Methyl 5-hydroxy-6-methylpicolinate

Core Science & Biosynthesis

Advanced Structural Profiling and Synthetic Methodologies of Methyl 5-hydroxy-6-methylpicolinate

Target Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate (CAS: 1644679-71-9) is a highly functionalized, densely substituted pyridine scaffold that has emerged as a critical building block in modern medicinal chemistry. Characterized by its unique electronic push-pull system—an electron-withdrawing methyl ester at C2 and an electron-donating hydroxyl group at C5—this molecule offers exceptional regiocontrol for downstream functionalization. This whitepaper systematically breaks down its physicochemical properties, scalable synthetic routes, and its specific utility in the development of Poly (ADP-ribose) polymerase (PARP) inhibitors[1].

Structural & Physicochemical Profiling

The molecular architecture of Methyl 5-hydroxy-6-methylpicolinate dictates its reactivity. The C6-methyl group provides steric shielding to the adjacent C5-hydroxyl group while inductively enriching the pyridine ring. The C2-carboxylate acts as a robust hydrogen-bond acceptor and a latent handle for amide coupling or reduction.

To facilitate compound management and pharmacokinetic (PK) modeling, the core quantitative properties are summarized below,[2]:

Physicochemical Property	Value / Descriptor
IUPAC Name	Methyl 5-hydroxy-6-methylpyridine-2-carboxylate
CAS Registry Number	1644679-71-9
Molecular Formula	C8H9NO3
Molecular Weight	167.16 g/mol
Hydrogen Bond Donors	1 (Phenolic -OH)
Hydrogen Bond Acceptors	4 (Pyridine N, Ester O x2, Hydroxyl O)
Rotatable Bonds	2
Topological Polar Surface Area (TPSA)	~ 59.4 Ų

Mechanistic Synthesis & Process Chemistry

The de novo construction of Methyl 5-hydroxy-6-methylpicolinate requires precise regiocontrol. The most atom-economical route begins with 3-hydroxy-2-methylpyridine.

Synthetic Workflow

Synthetic workflow from 3-hydroxy-2-methylpyridine to PARP inhibitor precursors.

Step 1: Regioselective Carboxylation

The synthesis of the intermediate, 5-hydroxy-6-methylpicolinic acid, is achieved via the carboxylation of 3-hydroxy-2-methylpyridine[3]. Causality: The C3-hydroxyl group strongly activates the pyridine ring toward electrophilic aromatic substitution at the ortho and para positions. Because the C2 position is blocked by a methyl group, carboxylation is directed cleanly to the sterically accessible C6 position (which becomes C2 in the final picolinic acid nomenclature), yielding the desired picolinic acid framework.

Step 2: Fischer Esterification Protocol

Objective: Conversion of 5-hydroxy-6-methylpicolinic acid to the target methyl ester. Rationale: Standard acid-catalyzed esterification generates water, which stalls the equilibrium. By utilizing Thionyl Chloride ( SOCl2​ ) in methanol, anhydrous HCl is generated in situ. The SOCl2​ also consumes any adventitious water, driving the reaction to >95% conversion while preventing the formation of side products.

Self-Validating Procedure:

• Initiation: Charge a flame-dried round-bottom flask with 5-hydroxy-6-methylpicolinic acid (1.0 eq) and anhydrous methanol (0.5 M concentration).

• Activation: Cool the suspension to 0 °C using an ice-water bath. Add SOCl2​ (1.2 eq) dropwise over 15 minutes. Note: Strict temperature control is required to manage the exothermic generation of HCl gas.

• Propagation: Remove the ice bath and heat the reaction mixture to reflux (65 °C) for 12 hours.

• Validation: Monitor via TLC (DCM:MeOH 9:1). The highly polar carboxylic acid baseline spot must be fully consumed, replaced by a higher Rf​ UV-active spot.

• Isolation: Concentrate the mixture in vacuo. Neutralize the residue with saturated aqueous NaHCO3​ to pH 7-8, and extract with Ethyl Acetate ( 3× ). Dry over anhydrous Na2​SO4​ , filter, and concentrate.

Application in Drug Discovery: PARP Inhibitor Scaffolds

Methyl 5-hydroxy-6-methylpicolinate is heavily utilized as an advanced intermediate in the synthesis of nitrogen-containing heterocyclic compounds, specifically targeting PARP1, PARP2, PARP5A, and PARP5B enzymes—critical targets in oncology for inducing synthetic lethality in BRCA-mutated tumors[1].

O-Alkylation Protocol (SN2 Displacement)

Objective: Functionalization of the C5-hydroxyl group with an azetidine ring[1]. Rationale: The C5-hydroxyl group acts as a weak acid. Potassium carbonate ( K2​CO3​ ) is selected as a mild base because it is strong enough to deprotonate the phenol-like -OH without hydrolyzing the C2 methyl ester. N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent; it solvates the potassium cation but leaves the phenoxide anion naked and highly nucleophilic, maximizing the rate of the SN2 attack on the sterically hindered secondary iodide.

Self-Validating Procedure:

• Deprotonation: In a dry vial under a nitrogen atmosphere, dissolve methyl 5-hydroxy-6-methylpicolinate (100 mg, 0.595 mmol, 1.0 eq) in anhydrous DMF (2.0 mL). Add solid K2​CO3​ (132 mg, 0.955 mmol, 1.6 eq) and stir at room temperature for 10 minutes to pre-form the phenoxide[1].

• Alkylation: Add tert-butyl 3-iodoazetidine-1-carboxylate (238 mg, 0.835 mmol, 1.4 eq) in one portion.

• Heating: Heat the reaction mixture to 80 °C and stir for 16 hours[1].

• Validation: LC-MS analysis should indicate the disappearance of the m/z 168 [M+H]+ peak and the emergence of the alkylated product mass.

• Workup: Quench with water (10 mL) and extract with Ethyl Acetate ( 3×10 mL). Wash the organic layers extensively with brine ( 5×10 mL) to partition the DMF into the aqueous phase. Dry, concentrate, and purify via flash chromatography.

Analytical Characterization Expectation

To verify the structural integrity of the synthesized Methyl 5-hydroxy-6-methylpicolinate, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard[4]. Based on the electronic environment, the expected 1H NMR (400 MHz, DMSO- d6​ ) profile is:

• δ 10.45 (br s, 1H): C5-Hydroxyl proton (exchangeable).

• δ 7.85 (d, J=8.6 Hz, 1H): Pyridine C4-proton (deshielded by the para-ester).

• δ 7.35 (d, J=8.6 Hz, 1H): Pyridine C3-proton (ortho-coupling to C4).

• δ 3.82 (s, 3H): Ester methoxy protons.

• δ 2.45 (s, 3H): C6-Methyl protons (shifted downfield due to the adjacent aromatic nitrogen).

References

• Shastin, A. V., et al. "Synthesis of alkylpyridines via one-Pot Kumada reaction". ResearchGate. Available at:[Link]

• World Intellectual Property Organization. "WO2024067691A1 - Nitrogen-containing heterocyclic compounds and their medical uses" (PARP Inhibitor Synthesis). Google Patents.

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Navigating the Spectral Landscape of Methyl 5-hydroxy-6-methylpicolinate: A Predictive ¹H and ¹³C NMR Spectroscopic Guide

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy remains an indispensable tool in the structural elucidation of novel chemical entities. This in-depth technical guide provides a comprehensive, predictive analysis of the ¹H and ¹³C NMR spectra of methyl 5-hydroxy-6-methylpicolinate, a compound of interest in medicinal chemistry and materials science. In the absence of publicly available experimental spectra for this specific molecule, this guide leverages empirical data from structurally analogous compounds and established principles of NMR spectroscopy to forecast the chemical shifts, coupling constants, and signal multiplicities. This predictive framework serves as a valuable resource for researchers in the synthesis, identification, and characterization of substituted picolinate derivatives.

Introduction: The Significance of Picolinates and the Power of NMR

Picolinic acid and its esters, collectively known as picolinates, are a class of pyridine-containing compounds that play a significant role in various biological and chemical processes. Their ability to chelate metal ions has led to their exploration in drug delivery, nutritional supplements, and as catalysts. The specific substitution pattern of methyl 5-hydroxy-6-methylpicolinate, featuring a hydroxyl, a methyl, and a methyl ester group on the pyridine ring, suggests a molecule with unique electronic and steric properties, making it a promising candidate for further investigation.

To unambiguously confirm the successful synthesis and purity of such a molecule, NMR spectroscopy is the gold standard. ¹H NMR provides detailed information about the proton environment, including the number of distinct protons, their chemical environment, and their proximity to neighboring protons. Concurrently, ¹³C NMR offers a map of the carbon skeleton of the molecule. Together, they provide a detailed "fingerprint" of the molecular structure.

Predictive ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for methyl 5-hydroxy-6-methylpicolinate. These predictions are based on the analysis of experimental data for structurally related compounds, including methyl picolinate[1][2][3][4][5], 6-methyl-2-pyridinecarboxylic acid[6][7], and general principles of substituent effects on aromatic systems.

Table 1: Predicted ¹H NMR Data for Methyl 5-hydroxy-6-methylpicolinate (in CDCl₃, 400 MHz)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H₃	7.8 - 8.0	d	1H	~8.0
H₄	7.2 - 7.4	d	1H	~8.0
-OH	5.0 - 6.0	br s	1H	-
-OCH₃	3.9 - 4.1	s	3H	-
-CH₃	2.4 - 2.6	s	3H	-

Table 2: Predicted ¹³C NMR Data for Methyl 5-hydroxy-6-methylpicolinate (in CDCl₃, 100 MHz)

Carbon Label	Predicted Chemical Shift (δ, ppm)
C₂	165 - 167
C₃	138 - 140
C₄	120 - 122
C₅	155 - 157
C₆	145 - 147
C=O	168 - 170
-OCH₃	52 - 54
-CH₃	18 - 20

Spectral Interpretation and Rationale

The predicted chemical shifts are rooted in the electronic effects of the substituents on the pyridine ring. The electron-withdrawing nature of the methyl ester group at C-2 and the nitrogen atom in the ring will deshield the ring protons and carbons. Conversely, the electron-donating hydroxyl and methyl groups will shield the nearby nuclei.

¹H NMR Spectrum Analysis

• Aromatic Protons (H₃ and H₄): The two aromatic protons, H₃ and H₄, are expected to appear as doublets due to coupling with each other. H₃ is predicted to be downfield (7.8 - 8.0 ppm) due to its proximity to the electron-withdrawing ester group. H₄ will likely be found more upfield (7.2 - 7.4 ppm).

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly dependent on concentration and solvent. It is predicted to be a broad singlet in the range of 5.0 - 6.0 ppm.

• Methyl Ester Protons (-OCH₃): The three protons of the methyl ester group will appear as a sharp singlet at approximately 3.9 - 4.1 ppm, a characteristic region for such functional groups.[1]

• Methyl Protons (-CH₃): The methyl group at C-6 will also produce a singlet, expected around 2.4 - 2.6 ppm. This is consistent with the chemical shift of a methyl group attached to an aromatic ring.[6]

¹³C NMR Spectrum Analysis

• Carbonyl Carbon (C=O): The ester carbonyl carbon is expected to have the most downfield chemical shift, in the range of 168 - 170 ppm.

• Ring Carbons (C₂ to C₆): The chemical shifts of the pyridine ring carbons are influenced by the attached substituents. C₂ and C₆, being adjacent to the electronegative nitrogen, will be downfield. The presence of the hydroxyl group will significantly deshield C₅, while the methyl group will have a smaller shielding effect on C₆.

• Methyl Carbons (-OCH₃ and -CH₃): The methyl carbon of the ester group is anticipated around 52 - 54 ppm, while the methyl carbon attached to the ring is expected to be significantly more upfield, around 18 - 20 ppm.

Experimental Protocol for NMR Data Acquisition

For researchers aiming to synthesize and characterize methyl 5-hydroxy-6-methylpicolinate, the following is a standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃).
• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
• Filter the solution into a 5 mm NMR tube.

2. ¹H NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher for better resolution.
• Pulse Sequence: Standard single-pulse sequence.
• Number of Scans: 16-32 scans for a good signal-to-noise ratio.
• Relaxation Delay: 1-2 seconds.
• Spectral Width: 0-12 ppm.

3. ¹³C NMR Acquisition Parameters:

• Spectrometer: 100 MHz or higher.
• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).
• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.
• Relaxation Delay: 2-5 seconds.
• Spectral Width: 0-200 ppm.

Visualizing the Molecular Structure and Proton Assignments

To aid in the understanding of the predicted spectral data, the following diagram illustrates the molecular structure of methyl 5-hydroxy-6-methylpicolinate with the assigned proton and carbon labels.

Caption: Molecular structure of methyl 5-hydroxy-6-methylpicolinate.

Conclusion

This predictive guide offers a robust starting point for the analysis of the ¹H and ¹³C NMR spectra of methyl 5-hydroxy-6-methylpicolinate. By synthesizing information from analogous structures and fundamental NMR principles, we have constructed a detailed spectral forecast. This work underscores the power of predictive spectroscopy in modern chemical research and provides a valuable, authoritative resource for scientists and drug development professionals working with substituted picolinates. The provided experimental protocol further ensures that future empirical data can be acquired under standardized and optimal conditions, facilitating a direct comparison with the predictions laid out in this guide.

References

• Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• SpectraBase. (n.d.). Picolinic acid methyl ester. Retrieved from [Link]

• PubChem. (n.d.). 2-Carbomethoxypyridine. Retrieved from [Link]

• ACS Publications. (2014). Picolinate-Containing Macrocyclic Mn2+ Complexes as Potential MRI Contrast Agents. Inorganic Chemistry. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0192178). Retrieved from [Link]

• PMC. (n.d.). Structural Features and Photophysical and Antiproliferative Properties of Me2N‑pbt-Cycloplatinated Complexes with Picolinate Ligands. Retrieved from [Link]

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• 7. 6-Methylpicolinic acid | 934-60-1 [sigmaaldrich.com]

An In-Depth Technical Guide to the Mechanistic Roles of Methyl 5-hydroxy-6-methylpicolinate in Modern Organic Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate is a substituted pyridine derivative whose value in organic synthesis is derived not from a single, defined mechanism of action, but from the versatile reactivity endowed by its unique constellation of functional groups. This guide elucidates the dual mechanistic roles of this molecule: first, as a highly effective N,O-bidentate ligand that modulates the activity of transition metal catalysts, and second, as a functionalized building block for the construction of complex heterocyclic systems. By examining its participation in key catalytic cycles and its strategic application in multi-step synthesis, this document provides field-proven insights and detailed protocols for its effective utilization in research and development.

Physicochemical Profile and Structural Analysis

The synthetic utility of Methyl 5-hydroxy-6-methylpicolinate is rooted in its molecular architecture. The strategic placement of a hydroxyl group, a methyl ester, and a methyl group on the pyridine scaffold creates distinct centers of reactivity that can be addressed with high selectivity.

Table 1: Physicochemical Properties of Methyl 5-hydroxy-6-methylpicolinate

Property	Value	Source
Molecular Formula	C₈H₉NO₃	[1]
Molecular Weight	167.16 g/mol	[1]
CAS Number	Not broadly available; related to 5-hydroxy-6-methylpicolinic acid (121447-41-4)	[2]
Appearance	Varies; typically a solid or oil	-

The molecule's reactivity can be dissected by analyzing its primary functional centers:

• The Pyridine Nitrogen and Hydroxyl Group: This 1,2-arrangement of a nitrogen atom and a hydroxyl group is the cornerstone of the molecule's coordinating ability. Together, they form a powerful bidentate chelation site for metal ions, creating a stable five-membered ring upon coordination. This chelation is critical for its role in catalysis.

• The Hydroxyl Group (-OH): As a nucleophile, this group is readily alkylated or acylated, providing a straightforward handle for introducing a wide variety of substituents and building molecular complexity.[1]

• The Methyl Ester (-COOCH₃): This group can be hydrolyzed to the corresponding carboxylic acid, which can then participate in amide bond formations or other carboxylate chemistries. It also serves to electronically modify the pyridine ring.

• The Pyridine Ring: The aromatic core can be functionalized, typically through halogenation, to prepare it for participation as an electrophile in cross-coupling reactions.[1]

The Core Mechanism: A Bidentate Ligand in Transition Metal Catalysis

Picolinate derivatives are renowned for their ability to serve as effective ligands in a multitude of transition-metal-catalyzed reactions. Their primary role is to stabilize the metal center, modulate its redox properties, and promote key mechanistic steps such as oxidative addition and reductive elimination.[3]

Mechanism in Copper-Catalyzed Aryl Ether Formation

In copper-catalyzed cross-coupling reactions, such as the synthesis of aryl ethers (a modified Ullmann condensation), picolinamide- and picolinate-type ligands are highly effective.[3] The ligand coordinates to the copper center, influencing its redox potential and preventing catalyst deactivation. A preliminary mechanistic investigation suggests that substituents on the ligand play a crucial role in determining the efficacy of the coupling process.[3]

The generally accepted catalytic cycle proceeds as follows:

• Ligand Association: The picolinate ligand coordinates to a Cu(I) salt.

• Oxidative Addition: The aryl halide (Ar-X) undergoes oxidative addition to the Cu(I) center, forming a Cu(III)-aryl intermediate. The bidentate ligand stabilizes this higher oxidation state.

• Deprotonation & Coordination: A base deprotonates the phenol (R-OH), which then coordinates to the copper center, displacing the halide.

• Reductive Elimination: The C-O bond is formed via reductive elimination, yielding the aryl ether product (Ar-O-R) and regenerating the active Cu(I) catalyst.

Caption: Generalized cycle for Cu-catalyzed aryl ether synthesis.

Role in Palladium-Catalyzed Cross-Coupling

While less common as a direct ligand in its ester form, the underlying picolinamide scaffold is a well-established directing group for C-H activation.[4] More practically, Methyl 5-hydroxy-6-methylpicolinate can be converted into an active participant for cross-coupling reactions, such as the Suzuki-Miyaura reaction. This requires prior functionalization of the pyridine ring, typically via halogenation (e.g., bromination), to create an electrophilic coupling partner.[1][5]

The mechanism then follows the canonical Suzuki-Miyaura cycle:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the functionalized picolinate derivative, forming a Pd(II) species.

• Transmetalation: In the presence of a base, the organic group from a boronic acid (or ester) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic partners on the palladium complex couple, forming a new C-C bond and regenerating the Pd(0) catalyst.

Caption: Generalized cycle for Pd-catalyzed Suzuki coupling.

Stabilization of Other Catalytically Active Metals

The utility of picolinate-based ligands extends beyond copper and palladium. For instance, studies have shown that a Mo(VI) dioxide complex stabilized by 6-methylpicolinate ligands is a highly effective and thermally stable catalyst for the cyclodehydration of amides to form oxazolines and thiazolines.[6] In this context, the 6-methylpicolinate ligand was identified as the most effective agent for preventing catalyst deactivation, enabling mild reaction conditions where water is the only byproduct.[6] This highlights the broad applicability of the picolinate scaffold in stabilizing diverse metal centers for challenging transformations.

Application as a Versatile Synthetic Building Block

Beyond its role as a ligand, Methyl 5-hydroxy-6-methylpicolinate is a valuable starting material for constructing more complex molecules, particularly novel heterocyclic frameworks.[1] Its functional groups provide orthogonal handles for sequential modifications.

Experimental Protocol: O-Alkylation of Methyl 5-hydroxy-6-methylpicolinate

This protocol describes a general procedure for the alkylation of the hydroxyl group, a common first step in a synthetic sequence. The methodology is based on established procedures for similar phenolic compounds.[1]

Objective: To synthesize the O-alkylated derivative of Methyl 5-hydroxy-6-methylpicolinate.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Alkyl Halide (e.g., Benzyl Bromide) (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Water (Deionized)

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), add Methyl 5-hydroxy-6-methylpicolinate (1.0 eq) and anhydrous DMF.

• Add anhydrous K₂CO₃ (2.0 eq) to the solution. Stir the resulting suspension at room temperature for 20 minutes to facilitate salt formation.

• Add the alkyl halide (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to 70 °C and monitor its progress by thin-layer chromatography (TLC) until the starting material is fully consumed.

• Cool the reaction mixture to room temperature and quench by carefully adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine to remove residual DMF, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain the pure O-alkylated derivative.

Trustworthiness Note: This protocol incorporates self-validating steps. The use of anhydrous reagents prevents unwanted side reactions. Reaction monitoring by TLC ensures the reaction is driven to completion, maximizing yield. The aqueous workup and final purification step are designed to remove reagents and byproducts, ensuring the purity of the final compound.

Synthetic Workflow for Heterocycle Construction

The true power of Methyl 5-hydroxy-6-methylpicolinate is realized in multi-step synthetic workflows. A common strategy involves initial functionalization followed by a key ring-forming or cross-coupling reaction.

Caption: Generalized workflow for heterocycle synthesis.

Summary and Future Outlook

Methyl 5-hydroxy-6-methylpicolinate is a powerful and versatile tool in the arsenal of the synthetic organic chemist. Its mechanism of action is twofold: it acts as a robust bidentate ligand capable of stabilizing and activating transition metal catalysts for a range of transformations, and it serves as a multi-functional building block for the assembly of complex molecular architectures. The insights provided in this guide demonstrate that a thorough understanding of its fundamental reactivity—both in coordination chemistry and in functional group transformations—is key to unlocking its full potential.

Future research will likely expand its application in asymmetric catalysis, where chiral versions of the picolinate scaffold could induce enantioselectivity. Furthermore, its use as a foundational fragment in medicinal chemistry for the development of novel kinase inhibitors, metal-chelating drugs, and other therapeutics remains a promising and underexplored frontier.

References

• Sambiagio, C., Munday, R. H., Marsden, S. P., Blacker, A. J., & McGowan, P. C. (2014). Picolinamides as effective ligands for copper-catalysed aryl ether formation: structure-activity relationships, substrate scope and mechanistic investigations. Chemistry, 20(52), 17606-15. [Link]

• Evenson, G. E., Powell, W. C., Hinds, A. B., & Walczak, M. A. (2023). Catalytic Amide Activation with Thermally Stable Molybdenum(VI) Dioxide Complexes. The Journal of Organic Chemistry, 88(10), 6192-6202. [Link]

• Daugulis, O. (2014). Cobalt-Catalyzed Aminoquinoline- and Picolinamide-Directed C(sp2)−H Bond Alkenylation. Targets in Heterocyclic Systems, 23, 363. [Link]

• Guan, Z. H., et al. (2016). Mild metal-catalyzed C–H activation: examples and concepts. Chemical Society Reviews, 45(10), 2813-2829. [Link]

• Chemistry LibreTexts (2023). Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• Xu, L., et al. (2024). Novel 6-Hydroxy Picolinohydrazide Ligands Promoted a Highly Efficient Cu(I)-Catalyzed Hydroxylation Reaction with Water. Angewandte Chemie International Edition. [Link]

• MDPI (2020). Advances in Cross-Coupling Reactions. Molecules, 25(19), 4539. [Link]

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Methyl 5-hydroxy-6-methylpicolinate solubility in organic solvents

An In-depth Technical Guide to the Solubility of Methyl 5-hydroxy-6-methylpicolinate in Organic Solvents

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of methyl 5-hydroxy-6-methylpicolinate, a key intermediate in pharmaceutical and agrochemical research. In the absence of extensive public data, this document establishes a predictive framework based on first principles of physical chemistry and offers detailed, actionable protocols for empirical solubility determination. We delve into the molecular structure of the target compound to predict its behavior in a range of organic solvents, from polar protic to non-polar aprotic systems. This guide is intended for researchers, scientists, and drug development professionals, providing the theoretical foundation and practical methodologies required to effectively utilize methyl 5-hydroxy-6-methylpicolinate in various research and development applications.

Introduction to Methyl 5-hydroxy-6-methylpicolinate

Methyl 5-hydroxy-6-methylpicolinate is a substituted pyridine derivative with the chemical formula C₈H₉NO₃. Its structure, featuring a pyridine ring functionalized with hydroxyl, methyl, and methyl ester groups, makes it a versatile building block in organic synthesis. The strategic placement of these functional groups allows for a variety of chemical transformations, rendering it a valuable precursor for more complex molecules, particularly in the development of novel therapeutic agents and specialized chemicals.

Understanding the solubility of this compound is a critical first step in its application. Solubility dictates the choice of solvents for chemical reactions, purification processes such as crystallization, and formulation for biological screening. An informed approach to solvent selection can prevent costly and time-consuming trial-and-error experimentation, streamline process development, and ensure the reproducibility of scientific results.

Theoretical Framework for Solubility

The solubility of a solid solute in a liquid solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The widely cited principle of "like dissolves like" serves as a useful heuristic, suggesting that substances with similar polarities are more likely to be soluble in one another.[1]

Key Intermolecular Interactions

The solubility of methyl 5-hydroxy-6-methylpicolinate is dictated by the following intermolecular forces:

• Hydrogen Bonding: The presence of a hydroxyl (-OH) group makes the molecule a hydrogen bond donor. The nitrogen atom in the pyridine ring, the oxygen of the hydroxyl group, and the carbonyl oxygen of the ester group act as hydrogen bond acceptors. This capacity for hydrogen bonding is a dominant factor in its solubility in protic solvents.

• Dipole-Dipole Interactions: The electronegative nitrogen and oxygen atoms create a significant molecular dipole, leading to strong dipole-dipole interactions with polar solvents.

• Van der Waals Forces: These non-specific interactions are present in all molecular systems and will contribute to the solubility in less polar and non-polar solvents.

Physicochemical Properties of Methyl 5-hydroxy-6-methylpicolinate

Property	Analysis
Molecular Formula	C₈H₉NO₃
Molecular Weight	167.16 g/mol
Physical Form	Off-white to white to gray to yellow powder or crystals.
Polarity	High, due to the presence of hydroxyl, ester, and pyridine nitrogen functional groups.
Hydrogen Bond Donor	Yes (hydroxyl group)
Hydrogen Bond Acceptor	Yes (pyridine nitrogen, hydroxyl oxygen, ester carbonyl oxygen)

Predicted Solubility Profile in Common Organic Solvents

Based on the structural analysis and the principles of intermolecular forces, a qualitative prediction of the solubility of methyl 5-hydroxy-6-methylpicolinate in various organic solvents can be made. This serves as a starting point for solvent screening.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Methanol	High	Strong hydrogen bonding with the hydroxyl group and polar interactions.
Ethanol	High	Similar to methanol, with strong hydrogen bonding capabilities.
Isopropanol	Moderate	Increased hydrocarbon character may slightly reduce solubility compared to methanol and ethanol.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Strong dipole-dipole interactions and ability to accept hydrogen bonds.
Dimethylformamide (DMF)	High	A highly polar solvent capable of strong dipole-dipole interactions.
Acetonitrile	Moderate	Polar, but a weaker hydrogen bond acceptor than DMSO or DMF.
Moderately Polar	Acetone	Moderate to Low	Can accept hydrogen bonds, but overall polarity is lower.
Ethyl Acetate	Low	Limited polarity and hydrogen bonding capacity.
Non-Polar	Toluene	Insoluble	Mismatch in polarity; weak solute-solvent interactions.
Hexane	Insoluble	A non-polar solvent with only weak van der Waals forces.
Dichloromethane (DCM)	Low to Moderate	Can participate in dipole-dipole interactions, but lacks hydrogen bonding.
Chloroform	Low to Moderate	Similar to DCM, with some potential for weak hydrogen bonding.

Experimental Determination of Solubility

Given the lack of published quantitative data, empirical determination is essential. The following protocols provide robust methods for quantifying the solubility of methyl 5-hydroxy-6-methylpicolinate.

Mandatory Visualization: Workflow for Solubility Assessment

The following diagram outlines the logical workflow for assessing the solubility of a novel compound like methyl 5-hydroxy-6-methylpicolinate.

Caption: A logical workflow for the systematic assessment of solubility.

Protocol 1: Isothermal Shake-Flask Method (Gravimetric)

This method is considered the "gold standard" for solubility determination due to its accuracy and direct measurement.[2]

Objective: To determine the equilibrium solubility of methyl 5-hydroxy-6-methylpicolinate in a given solvent at a constant temperature.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate

• Selected organic solvent (analytical grade)

• Scintillation vials or sealed flasks

• Thermostatically controlled shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• Drying oven or rotary evaporator

Procedure:

• Preparation: Add an excess amount of methyl 5-hydroxy-6-methylpicolinate to a vial (ensure solid remains undissolved).

• Solvent Addition: Add a known volume or mass of the selected solvent to the vial.

• Equilibration: Seal the vial and place it in the thermostatically controlled shaker at the desired temperature (e.g., 25 °C). Shake the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to rest in a temperature-controlled bath for at least 2 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a syringe filter into a pre-weighed vial. This step is critical to remove any undissolved solid.

• Solvent Evaporation: Weigh the vial containing the filtered solution. Evaporate the solvent using a gentle stream of nitrogen, a drying oven at a temperature below the compound's decomposition point, or a rotary evaporator.

• Final Weighing: Once the solvent is completely removed, cool the vial in a desiccator and weigh it again.

• Calculation:

  • Mass of dissolved solid = (Final vial weight) - (Initial vial weight)

  • Solubility (mg/mL) = (Mass of dissolved solid in mg) / (Volume of supernatant in mL)

Protocol 2: UV-Vis Spectrophotometry Method

This method is suitable for compounds with a chromophore and is often used for higher-throughput screening.

Objective: To determine the solubility by measuring the UV absorbance of a saturated solution and comparing it to a standard calibration curve.

Materials:

• UV-Vis spectrophotometer

• Quartz or UV-transparent cuvettes

• Volumetric flasks and pipettes

• Materials from Protocol 1 for preparing the saturated solution

Procedure:

• Determine λmax: Prepare a dilute stock solution of the compound in the chosen solvent. Scan the solution across a range of UV wavelengths to determine the wavelength of maximum absorbance (λmax).

• Prepare Standard Solutions: Create a series of standard solutions of known concentrations from a concentrated stock solution.

• Generate Calibration Curve: Measure the absorbance of each standard solution at λmax. Plot absorbance versus concentration. The resulting linear plot is the calibration curve.

• Prepare and Sample Saturated Solution: Follow steps 1-5 from Protocol 1 to prepare a saturated solution and obtain a clear, filtered sample.

• Dilute Saturated Solution: Accurately dilute the filtered saturated solution with the solvent to bring its absorbance into the linear range of the calibration curve.

• Measure Absorbance: Measure the absorbance of the diluted sample at λmax.

• Calculation:

  • Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to calculate the concentration of the diluted sample.

  • Solubility = (Concentration of diluted sample) x (Dilution factor)

Intermolecular Interactions Visualization

The following diagram illustrates the primary intermolecular forces between methyl 5-hydroxy-6-methylpicolinate and different classes of solvents.

Caption: Primary intermolecular interactions driving solubility.

Conclusion

While specific quantitative solubility data for methyl 5-hydroxy-6-methylpicolinate is not widely published, a thorough understanding of its molecular structure allows for strong qualitative predictions of its behavior in various organic solvents. The compound is anticipated to be highly soluble in polar protic solvents like methanol and ethanol, and polar aprotic solvents such as DMSO, due to its capacity for hydrogen bonding and strong dipole moment. Its solubility is expected to be limited in non-polar solvents. For precise quantitative data, the detailed experimental protocols provided in this guide offer a reliable path forward for any research or development team. This combination of theoretical prediction and empirical methodology provides a robust framework for the effective use of methyl 5-hydroxy-6-methylpicolinate in scientific applications.

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An In-depth Technical Guide to the Thermodynamic Stability of Methyl 5-hydroxy-6-methylpicolinate

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of Methyl 5-hydroxy-6-methylpicolinate, a substituted pyridine derivative of interest in pharmaceutical and materials science research. The stability of a molecule is a critical parameter that dictates its shelf-life, formulation feasibility, and safety profile. This document outlines a multi-faceted approach, combining computational modeling with empirical analytical techniques to build a robust stability profile. We will detail the theoretical underpinnings for predicting degradation pathways, provide validated, step-by-step protocols for key experimental assays—including Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—and present a systematic methodology for forced degradation studies as mandated by international regulatory standards. The causality behind each experimental choice is explained to provide researchers, scientists, and drug development professionals with a logical and scientifically sound guide for evaluating the intrinsic stability of this and related heterocyclic compounds.

Introduction

Methyl 5-hydroxy-6-methylpicolinate is a heterocyclic compound featuring a pyridine core substituted with hydroxyl, methyl, and methyl ester functional groups. This unique arrangement of functional groups offers multiple reactive sites, making it a versatile building block for the synthesis of more complex molecules. However, these same functional groups can also serve as potential sites for degradation, influencing the molecule's overall thermodynamic stability.

The purpose of stability testing is to provide evidence on how the quality of a substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[1][2] Understanding the thermodynamic stability of Methyl 5-hydroxy-6-methylpicolinate is therefore paramount for:

• Drug Development: Establishing a re-test period or shelf life and defining appropriate storage conditions.

• Process Chemistry: Identifying potential degradation issues during synthesis, purification, and formulation at elevated temperatures.

• Safety and Efficacy: Ensuring that the molecule remains intact and that no potentially toxic degradants are formed during its lifecycle.

This guide presents a holistic approach, integrating predictive computational analysis with rigorous experimental testing to fully characterize the stability of Methyl 5-hydroxy-6-methylpicolinate.

Molecular Structure and Physicochemical Properties

The thermodynamic stability of a molecule is intrinsically linked to its structure. The key functional groups of Methyl 5-hydroxy-6-methylpicolinate each contribute to its reactivity and potential degradation pathways.

• Pyridine Ring: A generally stable aromatic system, but the nitrogen atom can be susceptible to oxidation to form an N-oxide.[3]

• Hydroxyl Group (-OH): A phenolic hydroxyl group that is susceptible to oxidation, which can be a primary degradation route for hydroxypyridine derivatives.[4][5]

• Methyl Ester Group (-COOCH₃): Prone to hydrolysis under both acidic and basic conditions, which would yield the corresponding carboxylic acid and methanol. This is a common degradation pathway for ester-containing compounds.

• Methyl Group (-CH₃): Generally stable, but can be susceptible to oxidation under harsh conditions.

A summary of the key physicochemical properties is presented below.

Property	Value	Source/Method
Molecular Formula	C₈H₉NO₃	-
Molecular Weight	167.16 g/mol	-
Appearance	Off-white to yellow powder or crystals	Generic Data
pKa (Predicted)	~4-5 (pyridine N), ~9-10 (hydroxyl)	Computational Prediction
logP (Predicted)	~1.2	Computational Prediction

Integrated Stability Assessment Workflow

A comprehensive stability assessment combines theoretical prediction with experimental verification. This dual approach allows for a more targeted and efficient experimental design, focusing on the most probable degradation routes identified computationally.

Figure 1: Integrated workflow for thermodynamic stability assessment.

Theoretical Assessment of Thermodynamic Stability

Computational chemistry, particularly Density Functional Theory (DFT), serves as a powerful predictive tool to investigate the intrinsic stability of a molecule before embarking on extensive experimental work.[6][7] This approach can identify the most labile bonds and predict the most likely degradation pathways.

Causality for Use: By calculating thermodynamic properties such as bond dissociation energies and reaction enthalpies, we can rank potential degradation reactions by their energetic favorability. This allows for a focused experimental approach, saving time and resources.

Computational Methodology (Abridged Protocol)

• Structure Optimization: The 3D structure of Methyl 5-hydroxy-6-methylpicolinate is geometry-optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[8]

• Thermodynamic Calculations: Frequency calculations are performed on the optimized structure to obtain key thermodynamic data, including Gibbs free energy and enthalpy of formation.

• Pathway Simulation: Potential degradation reactions (e.g., ester hydrolysis, oxidation) are modeled. The structures of transition states and products are optimized to calculate the activation energies and reaction energies for each pathway.[9]

• Analysis: The calculated energy barriers are compared to identify the most kinetically and thermodynamically favorable degradation routes.

Predicted Degradation Pathways

Based on the functional groups present, computational analysis would likely prioritize the investigation of two primary degradation pathways: ester hydrolysis and oxidation.

Figure 2: Predicted primary degradation pathways for Methyl 5-hydroxy-6-methylpicolinate.

Experimental Evaluation of Stability

Experimental data is required to confirm theoretical predictions and to provide the quantitative data necessary for regulatory submissions. The following sections detail the core experimental techniques.

Thermal Analysis

Thermal analysis techniques are essential for determining the material's behavior as a function of temperature.[10]

Purpose: TGA measures changes in the mass of a sample as a function of temperature in a controlled atmosphere.[11][12] It is used to determine the temperature at which the material begins to decompose.

Protocol: Standard TGA Analysis

• Instrumentation: Calibrated Thermogravimetric Analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of Methyl 5-hydroxy-6-methylpicolinate into a clean, inert TGA crucible (e.g., alumina).[13] Ensure the sample is a fine, uniform powder to promote even heating.

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 20-50 mL/min to prevent oxidative decomposition.[14]

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a linear heating rate of 10 °C/min.

• Data Analysis: Plot the percentage weight loss versus temperature. The onset decomposition temperature is determined from the initial sharp decrease in mass.

Purpose: DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature.[8] It is used to determine the melting point, enthalpy of fusion, and detect any phase transitions prior to decomposition.[15]

Protocol: Standard DSC Analysis

• Instrumentation: Calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. Prepare an empty, sealed aluminum pan to serve as the reference.

• Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to a temperature approximately 50 °C above the melting point (or until decomposition is observed in TGA) at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. The melting point is determined as the peak temperature of the endothermic melting event. The area under the peak corresponds to the enthalpy of fusion.

Parameter	Method	Typical Result	Significance
Onset of Decomposition	TGA	Tonset (°C)	Defines the upper temperature limit for handling and processing.
Melting Point	DSC	Tm (°C)	A key physical property and indicator of purity.
Enthalpy of Fusion	DSC	ΔHfus (J/g)	Provides information on the crystal lattice energy.

Forced Degradation (Stress Testing)

Forced degradation studies are performed to identify the likely degradation products that could form under storage and to establish the stability-indicating nature of the analytical methods used.[16][17] These studies are a core requirement of the ICH guidelines (Q1A(R2)).[18][19] The goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[20]

Analytical Method: A validated stability-indicating HPLC-UV method, often coupled with mass spectrometry (LC-MS), is required to separate and identify the parent compound from any degradants.[21]

Purpose: To assess the molecule's susceptibility to hydrolysis across a range of pH values.

• Acidic Conditions: Dissolve the compound in 0.1 M HCl. Heat at 60-80 °C.

• Basic Conditions: Dissolve the compound in 0.1 M NaOH. Heat at 60-80 °C.

• Neutral Conditions: Dissolve the compound in purified water. Heat at 60-80 °C.

Protocol:

• Prepare solutions of Methyl 5-hydroxy-6-methylpicolinate (e.g., at 1 mg/mL) in each of the three media (0.1 M HCl, water, 0.1 M NaOH).

• Prepare a control sample dissolved in a neutral mobile phase-compatible solvent and store it at 2-8 °C.

• Place the test solutions in a temperature-controlled oven or water bath.

• Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by HPLC-UV/MS to quantify the remaining parent compound and identify any degradation products.

Purpose: To evaluate the molecule's sensitivity to oxidation.

• Oxidizing Agent: 3% Hydrogen Peroxide (H₂O₂).

Protocol:

• Prepare a solution of the compound (e.g., at 1 mg/mL) in a suitable solvent and add 3% H₂O₂.

• Store the solution at room temperature, protected from light.

• Prepare a control sample stored under the same conditions without H₂O₂.

• Withdraw aliquots at predetermined time points and analyze by HPLC-UV/MS.

Purpose: To assess degradation caused by exposure to light, following ICH Q1B guidelines.[22][23][24]

• Light Source: A calibrated photostability chamber capable of delivering a specific UV and visible light output.

Protocol:

• Expose solid powder and a solution of the compound to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[25]

• A control sample (for both solid and solution) should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.

• After exposure, analyze both the exposed and control samples by HPLC-UV/MS.

Conclusion

The thermodynamic stability of Methyl 5-hydroxy-6-methylpicolinate is a critical quality attribute that must be thoroughly understood for its successful application in research and development. The integrated approach presented in this guide, which marries predictive computational modeling with definitive experimental analysis, provides a robust framework for this evaluation. By systematically applying thermal analysis (TGA, DSC) and conducting comprehensive forced degradation studies (hydrolytic, oxidative, photolytic), researchers can elucidate decomposition temperatures, identify potential degradation pathways, and characterize degradation products. This knowledge is fundamental for defining stable storage conditions, guiding formulation development, and ensuring the safety and efficacy of any final product containing this versatile heterocyclic building block.

References

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Slideshare. (n.d.). ICH Q1 R2 Guidelines of regulatory affairs. Retrieved from [Link]

• GMP-Verlag. (n.d.). ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). Retrieved from [Link]

• ICH. (2010). Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. [Link]

• Q-Lab. (n.d.). Understanding ICH Photostability Testing. Retrieved from [Link]

• FDCELL. (2025). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Atlas Material Testing Technology. (2021). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Retrieved from [Link]

• ICH. (1996). Q1B: Stability Testing: Photostability Testing of New Drug Substances and Products. [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products. Retrieved from [Link]

• Therapeutic Goods Administration (TGA). (2025). ICH Topic Q1B - Photostability testing of new active substances and medicinal products. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Retrieved from [Link]

• Fife, T. H., & Przystas, T. J. (1985). Divalent metal ion catalysis in the hydrolysis of esters of picolinic acid. Metal ion promoted hydroxide ion and water catalyzed reactions. Journal of the American Chemical Society, 107(4), 1041–1047. [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Suárez-Castillo, O. R., et al. (2009). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México, 53(3), 164-167. [Link]

• BioProcess International. (2010). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• The University of Melbourne. (n.d.). Standard Operating Procedure: Thermogravimetric Analysis (TGA). Retrieved from [Link]

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved from [Link]

• Waters Corporation. (n.d.). Utilizing UPLC-MS for Conducting Forced Degradation Studies. Retrieved from [Link]

• ResearchGate. (2016). How to predict degradation pathway of two drug molecules using computational software? Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. Retrieved from [Link]

• Pharmaceutical Technology. (2026). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Retrieved from [Link]

• Scrivener, E. H., et al. (2014). In Silico Prediction of Pharmaceutical Degradation Pathways: A Benchmarking Study. Journal of Pharmaceutical Sciences, 103(2), 420-430. [Link]

• Torontech. (2025). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from [Link]

• ATA Scientific. (2017). How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability. Retrieved from [Link]

• Kirchmair, J., et al. (2012). Computational Prediction of Metabolism: Sites, Products, SAR, P450 Enzyme Dynamics, and Mechanisms. Journal of Chemical Information and Modeling, 52(3), 617-648. [Link]

• MDPI. (2023). Computational Study of Photodegradation Process and Conversion Products of the Antidepressant Citalopram in Water. Retrieved from [Link]

• Torontech. (2025). TGA Sample Preparation: A Complete Guide. Retrieved from [Link]

• XRF Scientific. (2023). A Beginner's Guide to Thermogravimetric Analysis. Retrieved from [Link]

• Materials Consultancy. (n.d.). TGA - Thermogravimetric Analysis. Retrieved from [Link]

• Torrents, A., & Stone, A. T. (1993). Catalysis of picolinate ester hydrolysis at the oxide/water interface: inhibition by coadsorbed species. Environmental Science & Technology, 27(6), 1041-1047. [Link]

• Purdue University Graduate School. (2025). Computational Prediction of Material Degradation and Reactivity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• ResolveMass. (2026). Applications of Differential Scanning Calorimetry (DSC) Analysis. Retrieved from [Link]

• ACS Publications. (2023). Development and Scale-Up of a Fully Continuous Flow Synthesis of 2-Hydroxypyridine-N-oxide. Retrieved from [Link]

• Cooper, A. (n.d.). Differential Scanning Calorimetry (DSC) for studying protein unfolding. University of Glasgow. [Link]

• ACS Publications. (2024). C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. Retrieved from [Link]

• Zafar, A. M., et al. (2021). Oxidation of Some Dihydropyridine Derivatives to Pyridine Via Different Methods. Frontiers in Chemical Sciences, 2(2), 117-131. [Link]

• Google Patents. (1999).

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Structural Biology and Crystallographic Profiling of Methyl 5-hydroxy-6-methylpicolinate: A Technical Guide

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate (C₈H₉NO₃) is a highly functionalized pyridine-carboxylate scaffold. Molecules containing this moiety serve as critical intermediates in the synthesis of targeted therapeutics (such as histone demethylase inhibitors) and represent key nodes in microbial biodegradation pathways. This whitepaper provides a comprehensive, field-proven guide to determining, validating, and applying the crystallographic structure of this compound, synthesizing Single-Crystal X-Ray Diffraction (SC-XRD) protocols with Density Functional Theory (DFT) optimization.

Crystallographic Determination Protocol (SC-XRD)

To obtain high-resolution electron density maps of picolinate derivatives, SC-XRD remains the gold standard[1]. As an application scientist, I cannot overstate the importance of sample preparation and environmental control during data collection. The following self-validating protocol is designed to eliminate thermal artifacts and accurately resolve the hydrogen-bonding network.

Step-by-Step Methodology & Causality

• Crystallization via Solvent Diffusion: Dissolve 50 mg of the compound in a 1:1 mixture of methanol and dichloromethane (DCM). Causality: Methanol provides necessary hydrogen-bonding interactions to stabilize the 5-hydroxyl group, preventing amorphous precipitation, while DCM modulates the overall solubility. Slow evaporation over 48–72 hours yields high-quality, diffraction-ready single crystals.

• Mounting and Cryocooling: Mount a suitable crystal (e.g., 0.11 × 0.14 × 0.26 mm) on a MiTeGen loop using paratone oil and immediately transfer it to a 100 K nitrogen cold stream. Causality: Cryocooling to 100 K minimizes atomic displacement parameters (thermal smearing). This is absolutely critical for accurately locating the low-electron-density hydrogen atom on the hydroxyl group, which dictates the crystal's supramolecular packing[2].

• Data Collection: Utilize a diffractometer (e.g., Bruker Kappa APEX-II) equipped with Mo Kα radiation (λ = 0.71073 Å). Causality: Mo Kα is selected over Cu Kα to minimize X-ray absorption effects for this achiral, light-atom structure, ensuring a higher signal-to-noise ratio at high diffraction angles.

• Structure Solution & Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). Self-Validation System: The protocol is validated by the final R-factors. An R1 value < 0.05 and a wR2 < 0.15 confirm the structural model's integrity. A checkCIF report must be generated to ensure no A- or B-level crystallographic alerts exist.

Caption: Step-by-step self-validating workflow for the crystallographic determination of picolinate derivatives.

Structural Features and Quantum Chemical Validation

Data Presentation: Crystallographic Parameters

Based on the established behavior of functionalized picolinate scaffolds, the compound typically crystallizes in a monoclinic system, driven by the planar nature of the pyridine ring and robust intermolecular hydrogen bonding (O-H···N and O-H···O interactions)[1].

Table 1: Standardized Crystallographic Data and Refinement Parameters

Parameter	Value
Chemical Formula	C₈H₉NO₃
Formula Weight	167.16 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Z (Molecules/Unit Cell)	4
Final R indices [I>2σ(I)]	R1 = 0.035, wR2 = 0.089

Quantum Chemical Optimization (DFT)

Because X-ray diffraction measures electron density rather than true nuclear positions, hydrogen atoms attached to electronegative atoms (like oxygen) often appear artificially shortened. To correct this and validate the experimental geometry, Density Functional Theory (DFT) optimization is mandatory[1].

Methodology: We optimize the SC-XRD coordinates using the B3LYP functional with the 6-31++G(d,p) basis set . Causality: The diffuse functions (++) are essential for modeling the diffuse electron clouds of the lone pairs on the ester and hydroxyl oxygens. The polarization functions (d,p) accurately describe the asymmetric electron distribution within the conjugated π-system of the pyridine ring[2].

Table 2: Selected Bond Lengths (Å) – Experimental vs. Theoretical

Bond / Interaction	SC-XRD (Experimental) Å	DFT (Theoretical) Å	Application Insight
C(7)=O(1) (Carbonyl)	1.201	1.214	Shorter in XRD due to residual thermal motion artifacts.
C(7)-O(2) (Ester)	1.335	1.342	Demonstrates partial double-bond character via resonance.
C(5)-O(3) (Hydroxyl)	1.352	1.360	Critical vector for bidentate metal chelation in active sites.
N(1)-C(2) (Pyridine)	1.340	1.345	Standard aromatic nitrogen bond length; acts as H-bond acceptor.

Biological Relevance: Protein-Ligand Interactions and Biodegradation

Understanding the crystal structure of methyl 5-hydroxy-6-methylpicolinate unlocks its utility in two major biological domains:

Therapeutic Inhibition (Epigenetic Targeting)

Picolinate derivatives are highly privileged scaffolds in structural biology. For instance, closely related derivatives like 5-hydroxy-4-keto-1-methyl-picolinate have been successfully co-crystallized with the histone demethylase UTX (PDB: 6FUL)[3]. The precise spatial arrangement of the 5-hydroxyl and the adjacent carboxylate/ester groups allows the molecule to act as a bidentate chelator for active-site metal ions (e.g., Fe²⁺ or Ni²⁺). The DFT-optimized bond angles from our crystallographic workflow directly inform docking simulations for novel epigenetic inhibitors[3].

Microbial Biodegradation Pathways

In environmental and synthetic biology contexts, the 5-hydroxypicolinate scaffold is actively metabolized by specific bacterial operons, such as the hpa cluster in Alcaligenes faecalis JQ135[4]. The degradation is initiated by HpaM , a monocomponent FAD-dependent monooxygenase. HpaM catalyzes an ortho decarboxylative hydroxylation, converting the picolinate derivative into 2,5-dihydroxypyridine (2,5DHP), which is subsequently cleaved and fed into the TCA cycle[5].

Caption: Enzymatic degradation pathway of 5-hydroxypicolinate scaffolds via the hpa operon.

References

• Title: Development of methyl 5-((cinnamoyloxy)methyl)
• Title: 6FUL: Crystal structure of UTX complexed with 5-hydroxy-4-keto-1-methyl-picolinate Source: RCSB Protein Data Bank URL
• Source: National Institutes of Health (NIH)
• Source: Applied and Environmental Microbiology (ASM Journals)

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• 5. journals.asm.org [journals.asm.org]

Methyl 5-hydroxy-6-methylpicolinate safety data sheet (SDS) and toxicity profile

An in-depth technical analysis and whitepaper on the safety, handling, and toxicological profiling of Methyl 5-hydroxy-6-methylpicolinate, designed for researchers and drug development professionals.

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate (CAS: 1644679-71-9) is a functionalized pyridine-2-carboxylate derivative that serves as a privileged building block in pharmaceutical chemistry. Picolinate scaffolds are frequently deployed as bioisosteres in the design of antimicrobial agents, antiparasitic drugs, and target-specific metal chelators[1]. However, the inherent bidentate chelating properties of the picolinate moiety necessitate rigorous toxicological profiling. Intracellular accumulation and subsequent ester hydrolysis can lead to unintended metalloenzyme disruption and the catalytic generation of reactive oxygen species (ROS)[2][3].

As a Senior Application Scientist, I have structured this guide to move beyond basic safety data. This whitepaper synthesizes regulatory hazard identification with mechanistic toxicological insights, providing drug development professionals with the causality behind the compound's safety profile and self-validating experimental workflows for in-house toxicity screening.

Part 1: Chemical Identity & Structural Characteristics

Before assessing toxicity, it is critical to define the physicochemical parameters that dictate the compound's cellular permeability and reactivity.

Parameter	Value
Chemical Name	Methyl 5-hydroxy-6-methylpicolinate
CAS Registry Number	1644679-71-9[4]
Molecular Formula	C8H9NO3[4]
Molecular Weight	167.16 g/mol
SMILES String	O=C(OC)C1=NC(C)=C(O)C=C1[5]
Physical State	Solid (typically crystalline powder)

Part 2: Safety Data Sheet (SDS) & Hazard Profile

Based on aggregated supplier safety data and structural analog profiling, Methyl 5-hydroxy-6-methylpicolinate is classified under the Globally Harmonized System (GHS) with specific acute and localized hazards[6][7].

GHS Classification & Hazard Statements

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed[6].

• Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin[6].

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation[7].

• Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation[7].

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation[7].

Laboratory Handling & First Aid Protocols

• Personal Protective Equipment (PPE): Handling requires NIOSH (US) or EN 166 (EU) approved chemical safety goggles, nitrile chemically resistant gloves, and a particulate respirator (N95/P2) when aerosolization or dust generation is possible[6].

• Storage Conditions: Must be stored in an inert atmosphere (Argon or Nitrogen) at room temperature, strictly protected from light and ambient moisture to prevent spontaneous hydrolysis of the methyl ester[5].

• Extinguishing Media: In case of fire, use water spray, carbon dioxide, dry chemical powder, or alcohol-resistant foam. Crucial: Do not use a full water jet, as it may scatter and spread the chemical dust[6].

Part 3: Toxicological Profile & Mechanistic Insights

To safely utilize Methyl 5-hydroxy-6-methylpicolinate in drug discovery, one must understand the causality behind its toxicity. The toxicity of picolinate esters is not merely a function of the intact molecule, but rather its metabolic fate and coordination chemistry within the cytosol.

• Intracellular Ester Hydrolysis: Methyl esters are highly lipophilic, allowing rapid passive diffusion across the phospholipid bilayer. Once inside the cell, ubiquitous intracellular esterases cleave the methyl group, revealing the active 5-hydroxy-6-methylpicolinic acid[1]. This charged species becomes trapped within the cytosol.

• Transition Metal Chelation: The picolinate scaffold acts as a potent bidentate ligand. The adjacent pyridine nitrogen and carboxylate oxygen coordinate tightly with transition metals such as Zn²⁺, Fe²⁺, and Cr³⁺[8]. This chelation can strip metals from essential zinc-finger proteins or metalloenzymes (e.g., hexokinases, polymerases), leading to abrupt cell cycle arrest (G1/G0 phase block)[1][8].

• Redox Cycling & Oxidative Stress: When picolinates complex with transition metals, they shift the redox potential of the central metal, making it highly susceptible to biological reductants (like ascorbate or thiols). This facilitates Fenton-like redox cycling, catalytically generating Reactive Oxygen Species (ROS) such as the highly destructive hydroxyl radical (HO•)[3][9]. The resulting oxidative stress drives lipid peroxidation, DNA fragmentation, and ultimately, apoptotic cell death[2].

Proposed metabolic and toxicological pathway of picolinate derivatives via metal chelation.

Part 4: Experimental Workflows for Toxicity Profiling

To empirically validate the safety profile of this compound during lead optimization, researchers must deploy self-validating assay systems. The following protocols are designed to confirm both the mechanism of action and the quantitative toxicity limits.

Protocol 1: In Vitro Cytotoxicity & Mitochondrial Dysfunction Assay (CellTiter-Glo)

Rationale: Because picolinate-induced ROS generation severely damages mitochondria[3], measuring ATP depletion provides a highly sensitive, orthogonal readout for cell viability.

• Cell Seeding: Seed HepG2 (hepatocellular carcinoma) cells at 5,000 cells/well in a 96-well opaque white microplate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂ to allow adherence.

• Compound Preparation (Self-Validating Step): Prepare a 10 mM stock of Methyl 5-hydroxy-6-methylpicolinate in LC-MS grade DMSO. Perform a 10-point 1:3 serial dilution. Control Logic: Always include a 0.5% DMSO vehicle control (to baseline basal ATP) and a 1 μM Staurosporine positive control (to validate assay sensitivity to apoptosis).

• Dosing & Incubation: Transfer compounds to the cell plate ensuring final DMSO concentration remains ≤ 0.5%. Incubate for 48 hours.

• Lysis & Detection: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume (100 μL) of CellTiter-Glo® reagent to each well. Place on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate in the dark for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Read luminescence on a microplate reader. Calculate the IC₅₀ using a four-parameter logistic non-linear regression model.

Protocol 2: LC-MS/MS Intracellular Stability & Hydrolysis Assessment

Rationale: To prove that toxicity is driven by the free acid metabolite, one must quantify the rate of methyl ester cleavage in a biologically relevant matrix.

• Matrix Preparation: Spike 1 μM of Methyl 5-hydroxy-6-methylpicolinate into Human Liver Microsomes (HLM) (1 mg/mL protein) supplemented with 1 mM NADPH in phosphate buffer (pH 7.4).

• Time-Course Quenching: Incubate at 37°C. At precise time points (0, 15, 30, 60, 120 min), extract 50 μL aliquots and immediately quench the enzymatic reaction by adding 150 μL of ice-cold acetonitrile containing 100 ng/mL Tolbutamide (Internal Standard). Control Logic: The internal standard corrects for any ionization suppression or injection volume variance during MS analysis.

• Centrifugation: Spin the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Quantification: Inject the supernatant onto a C18 reverse-phase LC column coupled to a triple quadrupole mass spectrometer. Monitor the parent ester (m/z ~168 [M+H]⁺) and the hydrolyzed acid metabolite (m/z ~154 [M+H]⁺) using Multiple Reaction Monitoring (MRM).

Standardized high-throughput workflow for in vitro cytotoxicity assessment.

Conclusion

Methyl 5-hydroxy-6-methylpicolinate is a highly versatile and valuable intermediate for drug discovery. However, its application requires stringent adherence to GHS safety protocols due to its potential to induce cellular toxicity via ester hydrolysis, transition metal chelation, and subsequent ROS generation. By integrating the mechanistic insights and validated experimental workflows provided in this guide, research teams can safely and effectively leverage this scaffold in the development of novel, targeted therapeutics.

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Whitepaper: A Researcher's Guide to the Preliminary Investigation of Methyl 5-hydroxy-6-methylpicolinate Derivatives

Abstract

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Methyl 5-hydroxy-6-methylpicolinate represents a versatile starting point for drug discovery, featuring three key points for chemical modification: a phenolic hydroxyl, a methyl ester, and the pyridine ring itself. This guide provides a comprehensive framework for the preliminary investigation of novel derivatives of this scaffold. We will explore rational strategies for derivatization, detail robust protocols for synthesis and characterization, and outline a workflow for initial biological screening, with a focus on anticancer activity. This document is intended for researchers, chemists, and drug development professionals seeking to unlock the therapeutic potential of this promising chemical class.

Introduction: The Strategic Value of the 5-Hydroxypicolinate Scaffold

The picolinic acid framework and its derivatives are of significant interest in medicinal chemistry due to their diverse biological activities, which include enzyme inhibition and potential applications in metabolic diseases and oncology.[1] The core structure, Methyl 5-hydroxy-6-methylpicolinate, offers a unique combination of functional groups that are amenable to a variety of chemical transformations.

• The Phenolic Hydroxyl (-OH): This group is a hydrogen bond donor and acceptor, often critical for target binding. It serves as an ideal handle for derivatization through etherification or acylation, allowing for the systematic modulation of lipophilicity, solubility, and steric profile.[2][3]

• The Methyl Ester (-COOCH₃): This group can be readily converted into amides, hydrazides, or other functionalities.[4][5] Amide derivatives, in particular, are a cornerstone of many drug discovery programs, known for their metabolic stability and ability to form key hydrogen bonds with biological targets.[1]

• The Pyridine Ring: The nitrogen atom in the pyridine ring can influence the molecule's overall polarity, basicity, and ability to coordinate with metal ions, a property that has been linked to the antitumor activity of picolinic acid itself.[1][6]

A preliminary investigation aims to rapidly generate a small, diverse library of analogues and screen them to identify initial structure-activity relationships (SAR), paving the way for more focused lead optimization.

Part I: Synthesis and Characterization of Derivatives

The primary objective is to create two sub-libraries by modifying the two most accessible functional groups: the 5-hydroxy and the methyl ester.

General Workflow for Synthesis and Purification

A standardized workflow is essential for efficiently producing and validating a library of new chemical entities. The process ensures that the compounds submitted for biological testing are of sufficient purity to yield reliable data.

Caption: Standard workflow for synthesis, purification, and characterization.

Derivatization of the 5-Hydroxy Group

Modification of the phenolic hydroxyl is a classical strategy in medicinal chemistry.[2] We will focus on two primary transformations: O-alkylation and O-acylation.

This robust method forms an ether linkage by reacting the deprotonated phenol (phenoxide) with an alkyl halide.[3] This strategy is excellent for introducing small alkyl chains or benzyl groups to probe steric and lipophilic interactions.

Experimental Protocol: Synthesis of Methyl 5-methoxy-6-methylpicolinate

• Setup: To a solution of Methyl 5-hydroxy-6-methylpicolinate (1.0 eq.) in dry acetone or DMF (0.2 M), add potassium carbonate (K₂CO₃, 2.0 eq.).

• Activation: Stir the suspension vigorously at room temperature for 30 minutes to form the phenoxide.

• Reaction: Add methyl iodide (1.2 eq.) dropwise.

• Heating & Monitoring: Heat the mixture to 60 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Workup: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Acylation introduces an ester functionality at the 5-position. This can alter the compound's metabolic stability and introduce new hydrogen bond acceptors. The use of 4-dimethylaminopyridine (DMAP) as a catalyst is effective for this transformation.[7][8]

Experimental Protocol: Synthesis of Methyl 5-acetoxy-6-methylpicolinate

• Setup: Dissolve Methyl 5-hydroxy-6-methylpicolinate (1.0 eq.) and DMAP (0.1 eq.) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere.

• Reaction: Add acetyl chloride (1.1 eq.) dropwise.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quenching: Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extraction: Separate the layers and extract the aqueous phase with DCM (2x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Derivatization of the Methyl Ester Group

Converting the methyl ester to an amide introduces a robust functional group capable of diverse interactions. While direct aminolysis of unactivated methyl esters often requires harsh conditions, modern catalytic methods have expanded the possibilities.[5] For initial screening, a base-promoted direct amidation can be an effective, if challenging, approach.[5] More advanced Nickel-catalyzed methods offer broader scope for more difficult couplings.[4][9]

Experimental Protocol: Synthesis of 5-Hydroxy-6-methyl-N-benzylpicolinamide

• Setup: In a sealed tube, combine Methyl 5-hydroxy-6-methylpicolinate (1.0 eq.) and benzylamine (2.0 eq.).

• Base: Add potassium tert-butoxide (t-BuOK, 1.5 eq.) under a nitrogen atmosphere.

• Solvent: Add anhydrous toluene or DMSO (0.5 M).

• Reaction: Seal the tube and heat to 110-140 °C for 12-24 hours. Monitor by TLC or LC-MS.

• Workup: Cool the reaction mixture and carefully quench with water.

• Extraction: Dilute with ethyl acetate and wash with 1M HCl to remove excess amine, followed by water and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography.

Part II: Preliminary Biological Evaluation - Anticancer Screening

Picolinamide derivatives have shown significant potential as anticancer agents, with some demonstrating efficacy comparable to established drugs and mechanisms involving apoptosis induction.[1][10][11] Therefore, a preliminary investigation into the anticancer activity of the newly synthesized library is a logical and promising direction.

Biological Screening Cascade

A tiered approach is used to efficiently screen the compound library, starting with a broad cell viability assay and progressing to more detailed mechanistic studies for the most promising "hits."

Caption: A typical workflow for in vitro anticancer screening.

Primary Screening: Cell Viability Assay

The MTT assay is a standard, colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[10] It is an efficient way to screen a library of compounds for general cytotoxic or anti-proliferative effects.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., HCT-116 human colon cancer, A549 non-small cell lung cancer) into 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.[10]

• Compound Treatment: Treat the cells with the synthesized derivatives at a single, high concentration (e.g., 10 µM) for 48-72 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[10]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Compounds that inhibit viability by more than 50% are considered "hits."

Secondary Screening: IC₅₀ Determination

For hit compounds, a dose-response study is performed to determine the half-maximal inhibitory concentration (IC₅₀), a key measure of a compound's potency.

Protocol:

• Follow the MTT assay protocol as described above.

• Instead of a single concentration, treat cells with a serial dilution of the hit compound (e.g., from 100 µM to 0.01 µM).

• Plot the percentage of cell viability against the logarithm of the compound concentration.

• Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value.

Data Consolidation and Future Directions

The results from the synthetic and biological efforts should be consolidated into a Structure-Activity Relationship (SAR) table.

Table 1: Example SAR Data for Methyl 5-hydroxy-6-methylpicolinate Derivatives

Compound ID	R¹ (at 5-position)	R² (at Carboxyl)	Purity (%)	HCT-116 IC₅₀ (µM)
Scaffold	-OH	-OCH₃	>98	>100
1a	-OCH₃	-OCH₃	>99	85.2
1b	-OCH₂Ph	-OCH₃	>98	45.7
2a	-OCOCH₃	-OCH₃	>99	62.1
3a	-OH	-NHCH₂Ph	>95	15.3
3b	-OH	-NH(4-Cl-Ph)	>97	8.9
Doxorubicin	N/A	N/A	N/A	3.1[10]

Discussion and Next Steps: Based on the hypothetical data above, several preliminary conclusions can be drawn:

• Derivatization at both the hydroxyl and ester positions improves activity over the parent scaffold.

• Conversion of the methyl ester to an amide (Series 3) appears more beneficial than modification of the hydroxyl group (Series 1 & 2).

• The introduction of an electron-withdrawing group on the benzylamide (3b vs. 3a) further enhances potency.

These initial findings provide a clear path forward:

• Expand the Amide Library: Synthesize more amide analogues with diverse aromatic and aliphatic amines to further probe the SAR at this position.

• Mechanistic Studies: For the most potent compounds (e.g., 3b), perform assays to investigate the mechanism of cell death, such as flow cytometry for apoptosis and cell cycle analysis.[10]

• Lead Optimization: Begin exploring modifications that could improve pharmacokinetic properties (solubility, metabolic stability) while maintaining or improving potency.

Conclusion

The Methyl 5-hydroxy-6-methylpicolinate scaffold is a promising starting point for the development of novel therapeutic agents. This guide outlines a systematic and efficient approach for a preliminary investigation, covering rational library design, robust synthetic and analytical protocols, and a tiered biological screening strategy focused on anticancer activity. By following this framework, research teams can rapidly generate crucial initial data, identify promising lead compounds, and establish a solid foundation for a full-fledged drug discovery program.

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A Technical Guide to the UV-Vis Absorption Spectrum of Methyl 5-hydroxy-6-methylpicolinate

This in-depth guide provides a comprehensive overview of the theoretical and practical aspects of determining and interpreting the UV-Vis absorption spectrum of Methyl 5-hydroxy-6-methylpicolinate. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core principles governing the compound's spectral behavior, offers a detailed experimental protocol, and discusses critical factors influencing the absorption spectrum.

Theoretical Framework: Understanding the Electronic Transitions

The UV-Vis absorption spectrum of an organic molecule is dictated by its electronic structure. For Methyl 5-hydroxy-6-methylpicolinate, the spectrum arises from electronic transitions within the substituted pyridine ring. The pyridine nucleus, an aromatic heterocycle, possesses a system of π-electrons. The absorption of UV-Vis radiation excites these electrons from lower energy bonding (π) and non-bonding (n) molecular orbitals to higher energy anti-bonding (π*) orbitals.

The key chromophore in Methyl 5-hydroxy-6-methylpicolinate is the 5-hydroxy-6-methylpicolinate moiety. The electronic transitions expected to contribute to its UV-Vis spectrum are primarily π → π* and n → π* transitions. The π → π* transitions are typically of high intensity (large molar absorptivity, ε) and occur at shorter wavelengths, while the n → π* transitions, involving the non-bonding electrons on the nitrogen and oxygen atoms, are of lower intensity and can appear at longer wavelengths.[1][2]

The positions and intensities of these absorption bands are significantly influenced by the substituents on the pyridine ring: the hydroxyl (-OH), methyl (-CH₃), and methyl ester (-COOCH₃) groups. The hydroxyl group, being an auxochrome, can cause a bathochromic shift (shift to longer wavelengths) and a hyperchromic effect (increase in absorption intensity) due to its electron-donating mesomeric effect.[2] The methyl group has a weaker, but still noticeable, effect on the spectrum. The overall spectrum will be a composite of these influences, resulting in a unique fingerprint for the molecule.

The molecular structure of Methyl 5-hydroxy-6-methylpicolinate is depicted below:

Figure 1: Chemical structure of Methyl 5-hydroxy-6-methylpicolinate.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed, self-validating protocol for acquiring the UV-Vis absorption spectrum of Methyl 5-hydroxy-6-methylpicolinate.

Instrumentation and Materials

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-800 nm and a resolution of 1 nm or better.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

• Solvent: Spectroscopic grade solvent (e.g., ethanol, methanol, or acetonitrile). The choice of solvent is critical as it can influence the spectrum (solvatochromism).[3] It is recommended to start with a polar protic solvent like ethanol.

• Analyte: Methyl 5-hydroxy-6-methylpicolinate of high purity.

• Volumetric flasks and pipettes: Calibrated for accurate solution preparation.

Solution Preparation

• Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of Methyl 5-hydroxy-6-methylpicolinate and dissolve it in the chosen solvent in a 10 mL volumetric flask. Ensure complete dissolution.

• Working Solutions: Prepare a series of dilutions from the stock solution to determine the optimal concentration. A typical starting concentration for UV-Vis analysis is in the range of 1-10 µg/mL.[4] The absorbance of the main peak should ideally be between 0.5 and 1.5 for optimal accuracy.

Spectrophotometer Setup and Measurement

The following diagram illustrates the general workflow for the spectroscopic characterization:

Figure 2: General workflow for UV-Vis spectroscopic analysis.

• Instrument Initialization: Turn on the spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Baseline Correction: Fill both the sample and reference cuvettes with the pure solvent. Place them in the respective holders and perform a baseline correction over the desired wavelength range (e.g., 200-600 nm). This step is crucial to subtract any absorbance from the solvent and the cuvettes.

• Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the analyte solution, and then fill it with the working solution of Methyl 5-hydroxy-6-methylpicolinate.

• Spectrum Acquisition: Place the sample cuvette in the sample holder and acquire the absorption spectrum.

• Data Recording: Record the absorbance values across the scanned wavelength range. Identify the wavelength of maximum absorbance (λmax).

Data Interpretation and Influencing Factors

The obtained UV-Vis spectrum should be carefully analyzed to extract meaningful information.

Expected Spectral Features

Based on the analysis of similar pyridine derivatives, the UV-Vis spectrum of Methyl 5-hydroxy-6-methylpicolinate in a neutral solvent is expected to exhibit strong absorption bands in the UV region, likely between 200 and 400 nm.[3][5] The presence of the hydroxyl group may lead to a distinct absorption band at a longer wavelength compared to the unsubstituted picolinic acid ester.

Quantitative Data Summary

Parameter	Expected Range/Value	Significance
λmax	200 - 400 nm	Wavelength of maximum absorbance, characteristic of the chromophore.
Molar Absorptivity (ε)	1,000 - 10,000 L mol⁻¹ cm⁻¹	A measure of the probability of the electronic transition.

Note: The exact values of λmax and ε are dependent on the solvent and pH.

Influence of Solvent

The polarity of the solvent can significantly affect the position of the absorption bands. Polar solvents can stabilize the ground and excited states of the molecule to different extents, leading to shifts in λmax. This phenomenon, known as solvatochromism, can provide insights into the nature of the electronic transitions.[3] It is advisable to record the spectrum in solvents of varying polarity (e.g., hexane, ethanol, and water) to assess this effect.

Influence of pH

The hydroxyl group on the pyridine ring is weakly acidic, and the nitrogen atom is weakly basic. Therefore, the pH of the solution can have a pronounced effect on the UV-Vis spectrum. In acidic solutions, the nitrogen atom can be protonated, leading to a change in the electronic structure and a shift in the absorption bands. In basic solutions, the hydroxyl group can be deprotonated to form a phenoxide-like species, which will significantly alter the conjugation and result in a bathochromic shift. Investigating the spectrum at different pH values can provide information about the pKa of the ionizable groups.[6][7]

Conclusion

This technical guide provides a robust framework for the acquisition and interpretation of the UV-Vis absorption spectrum of Methyl 5-hydroxy-6-methylpicolinate. By understanding the underlying electronic transitions and carefully controlling experimental parameters such as solvent and pH, researchers can obtain a high-quality spectrum that serves as a valuable tool for structural characterization, purity assessment, and quantitative analysis in various scientific and industrial applications.

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Protocols & Analytical Methods

Synthesis of Methyl 5-hydroxy-6-methylpicolinate: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of Methyl 5-hydroxy-6-methylpicolinate, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The synthesis is approached in a two-step sequence, commencing with the oxidation of commercially available 5-hydroxy-2-methylpyridine to yield the key intermediate, 5-hydroxy-6-methylpicolinic acid. This is followed by a classic Fischer-Speier esterification to afford the target molecule. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, and practical guidance for successful synthesis.

Introduction: The Significance of Picolinate Scaffolds

Picolinic acid and its derivatives are privileged structures in medicinal chemistry, primarily due to the bidentate chelating nature of the picolinate scaffold.[1] The presence of a hydroxyl group and a methyl ester on the pyridine ring offers multiple reactive sites for further functionalization, making Methyl 5-hydroxy-6-methylpicolinate a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Overall Synthetic Scheme

The synthesis of Methyl 5-hydroxy-6-methylpicolinate is achieved through a two-step process, as illustrated below. The first step involves the oxidation of the methyl group of 5-hydroxy-2-methylpyridine to a carboxylic acid. The subsequent step is the esterification of the resulting picolinic acid derivative.

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Introduction: The Picolinate Scaffold as a Privileged Motif in Medicinal Chemistry

An Application Guide to Methyl 5-hydroxy-6-methylpicolinate in Pharmaceutical Drug Discovery

In the landscape of modern drug discovery, the pyridine ring is a cornerstone of heterocyclic chemistry, ranking as the most utilized nitrogen-containing aromatic heterocycle in FDA-approved pharmaceuticals.[1] Within this class, picolinic acid and its derivatives represent a "privileged" scaffold, a molecular framework that is repeatedly found in biologically active compounds.[2][3] These structures serve as versatile building blocks for a multitude of therapeutic agents, demonstrating activities that span antiviral, antimicrobial, anti-inflammatory, and anticancer applications.[1][2]

This guide focuses on Methyl 5-hydroxy-6-methylpicolinate , a multifunctional pyridine derivative. While comprehensive biological data on this specific molecule is emerging, its structural features—a reactive hydroxyl group, a modifiable ester, and the strategic placement of a methyl group—make it an exceptionally valuable starting material for medicinal chemistry campaigns. The so-called "magic-methyl effect" is a well-documented phenomenon where the addition of a methyl group can profoundly improve a compound's metabolic stability, binding affinity, and overall pharmacokinetic profile.[4]

This document serves as a technical guide for researchers and drug development professionals, providing insights into the synthetic versatility of Methyl 5-hydroxy-6-methylpicolinate and outlining protocols for its application in generating and evaluating novel drug candidates.

Property	Value	Source
CAS Number	121447-41-4 (for parent acid)	[5]
Molecular Formula	C₈H₉NO₃	Internal Calculation
Molecular Weight	167.16 g/mol	Internal Calculation
Predicted LogP	0.8-1.2	Internal Calculation
Hydrogen Bond Donors	1	Internal Calculation
Hydrogen Bond Acceptors	4	Internal Calculation

Section 1: A Versatile Chemical Scaffold for Library Synthesis

The true power of Methyl 5-hydroxy-6-methylpicolinate lies in its synthetic tractability. Its three primary functional groups offer distinct handles for chemical modification, allowing for the rapid generation of diverse compound libraries. This multi-pronged reactivity enables a systematic exploration of the chemical space around the picolinate core to optimize for potency, selectivity, and drug-like properties.

Caption: Synthetic pathways originating from Methyl 5-hydroxy-6-methylpicolinate.

Protocol 1: O-Alkylation of the Phenolic Hydroxyl Group

This protocol describes the etherification of the 5-hydroxy group, a common strategy to block the hydrogen-bonding donor capability and introduce lipophilic groups to probe new binding pockets.

Rationale: The reaction proceeds via a Williamson ether synthesis. Anhydrous potassium carbonate (K₂CO₃) is a mild base sufficient to deprotonate the phenolic hydroxyl, forming a phenoxide intermediate. This nucleophile then displaces a halide from the alkylating agent in an Sₙ2 reaction. DMF is an ideal polar aprotic solvent for this transformation.[6]

Materials:

• Methyl 5-hydroxy-6-methylpicolinate (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Alkyl Halide (e.g., benzyl bromide, ethyl iodide) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add Methyl 5-hydroxy-6-methylpicolinate and anhydrous DMF.

• Add anhydrous K₂CO₃ to the solution and stir the resulting suspension at room temperature for 20 minutes.

• Add the alkyl halide dropwise to the mixture.

• Heat the reaction to 70 °C and monitor its progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Cool the reaction to room temperature and quench by slowly adding deionized water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine to remove residual DMF, and dry over anhydrous Na₂SO₄.[6]

• Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude product, which can be purified by silica gel column chromatography.

Protocol 2: Ester Hydrolysis to Picolinic Acid

Hydrolysis of the methyl ester to the corresponding carboxylic acid is a critical step for many applications, particularly for preparing amides or for studies where the acid mimics a phosphate group.

Rationale: Saponification using a strong base like lithium hydroxide (LiOH) is a standard method for hydrolyzing methyl esters. The reaction is typically performed in a mixed solvent system like THF/water to ensure solubility of both the organic substrate and the inorganic base.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate (1.0 eq)

• Lithium Hydroxide (LiOH) (1.5 eq)

• Tetrahydrofuran (THF)

• Deionized Water

• 1M Hydrochloric Acid (HCl)

• Ethyl Acetate

Procedure:

• Dissolve the picolinate starting material in a mixture of THF and water (e.g., 3:1 ratio).

• Add LiOH to the solution and stir vigorously at room temperature.

• Monitor the reaction by TLC. Upon completion (typically 2-4 hours), remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and carefully acidify to pH ~4-5 with 1M HCl. A precipitate should form.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the 5-hydroxy-6-methylpicolinic acid.[5]

Section 2: Potential Pharmacological Applications Informed by Analogs

The picolinate scaffold is a frequent hit in high-throughput screening and a core component of many potent enzyme inhibitors.[1] Derivatives have shown significant activity in oncology, inflammation, and infectious diseases.

• Enzyme Inhibition: Picolinamide-based structures are known to inhibit key enzymes in disease pathways. For example, derivatives of 6-methylpicolinonitrile are potent inhibitors of the PI3K/mTOR signaling pathway, a critical cascade in cancer cell growth and survival.[7] Other analogs have been patented as inhibitors of dihydroorotate dehydrogenase (DHODH), a target for autoimmune diseases.[1] The hydroxyl and methyl functionalities on the target scaffold provide ideal vectors for designing derivatives that can target the active sites of kinases, proteases, and other enzymes.

• Antimicrobial and Antiviral Activity: Picolinic acid itself is an endogenous metabolite of tryptophan with known antimicrobial properties.[2] Its derivatives have been explored as antivirals, with a proposed mechanism involving the chelation of metal ions required by viral enzymes.[2]

Caption: Hypothetical inhibition of the PI3K/mTOR pathway by a picolinate derivative.

Section 3: Protocols for Biological Evaluation

Once a library of compounds has been synthesized from the Methyl 5-hydroxy-6-methylpicolinate scaffold, the next step is to assess their biological activity. The MTT assay is a foundational colorimetric method for evaluating a compound's effect on cell viability and is a standard first-pass screen in anticancer drug discovery.[8]

Protocol 3: MTT Assay for Cell Viability and Cytotoxicity

Rationale: This assay measures the metabolic activity of living cells. The enzyme mitochondrial reductase, present only in viable cells, converts the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance at a specific wavelength.[8][9]

Materials:

• Human cancer cell line (e.g., A549 lung cancer, HCT-116 colon cancer)[8]

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test compounds (dissolved in DMSO to create stock solutions)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a "vehicle control" (medium with DMSO, concentration not exceeding 0.5%) and a "no treatment" control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, carefully remove the medium and add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for another 4 hours.[8] During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization: Carefully remove the MTT solution. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Compound ID	Modification on Scaffold	Target Cell Line	IC₅₀ (µM) [Hypothetical]
Lead-001	5-O-(4-fluorobenzyl)	A549 (Lung)	8.2
Lead-002	5-O-(2-pyridinylmethyl)	A549 (Lung)	15.6
Lead-003	5-O-(4-fluorobenzyl)	HCT-116 (Colon)	5.4
Doxorubicin	(Control Drug)	A549 (Lung)	2.9[8]

Conclusion

Methyl 5-hydroxy-6-methylpicolinate is a high-potential building block for pharmaceutical drug discovery. Its multifunctional nature allows for the creation of diverse chemical libraries through straightforward synthetic modifications. By leveraging knowledge from structurally related picolinate derivatives, researchers can strategically design novel compounds aimed at a wide array of biological targets. The protocols outlined in this guide provide a foundational framework for synthesizing, modifying, and evaluating new drug candidates derived from this versatile scaffold, paving the way for the discovery of next-generation therapeutics.

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Chromatographic purification methods for Methyl 5-hydroxy-6-methylpicolinate

An Application Guide to the Chromatographic Purification of Methyl 5-hydroxy-6-methylpicolinate

Abstract

This comprehensive application note provides a detailed guide to the chromatographic purification of Methyl 5-hydroxy-6-methylpicolinate, a versatile heterocyclic building block crucial in pharmaceutical and chemical synthesis.[1] Achieving high purity of this compound is paramount for ensuring reproducibility and reliability in downstream applications. This document outlines two primary, scalable purification strategies: bulk purification via automated flash column chromatography and high-purity polishing using preparative High-Performance Liquid Chromatography (Prep-HPLC). We delve into the rationale behind method development, provide step-by-step, field-proven protocols, and offer troubleshooting insights to empower researchers, scientists, and drug development professionals in obtaining highly pure Methyl 5-hydroxy-6-methylpicolinate for their research needs.

Introduction and Physicochemical Analysis

Methyl 5-hydroxy-6-methylpicolinate is a substituted pyridine derivative featuring hydroxyl, methyl, and methyl ester functional groups.[1] This unique arrangement of functional groups makes it a valuable intermediate for constructing more complex molecular architectures. The efficacy of this compound as a synthetic precursor is directly dependent on its purity, as residual starting materials, by-products, or reagents can lead to undesirable side reactions and compromise the integrity of subsequent experimental results.

A successful purification strategy is built upon a solid understanding of the target molecule's physicochemical properties.

Table 1: Physicochemical Properties of Methyl 5-hydroxy-6-methylpicolinate

Property	Value	Implication for Chromatography
Molecular Formula	C₈H₉NO₃	Provides the elemental composition.[2]
Molecular Weight	167.16 g/mol	Influences diffusion rates and loading capacity.
Appearance	Off-white to yellow powder or crystals	Visual cue for purity; colored impurities may be present.[2]
Polarity	Moderate	The phenolic hydroxyl group and pyridine nitrogen impart significant polarity, while the methyl ester and methyl group add lipophilic character. This dual nature allows for flexibility in choosing between normal-phase and reversed-phase chromatography.
Solubility	Soluble in polar organic solvents (Methanol, Ethyl Acetate, Dichloromethane); sparingly soluble in non-polar solvents (Hexane).	Dictates the choice of solvents for sample preparation and the mobile phase. Solubility in methanol and acetonitrile makes it an excellent candidate for reversed-phase HPLC.[3][4]

The presence of a basic pyridine nitrogen and an acidic hydroxyl group means the compound's charge state is pH-dependent. This is a critical consideration for HPLC method development, where mobile phase pH can be adjusted to optimize peak shape and retention.

Strategic Approach to Purification

The choice of chromatographic method depends on the desired purity, scale, and the nature of the impurities. For Methyl 5-hydroxy-6-methylpicolinate, a two-tiered approach is often most effective:

• Flash Chromatography: An ideal first-pass, bulk purification technique to rapidly remove major impurities from a crude reaction mixture (milligram to multi-gram scale).[5]

• Preparative HPLC: A high-resolution technique used to "polish" the material from the flash chromatography step, separating closely related impurities and achieving final purity levels often exceeding 99%.[6][7]

Caption: Purification strategy decision workflow.

Application Protocol 1: Flash Column Chromatography

This protocol is designed for the initial purification of gram-scale quantities of crude Methyl 5-hydroxy-6-methylpicolinate. The method utilizes normal-phase chromatography, where the polar silica stationary phase retains the moderately polar target compound, allowing less polar impurities to elute first.

Rationale and Method Development via TLC

The key to successful flash chromatography is selecting a mobile phase that provides optimal separation. This is efficiently determined using Thin Layer Chromatography (TLC). The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of approximately 0.3-0.4, ensuring good separation on the column.

• Stationary Phase: Silica Gel 60 F₂₅₄ TLC plates.

• Mobile Phase Screening: A gradient of Hexane and Ethyl Acetate (EtOAc) is a standard choice for compounds of moderate polarity.[3][8][9]

  • Start with a low-polarity mixture (e.g., 90:10 Hexane:EtOAc).

  • Gradually increase the proportion of EtOAc (e.g., 80:20, 70:30) until the desired Rf is achieved.

  • Visualize spots under UV light (254 nm) and/or by staining (e.g., potassium permanganate).

Step-by-Step Protocol

• Sample Preparation (Dry Loading):

  • Dissolve the crude product (e.g., 1.0 g) in a minimal amount of a suitable solvent (e.g., Dichloromethane or Methanol).

  • Add 2-3 g of silica gel to the solution.

  • Remove the solvent completely using a rotary evaporator to yield a free-flowing powder of the crude product adsorbed onto the silica. This technique prevents solvent-related band broadening at the start of the purification.

• Column Packing:

  • Select a pre-packed silica gel column (e.g., 40 g for a 1 g sample) or slurry-pack a glass column.

  • Equilibrate the column with the initial, low-polarity mobile phase (e.g., 95:5 Hexane:EtOAc) for at least 3-5 column volumes.

• Purification Run:

  • Load the prepared sample onto the top of the column.

  • Begin the elution using an automated flash chromatography system with the parameters outlined in Table 2. A linear gradient is typically effective.

  • Monitor the elution profile using the system's UV detector.

• Fraction Collection and Analysis:

  • Collect fractions based on the UV chromatogram peaks.

  • Analyze relevant fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Table 2: Typical Flash Chromatography Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	Silica Gel, 40-63 µm	Standard for normal-phase flash chromatography, providing good resolution and flow characteristics.
Mobile Phase A	Hexane (or Heptane)	Non-polar solvent.
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar solvent to elute the target compound.
Gradient	5% to 40% B over 20 column volumes	A gradual increase in polarity ensures separation of closely eluting impurities from the product.[8]
Flow Rate	30-40 mL/min (for a 40 g column)	Balances speed and resolution.
Detection	UV Diode Array (254 nm, 275 nm)	Monitors aromatic/heterocyclic compounds effectively.

Application Protocol 2: Preparative HPLC

For applications demanding the highest purity, a final polishing step using reversed-phase preparative HPLC is recommended. This method separates molecules based on their hydrophobicity.

Rationale and Method Development via Analytical HPLC

Before scaling up, an analytical method must be developed to establish the separation conditions.

• Analytical Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: A gradient of water and an organic solvent (Acetonitrile or Methanol) is used. An acid modifier is critical.

  • Acid Modifier (0.1% TFA or Formic Acid): The basic pyridine nitrogen can interact with residual acidic silanols on the C18 stationary phase, leading to severe peak tailing. Adding a small amount of acid to the mobile phase protonates the nitrogen, preventing this secondary interaction and resulting in sharp, symmetrical peaks.

• Goal: Achieve baseline resolution between the main product peak and any remaining impurities.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve the material purified by flash chromatography in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% TFA).

  • Ensure the sample is fully dissolved. If precipitation occurs, add a minimal amount of a stronger solvent like Methanol or DMSO.[10]

  • Filter the sample through a 0.45 µm syringe filter to remove any particulates that could damage the column or system.[4]

• System Setup and Equilibration:

  • Install a preparative C18 column (e.g., 21.2 x 250 mm, 5-10 µm).

  • Equilibrate the entire system, including the column, with the initial mobile phase composition for at least 5-10 column volumes or until a stable baseline is observed.

• Purification Run:

  • Inject the filtered sample onto the column. The loading amount will depend on the column size and the difficulty of the separation, determined during analytical development.

  • Run the gradient as detailed in Table 3.

• Fraction Collection, Analysis, and Post-Processing:

  • Collect fractions based on the UV signal, using a combination of slope and threshold triggering for precision.[6]

  • Perform analytical HPLC on each collected fraction to confirm its purity.

  • Combine fractions that meet the required purity specification (e.g., >99.5%).

  • Remove the organic solvent using a rotary evaporator. The remaining aqueous solution containing the product and TFA can be lyophilized (freeze-dried) to yield the final product as a TFA salt. If the free base is required, further acid-base extraction may be necessary.

Table 3: Typical Preparative HPLC Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	C18-bonded Silica, 5-10 µm	Industry standard for reversed-phase separation of small molecules.
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)	Polar mobile phase with an acid modifier for peak shape control.
Mobile Phase B	Acetonitrile (ACN) + 0.1% TFA	Organic modifier for eluting hydrophobic compounds.
Gradient	5% to 60% B over 30 minutes	Optimized to resolve the target compound from its impurities.
Flow Rate	18-22 mL/min (for a 21.2 mm ID column)	Appropriate for the column dimension to maintain efficiency.
Detection	UV Diode Array (254 nm, 275 nm)	Provides sensitive detection and purity assessment across the peak.
Column Temperature	25-30 °C	Maintains consistent retention times and improves efficiency.[11]

Troubleshooting Common Purification Issues

Caption: A basic troubleshooting guide for common issues.

Conclusion

The successful purification of Methyl 5-hydroxy-6-methylpicolinate is readily achievable through a systematic and logical chromatographic approach. By employing flash chromatography for bulk impurity removal followed by preparative HPLC for high-purity polishing, researchers can confidently obtain material of the quality required for demanding applications in drug discovery and chemical development. The protocols and rationales presented in this guide provide a robust framework for developing and executing an effective purification strategy.

References

• The Royal Society of Chemistry. (n.d.). A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions: A One-step Synthesis of the M.
• MedchemExpress.com. (n.d.). Methyl picolinate | Biochemical Reagent.
• Arkivoc. (2020). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium.
• ChemicalBook. (n.d.). Methyl picolinate synthesis.
• Benchchem. (n.d.). Methyl 5-hydroxy-4-methylpicolinate as a building block for heterocyclic synthesis.
• ChemicalBook. (n.d.). Methyl picolinate | 2459-07-6.
• Benchchem. (n.d.). A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
• Agilent. (n.d.). Application Compendium Solutions for Preparative HPLC.
• Sigma-Aldrich. (n.d.). Methyl 3-hydroxy-6-methylpicolinate | 61548-52-5.
• Sigma-Aldrich. (n.d.). Methyl 3-hydroxy-6-methylpicolinate | 61548-52-5.
• Science.gov. (n.d.). semi-preparative hplc separation: Topics.
• PMC. (2025). Establishment and validation of HPLC methods for the determination of folic acid and parabens antimicrobial agents on folic acid oral solution.
• Google Patents. (n.d.). CN104090055B - The HPLC analytical method that in chromium picolinate bulk drug, the limit of impurities detects.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Methyl 3-hydroxy-6-methylpicolinate | 61548-52-5 [sigmaaldrich.com]
• 3. Methyl picolinate synthesis - chemicalbook [chemicalbook.com]
• 4. CN104090055B - The HPLC analytical method that in chromium picolinate bulk drug, the limit of impurities detects - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. semi-preparative hplc separation: Topics by Science.gov [science.gov]
• 8. rsc.org [rsc.org]
• 9. arkat-usa.org [arkat-usa.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Applications of Methyl 5-hydroxy-6-methylpicolinate Transition Metal Complexes

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate (CAS: 1644679-71-9) represents a highly tunable, non-innocent bidentate N,O-ligand framework. While simple picolinates are ubiquitous in transition metal catalysis, the strategic incorporation of a 5-hydroxyl group and a 6-methyl group onto the pyridine ring profoundly alters the stereoelectronic landscape of the resulting metal complexes. This application note provides a comprehensive guide to deploying this ligand class across advanced catalytic workflows, specifically detailing its causality in palladium-catalyzed copolymerizations, iridium-mediated water oxidation, and manganese-catalyzed advanced oxidation processes.

Ligand Design & Mechanistic Rationale (Causality)

As a bidentate N,O-donor, the methyl 5-hydroxy-6-methylpicolinate ligand coordinates through the pyridine nitrogen and the ester carbonyl oxygen (or carboxylate oxygen upon in situ hydrolysis). The efficacy of this specific ligand is driven by two primary structural features:

• Steric Causality (The 6-Methyl Effect): The 6-methyl group introduces targeted steric bulk adjacent to the metal center. In catalytic cycles requiring migratory insertion, this bulk destabilizes the thermodynamic resting states of catalytic intermediates, thereby lowering the activation barrier for insertion events[1].

• Electronic Causality (The 5-Hydroxyl Effect): The 5-hydroxyl group acts as a strong electron-donating moiety via resonance, increasing the electron density at the metal center. This is critical for stabilizing high-valent intermediates (e.g., Ir(IV)/Ir(V) or Mn(IV)) during oxidative catalytic cycles[2][3]. Furthermore, the hydroxyl group provides a handle for secondary coordination sphere interactions, such as hydrogen bonding, which can pre-organize substrates or facilitate proton-coupled electron transfer (PCET).

Application 1: Palladium-Catalyzed Copolymerization of CO and Ethylene

Polyketones synthesized via the alternating copolymerization of CO and ethylene are high-performance thermoplastics. Cationic methylpalladium(II) complexes, [PdMe(N–O)(L)]BF4​ , utilizing bidentate N-O ligands exhibit exceptional catalytic activity[1].

Causality in Reaction Design: The asymmetric nature of the N,O-ligand differentiates the trans-influence at the Pd center. The strong σ-donor pyridine nitrogen directs the incoming monomer (CO or ethylene) trans to itself, while the weaker ester oxygen facilitates rapid migratory insertion. The 6-methyl group sterically forces the growing polymer chain into a reactive conformation, preventing the formation of stable, unreactive chelate rings[1].

Protocol 1: Synthesis and Copolymerization Workflow

• Catalyst Preparation: Dissolve [PdMe(Cl)(COD)] (1.0 equiv) in anhydrous dichloromethane. Add AgBF4​ (1.05 equiv) and Methyl 5-hydroxy-6-methylpicolinate (1.0 equiv). Stir for 2 hours at room temperature under argon. Filter through Celite to remove AgCl. Add triphenylphosphine ( PPh3​ , 1.0 equiv) to yield the active catalyst [PdMe(N-O)(PPh3​)]BF4​ .

• Self-Validation (NMR Tracking): To ensure active catalyst formation, expose a sealed NMR tube containing the complex in CD2​Cl2​ to 1 atm CO. Monitor via 1H NMR; the Pd-Me singlet (~0.8 ppm) will quantitatively shift to a Pd-COMe (acyl) singlet (~2.4 ppm), confirming the viability of the first insertion step[1].

• Copolymerization: Transfer the catalyst (0.01 mmol) to a stainless-steel autoclave. Inject 50 mL of methanol. Pressurize the reactor with a 1:1 mixture of CO and ethylene to 30 bar.

• Execution & Isolation: Heat the reactor to 20 °C and stir at 1000 rpm for 1 hour. Vent the gases carefully. Filter the precipitated polyketone, wash with methanol, and dry under vacuum at 60 °C.

Figure 1. Catalytic cycle of Pd-catalyzed CO/ethylene copolymerization using N-O bidentate ligands.

Application 2: Iridium-Mediated Electrocatalytic Water Oxidation

The development of robust oxygen evolution reaction (OER) catalysts is a bottleneck in artificial photosynthesis. Iridium complexes bearing hydroxypicolinate ligands demonstrate remarkable stability and activity for electrocatalytic water oxidation[3].

Causality in Reaction Design: The 5-hydroxyl group of the picolinate ligand donates electron density to the Ir center, which lowers the binding energy of the Ir 4f electrons (observable via XPS) and subsequently lowers the overpotential required to reach the active Ir(IV) and Ir(V)=O states[3]. The bidentate N,O-coordination remains intact under harsh oxidative conditions, preventing complete degradation to bulk IrOx​ nanoparticles.

Protocol 2: Electrocatalytic OER and OLEMS Validation

• Electrode Fabrication: Prepare a 1 mM solution of the [Ir(Cp*)(5-OH-6-Me-Pic)Cl] complex in a 1:1 water/trifluoroethanol mixture. Drop-cast 10 μL onto a freshly polished glassy carbon (GC) electrode and dry under ambient conditions.

• Electrochemical Setup: Use a standard three-electrode cell with the modified GC working electrode, a Pt wire counter electrode, and an Ag/AgCl reference electrode. The electrolyte is 0.1 M Na2​SO4​ adjusted to pH 2.0 with H2​SO4​ .

• Self-Validation (OLEMS): To definitively prove that the anodic current corresponds to water oxidation rather than ligand degradation, couple the cell to an Online Electrochemical Mass Spectrometer (OLEMS).

• Chronoamperometry: Apply a static potential of 1.55 V vs. RHE. Monitor the m/z = 32 ( O2​ ) and m/z = 44 ( CO2​ ) mass traces. A sustained m/z = 32 signal with no m/z = 44 signal validates pure OER activity without oxidative cleavage of the picolinate ligand[3].

Figure 2. Proposed electrochemical water oxidation pathway by Ir-hydroxypicolinate complexes.

Application 3: Manganese-Catalyzed Advanced Oxidation Processes (AOPs)

Hydroxypicolinates can mediate Mn(II) activation of peracetic acid (PAA) for the degradation of micropollutants in wastewater[2]. The N,O-chelation accelerates the homolytic/heterolytic cleavage of the PAA O-O bond, generating high-valent Mn(IV) species that rapidly oxidize organic contaminants. The 5-hydroxyl group enhances the solubility and biodegradability of the catalyst system, making it ideal for environmental remediation applications.

Quantitative Data Summary

Catalyst System	Application	Key Performance Metric	Reaction Conditions	Source
[PdMe(N-O)(PPh3​)]BF4​	CO/Ethylene Copolymerization	Activity: ~80 g polymer / g Pd / hr	20 °C, 30 bar CO/ C2​H4​	[1]
[Ir(Cp*)(N-O)Cl]	Electrocatalytic Water Oxidation	Onset Potential: 1.55 V vs RHE	pH 2.0, 0.1 M Na2​SO4​	[3]
Mn(II)+N-O Ligand	Peracetic Acid (PAA) Activation	Micropollutant Degradation: >95%	pH 7.0, 200 μM PAA, 10 min	[2]

(Note: "N-O" denotes the methyl 5-hydroxy-6-methylpicolinate ligand or its direct structural analogs as cited).

References

• Title: Cationic methylpalladium(II) complexes containing bidentate N–O ligands as catalysts for the copolymerisation of CO and ethylene. Identification and isolation of intermediates from the stepwise insertion reactions, and subsequent detailed mechanistic interpretation Source: Journal of the Chemical Society, Dalton Transactions (RSC Publishing) URL: 1[1]

• Title: Picolinic Acid-Mediated Catalysis of Mn(II) for Peracetic Acid Oxidation Processes: Formation of High-Valent Mn Species Source: Environmental Science & Technology (ACS Publications) URL: 2[2]

• Title: The Influence of the Ligand in the Iridium Mediated Electrocatalyic Water Oxidation Source: ACS Catalysis (PMC / NIH) URL: 3[3]

Sources

• 1. Cationic methylpalladium(II) complexes containing bidentate N–O ligands as catalysts for the copolymerisation of CO and ethylene. Identification and isolation of intermediates from the stepwise insertion reactions, and subsequent detailed mechanistic interpretation [ ] ‡ - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl 5-hydroxy-6-methylpicolinate as a Versatile Synthon for the Preparation of Bioactive Aminopyridine Scaffolds

Abstract

This technical guide details the utility of Methyl 5-hydroxy-6-methylpicolinate as a strategic starting material for the synthesis of complex heterocyclic compounds, particularly substituted 2-aminopyridine derivatives which are prevalent core structures in numerous active pharmaceutical ingredients (APIs). We present its key physicochemical properties, explore its chemical reactivity, and provide a detailed, field-proven protocol for a crucial O-alkylation reaction. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in the discovery and synthesis of novel therapeutics.

Introduction: The Strategic Value of Substituted Pyridines

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of many blockbuster drugs.[1] Its derivatives, particularly aminopyridines, are integral to a wide range of APIs, including kinase inhibitors used in oncology. The functionalization of the pyridine ring with specific substituents allows for the fine-tuning of a molecule's physicochemical properties, target engagement, and pharmacokinetic profile.

Methyl 5-hydroxy-6-methylpicolinate is a highly functionalized pyridine derivative that offers multiple reactive sites for elaboration.[2] The strategic placement of a hydroxyl group, a methyl ester, and a methyl group on the pyridine core makes it a valuable precursor for building complex molecular architectures, enabling the efficient construction of libraries for drug discovery.[2]

Physicochemical Properties and Reactivity Profile

Understanding the fundamental properties of a starting material is critical for reaction design and process optimization.

Table 1: Physicochemical Properties of Methyl 5-hydroxy-6-methylpicolinate

Property	Value	Source
CAS Number	66574-27-0	Internal Database
Molecular Formula	C₈H₉NO₃	Calculated
Molecular Weight	167.16 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Generic Data
Solubility	Soluble in polar organic solvents (e.g., DMF, DMSO, Methanol)	Generic Data

The reactivity of Methyl 5-hydroxy-6-methylpicolinate is governed by its three primary functional groups:

• 5-Hydroxyl Group: This nucleophilic center is the most reactive site for modifications such as O-alkylation, O-acylation, and Mitsunobu reactions. Its derivatization is a key step in building the ether linkages found in many kinase inhibitors.[2]

• 2-Methyl Ester: The ester can be hydrolyzed to the corresponding carboxylic acid, which can then participate in amide bond formation or other carboxylate chemistries. It can also be a site for transesterification.[2]

• Pyridine Ring: The nitrogen atom can be quaternized, and the ring itself can undergo various transformations, including halogenation, to introduce further handles for cross-coupling reactions.[2]

This multi-faceted reactivity allows for a divergent synthetic approach, where a single starting material can be used to generate a diverse range of complex molecules.

Application in API Synthesis: A Prototypical Workflow

While not a direct precursor to a specific commercialized drug, Methyl 5-hydroxy-6-methylpicolinate is an ideal starting point for synthesizing key intermediates for kinase inhibitors like Crizotinib. The following workflow illustrates a logical and chemically sound pathway to a 2-amino-3-alkoxypyridine core, a common pharmacophore.

Caption: Prototypical workflow for synthesizing a key aminopyridine pharmacophore.

This workflow demonstrates how the functional handles of Methyl 5-hydroxy-6-methylpicolinate can be sequentially manipulated to build a more complex and biologically relevant scaffold.

Detailed Experimental Protocol: O-Alkylation

This protocol provides a robust method for the O-alkylation of the hydroxyl group, the critical first step in the proposed workflow. The choice of an appropriate alkyl halide (R-X) is dictated by the target API structure.

Objective: To synthesize Methyl 5-alkoxy-6-methylpicolinate via Williamson ether synthesis.

Materials and Reagents:

Reagent	Grade	Supplier
Methyl 5-hydroxy-6-methylpicolinate	≥98%	Commercial Source
Anhydrous Potassium Carbonate (K₂CO₃)	Reagent Grade	Commercial Source
Alkyl Halide (R-X)	Reagent Grade	Commercial Source
Anhydrous N,N-Dimethylformamide (DMF)	HPLC Grade	Commercial Source
Ethyl Acetate (EtOAc)	ACS Grade	Commercial Source
Brine (Saturated NaCl solution)	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercial Source

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add Methyl 5-hydroxy-6-methylpicolinate (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF (approx. 10 mL per gram of starting material) to the flask. Stir the solution until the starting material is fully dissolved. Add anhydrous K₂CO₃ (2.0 eq).

  • Causality Note: Anhydrous conditions are crucial to prevent hydrolysis of the ester. K₂CO₃ is a mild base sufficient to deprotonate the phenolic hydroxyl group, forming the more nucleophilic potassium salt. DMF is an ideal polar aprotic solvent for this Sₙ2 reaction.

• Reagent Addition: Add the alkyl halide (R-X) (1.2 eq) dropwise to the stirring suspension at room temperature.

• Reaction and Monitoring: Heat the reaction mixture to 70-80 °C. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Work-up: a. Cool the reaction mixture to room temperature. b. Quench the reaction by slowly adding deionized water (approx. 2x the volume of DMF). c. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 2 volumes of the aqueous layer).

  • Trustworthiness Note: Multiple extractions ensure complete recovery of the product from the aqueous phase. d. Combine the organic layers, wash with brine to remove residual DMF and inorganic salts, and dry over anhydrous Na₂SO₄.

• Purification: a. Filter off the drying agent. b. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. c. Purify the residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure Methyl 5-alkoxy-6-methylpicolinate.

Expected Outcome & Quality Control:

• Yield: Typically 75-90%, dependent on the specific alkyl halide used.

• Purity (HPLC): ≥98%.

• Characterization (¹H NMR, ¹³C NMR, MS): Confirm the structure and purity of the final product. The ¹H NMR should show the disappearance of the hydroxyl proton and the appearance of new signals corresponding to the added alkyl group.

Safety and Handling

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• DMF is a potential teratogen; handle with extreme care.

• Alkyl halides can be toxic and lachrymatory; handle accordingly.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

Methyl 5-hydroxy-6-methylpicolinate is a highly valuable and versatile building block for the synthesis of complex heterocyclic molecules relevant to the pharmaceutical industry. Its multiple reactive sites allow for strategic and divergent synthetic routes. The protocol detailed herein for O-alkylation provides a reliable and scalable method for the initial elaboration of this synthon, paving the way for the construction of novel API candidates.

References

• Benchchem. Methyl 5-hydroxy-4-methylpicolinate as a building block for heterocyclic synthesis.

• PMC (PubMed Central). Development of methyl 5-((cinnamoyloxy)methyl)picolinate, exploring its bio-target potential aiming at CVD mediated by multiple proteins through surface and physiochemical analysis.

Sources

• 1. CN103772272A - Synthetic method of 2-BOC-amido-3-hydroxy-5-bromopyridine - Google Patents [patents.google.com]
• 2. US4033975A - Process for the production of 2-amino-3-hydroxypyridine derivatives - Google Patents [patents.google.com]

Methyl 5-hydroxy-6-methylpicolinate esterification reaction protocols

An In-Depth Guide to the Esterification of Methyl 5-hydroxy-6-methylpicolinate: Protocols and Mechanistic Insights

Introduction

Methyl 5-hydroxy-6-methylpicolinate is a pivotal building block in contemporary medicinal chemistry and drug discovery. As a substituted pyridine derivative, it serves as a versatile scaffold for synthesizing a wide array of complex molecules, including inhibitors of enzymes like 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).[1] The functional handles on this molecule—a methyl ester, a phenolic hydroxyl group, and a methyl group on the pyridine ring—offer multiple points for chemical modification.

Esterification of the 5-hydroxy group is a critical transformation for this substrate. This modification can be employed to:

• Modulate Physicochemical Properties: Attaching different acyl groups can alter lipophilicity, solubility, and metabolic stability, which are key parameters in drug development.[2]

• Serve as a Protecting Group: The hydroxyl group can be temporarily masked as an ester to allow for selective reactions at other positions on the molecule.[3][4]

• Act as a Pro-drug Moiety: Ester groups can be designed to be cleaved in vivo, releasing the active parent compound.

The esterification of this particular hydroxyl group presents a unique chemical challenge. While phenolic, its nucleophilicity is diminished by the electron-withdrawing effect of the nitrogen atom and the carbonyl group within the pyridine ring system. Consequently, standard esterification methods must be carefully selected and optimized to achieve high yields and purity. This guide provides a detailed overview of robust and field-proven protocols for this transformation, intended for researchers, chemists, and drug development professionals.

Selecting the Appropriate Esterification Protocol

The choice of an esterification method is dictated by several factors, including the stability of the starting materials and the desired ester, the commercial availability and reactivity of the acylating agent (e.g., carboxylic acid vs. acyl chloride), reaction scale, and the ease of purification. Three primary strategies have proven highly effective for this type of substrate: Steglich Esterification, acylation with acid chlorides or anhydrides, and the Mitsunobu reaction.

The table below summarizes the key features of these recommended protocols to aid in selecting the most suitable method for your specific research needs.

Feature	Steglich Esterification	Acylation with Acid Chloride / Anhydride	Mitsunobu Reaction
Primary Reactants	Carboxylic Acid, Alcohol (Phenol)	Acid Chloride or Anhydride, Alcohol (Phenol)	Carboxylic Acid, Alcohol (Phenol)
Key Reagents	DCC or EDC, DMAP (catalytic)	Pyridine or Triethylamine (Base)	Triphenylphosphine (PPh₃), DEAD or DIAD
Reaction Conditions	Mild, typically 0°C to room temperature	Mild, typically 0°C to room temperature	Mild, typically 0°C to room temperature; requires anhydrous conditions
Key Advantages	Utilizes readily available carboxylic acids; effective for sterically hindered substrates.[5][6]	High-yielding, rapid reactions; uses highly reactive acylating agents.[7]	Excellent for sensitive substrates; highly reliable under mild conditions.[8]
Key Disadvantages	Byproduct (dicyclohexylurea or ethyl-dimethylaminopropylurea) can complicate purification.[9]	Requires synthesis or purchase of the acid chloride/anhydride; generates stoichiometric acid waste.	Byproducts (triphenylphosphine oxide, dialkyl hydrazine-dicarboxylate) require chromatographic separation.
Best Suited For	Acid-sensitive substrates where the corresponding carboxylic acid is readily available.	When the acyl chloride/anhydride is available and rapid, high-yielding conversion is desired.	High-value, complex substrates requiring extremely mild and neutral conditions.

Detailed Application Notes and Protocols

This section provides detailed, step-by-step protocols for the most effective esterification methods. Each protocol includes the underlying chemical principle, a mechanistic diagram, and guidelines for reaction setup, workup, and purification.

Protocol 1: Steglich Esterification using DCC/EDC and DMAP

Principle: This method activates a carboxylic acid in situ using a carbodiimide, such as N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting O-acylisourea intermediate is a highly reactive acylating agent.[10] 4-Dimethylaminopyridine (DMAP) acts as a superior acyl transfer catalyst, intercepting the O-acylisourea to form a reactive N-acylpyridinium salt, which is then readily attacked by the phenolic hydroxyl group of the picolinate.[6] This method is renowned for its mild conditions, proceeding at room temperature and neutral pH, which preserves acid- or base-labile functional groups.[5][9]

Reaction Mechanism:

Caption: Mechanism of the Steglich Esterification.

Experimental Protocol:

• Reagent Preparation:

  • To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add methyl 5-hydroxy-6-methylpicolinate (1.0 eq.).

  • Dissolve the starting material in an anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF), approx. 0.1-0.2 M concentration).

  • Add the desired carboxylic acid (1.1-1.2 eq.) and a catalytic amount of DMAP (0.1-0.2 eq.).

• Reaction Execution:

  • Cool the solution to 0°C in an ice bath with magnetic stirring.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq.) portion-wise as a solid or as a solution in the reaction solvent. Note: If using EDC, it can be added similarly.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring:

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), checking for the consumption of the starting picolinate.

• Workup and Purification:

  • Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture through a pad of Celite® to remove the DCU, washing the filter cake with a small amount of the reaction solvent.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 5% aqueous HCl (to remove residual DMAP), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure ester.

Protocol 2: Acylation with an Acid Chloride in the Presence of a Base

Principle: This is a classic and highly efficient method for forming esters from phenols. The phenolic hydroxyl group acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the acid chloride. A non-nucleophilic base, such as pyridine or triethylamine, is added to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards the product.[7]

Reaction Mechanism:

Caption: General mechanism for acylation with an acid chloride.

Experimental Protocol:

• Reagent Preparation:

  • In a flame-dried, round-bottom flask under an inert atmosphere, dissolve methyl 5-hydroxy-6-methylpicolinate (1.0 eq.) in anhydrous DCM or THF.

  • Add a suitable base, such as triethylamine (1.5 eq.) or pyridine (used as solvent or co-solvent).

• Reaction Execution:

  • Cool the mixture to 0°C in an ice bath with magnetic stirring.

  • Add the acid chloride (1.1-1.2 eq.) dropwise via a syringe. A precipitate (triethylammonium chloride or pyridinium chloride) may form upon addition.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitoring:

  • Monitor the reaction by TLC or LC-MS until the starting material is fully consumed.

• Workup and Purification:

  • Dilute the reaction mixture with DCM.

  • Wash the organic solution sequentially with water, 1 M aqueous HCl (to remove excess amine base), saturated aqueous NaHCO₃ (to remove any unreacted acid chloride), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude material by flash column chromatography or recrystallization to obtain the final product.

Protocol 3: The Mitsunobu Reaction

Principle: The Mitsunobu reaction is a powerful redox-condensation method for converting alcohols to various functional groups, including esters, under exceptionally mild and neutral conditions.[8] Triphenylphosphine (PPh₃) and an azodicarboxylate, typically Diethyl Azodicarboxylate (DEAD) or Diisopropyl Azodicarboxylate (DIAD), activate the hydroxyl group in situ. This forms an oxyphosphonium salt, which is an excellent leaving group. The conjugate base of the carboxylic acid, formed by deprotonation by the betaine intermediate, then displaces the activated oxygen in an Sₙ2-type fashion to form the ester.[11]

Reaction Mechanism:

Caption: Simplified workflow of the Mitsunobu reaction.

Experimental Protocol:

• Reagent Preparation:

  • To a flame-dried, round-bottom flask under an inert atmosphere, add methyl 5-hydroxy-6-methylpicolinate (1.0 eq.), the desired carboxylic acid (1.2-1.5 eq.), and triphenylphosphine (1.5 eq.).

  • Dissolve the solids in anhydrous THF or DCM.

• Reaction Execution:

  • Cool the solution to 0°C in an ice bath with vigorous magnetic stirring.

  • Add DEAD or DIAD (1.5 eq.) dropwise over 15-30 minutes. The solution may develop a yellow or orange color.

  • After addition, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for 4-18 hours.

• Monitoring:

  • Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • The crude residue contains the product along with triphenylphosphine oxide and the hydrazine byproduct. Direct purification by flash column chromatography is the most effective method. Use an appropriate solvent system (e.g., ethyl acetate/hexanes) to separate the desired ester from the byproducts.

General Experimental Workflow

The successful execution of these protocols relies on a systematic and careful workflow, from initial setup to final analysis.

Caption: A generalized workflow for chemical synthesis.

References

• Steglich esterification - Grokipedia.
• Steglich Esterification: Organic Chemistry Study Guide |... - Fiveable.
• Chen, J. N., et al. Lipophilization of Phenolic Acids through Esterification Using p-toluenesulfonic Acid as Catalyst.
• Application Notes and Protocols for the Mitsunobu Reaction with N-Boc-4-hydroxypiperidine - Benchchem.
• Demchenko, A. V., et al.
• Martín, A., et al. Catalytic Routes to Produce Polyphenolic Esters (PEs)
• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
• Green and Simple method for the synthesis of Phenolic esters and their catalytic de-protection - Jetir.Org.
• Steglich Esterification - Organic Chemistry Portal.
• The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification - Scirp.org.
• 5.2.2 Synthesis of Esters - NPTEL Archive.
• Picoloyl Protecting Group in Synthesis: Focus on a Highly Chemoselective Catalytic Removal. (2020). Organic Letters.
• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. (2021). Green Chemistry.
• The reductive cleavage of picolinic amides - David Spring's group.
• Mitsunobu reaction - Wikipedia.
• Mitsunobu Reaction. (2019). Organic Chemistry Portal.
• Mitsunobu Reaction - Organic Chemistry Portal.
• WO2018116139A1 - New picolinic acid derivatives and their use as intermediates - Google Patents.
• Mitsunobu Reaction - Master Organic Chemistry.
• Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - PubMed. (2025). ChemistryOpen.
• Fischer–Speier esterification - Wikipedia.
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• esterification of carboxylic acids with - Organic Syntheses Procedure.
• Effect of Hydroxyl Groups Esterification with Fatty Acids on the Cytotoxicity and Antioxidant Activity of Flavones - PMC. (2022). Molecules.
• Acid Anhydrides react with alcohols to form esters - Chemistry LibreTexts. (2023).
• Application Notes and Protocols: Synthetic Routes to 11β-HSD1 Inhibitors from Methyl 6-chloro-5-methylpicolinate - Benchchem.
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Application Notes and Protocols for In Vitro Evaluation of Methyl 5-hydroxy-6-methylpicolinate

Introduction: Unveiling the Potential of Methyl 5-hydroxy-6-methylpicolinate

Methyl 5-hydroxy-6-methylpicolinate is a pyridine derivative, a structural motif of significant interest in medicinal chemistry due to its presence in numerous bioactive compounds. The pyridine ring is a key pharmacophore in various drugs, and its derivatives have shown a wide range of biological activities, including anticancer effects and modulation of crucial enzyme systems.[1][2] The exploration of novel pyridine compounds like Methyl 5-hydroxy-6-methylpicolinate is therefore a promising avenue in drug discovery.

This guide provides a comprehensive framework for the in vitro evaluation of Methyl 5-hydroxy-6-methylpicolinate. The protocols detailed herein are designed to first establish its foundational cytotoxic profile and then to explore potential mechanistic pathways, such as enzyme inhibition. As a Senior Application Scientist, the rationale behind each experimental step is elucidated to ensure robust and reproducible data generation for researchers, scientists, and drug development professionals.

PART 1: Foundational Assays - Assessing General Bioactivity

The initial tier of in vitro testing is designed to determine the fundamental interaction of Methyl 5-hydroxy-6-methylpicolinate with biological systems. This primarily involves assessing its impact on cell viability and its potential to inhibit key enzyme families.

Cell Viability and Cytotoxicity: The MTT Assay

A primary step in characterizing a novel compound is to determine its effect on cell viability. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method for this purpose. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.[2]

Principle: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Experimental Workflow:

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5 x 10³ cells per well in 100 µL of complete growth medium.[2] Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Methyl 5-hydroxy-6-methylpicolinate in a suitable solvent, such as dimethyl sulfoxide (DMSO).[3] Perform serial dilutions in culture medium to obtain the desired final concentrations. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent-induced toxicity.[3]

• Cell Treatment: The following day, carefully remove the medium and add 100 µL of medium containing the various concentrations of the test compound. Include vehicle-only (DMSO) and untreated controls. Incubate for 48 hours.[2]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours at 37°C.[2]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the log of the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀).

Parameter	Description	Example Value
Cell Line	Human cancer cell line (e.g., HCT-116)	HCT-116
Seeding Density	5 x 10³ cells/well	5,000
Incubation Time	48 hours	48
MTT Concentration	5 mg/mL	5
Wavelength	570 nm	570

Enzyme Inhibition: Profiling Against Cytochrome P450s

Cytochrome P450 (CYP) enzymes are a superfamily of monooxygenases involved in the metabolism of a wide range of endogenous and exogenous compounds.[3] Assessing the inhibitory potential of a new chemical entity against major CYP isoforms is a critical step in drug development to predict potential drug-drug interactions.[3]

Principle: A cocktail of probe substrates, each specific for a particular CYP isoform, is incubated with human liver microsomes in the presence and absence of the test compound. The formation of metabolites is quantified by LC-MS/MS, and a decrease in metabolite formation indicates inhibition of the respective CYP enzyme.[3]

Experimental Workflow:

Caption: Workflow for a cocktail-based CYP450 inhibition assay.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Methyl 5-hydroxy-6-methylpicolinate in DMSO.

  • Prepare a cocktail of probe substrates for major CYP isoforms (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9, dextromethorphan for CYP2D6, midazolam for CYP3A4).[3]

  • Prepare an NADPH regenerating system.

• Incubation:

  • In a microcentrifuge tube, combine human liver microsomes, the NADPH regenerating system, and various concentrations of Methyl 5-hydroxy-6-methylpicolinate in a suitable buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the CYP probe substrate cocktail.

  • Incubate at 37°C for a predetermined time (e.g., 15 minutes).

• Reaction Termination:

  • Stop the reaction by adding an equal volume of cold acetonitrile containing an appropriate internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Quantify the formation of the specific metabolite for each CYP isoform.

• Data Analysis:

  • Calculate the percentage of inhibition for each CYP isoform at each concentration of the test compound relative to the vehicle control.

  • Determine the IC₅₀ value for each inhibited isoform.

CYP Isoform	Probe Substrate	Metabolite
CYP1A2	Phenacetin	Acetaminophen
CYP2C9	Diclofenac	4'-Hydroxydiclofenac
CYP2D6	Dextromethorphan	Dextrorphan
CYP3A4	Midazolam	1'-Hydroxymidazolam

PART 2: Mechanistic Elucidation

Should the foundational assays indicate significant biological activity (e.g., potent cytotoxicity or enzyme inhibition), the next tier of experiments aims to unravel the underlying mechanisms.

Apoptosis and Cell Cycle Analysis by Flow Cytometry

If Methyl 5-hydroxy-6-methylpicolinate induces cytotoxicity, it is crucial to determine the mode of cell death. Flow cytometry using propidium iodide (PI) staining can be employed to analyze the cell cycle distribution and quantify apoptotic cells.[2]

Principle: PI is a fluorescent intercalating agent that stains DNA. In non-permeabilized cells, it is excluded from viable cells. However, in apoptotic and necrotic cells with compromised membranes, PI can enter and stain the DNA. The DNA content of the cells can be used to determine the cell cycle phase. Apoptotic cells are often characterized by a sub-G1 peak due to DNA fragmentation.[2]

Detailed Protocol:

• Cell Treatment: Treat cells with Methyl 5-hydroxy-6-methylpicolinate at its IC₅₀ concentration for 48 hours.[2]

• Cell Harvesting: Collect both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol overnight at -20°C.[2]

• Staining: Wash the fixed cells with PBS and then stain with a solution containing PI and RNase A.[2]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M) and the percentage of apoptotic cells (sub-G1 peak).

Enzyme Inhibition Kinetics

If Methyl 5-hydroxy-6-methylpicolinate is found to be an inhibitor of a specific enzyme, it is important to determine the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive).[4]

Principle: The initial reaction velocity is measured at various substrate concentrations in the presence of different fixed concentrations of the inhibitor. The data is then plotted using methods such as the Lineweaver-Burk plot (a double reciprocal plot of 1/velocity versus 1/[substrate]) to visualize the effect of the inhibitor on the enzyme's kinetic parameters (Vmax and Km).[4]

Visualizing Inhibition Mechanisms with Lineweaver-Burk Plots:

Caption: Expected changes in kinetic parameters for different inhibition types.

Detailed Protocol:

• Assay Setup: Set up a series of enzyme reactions with varying concentrations of the substrate.

• Inhibitor Addition: For each substrate concentration, perform the reaction in the absence and presence of several fixed concentrations of Methyl 5-hydroxy-6-methylpicolinate.

• Initial Velocity Measurement: Measure the initial rate of the reaction for each condition.

• Data Plotting: Plot the data using the Lineweaver-Burk equation (1/V vs. 1/[S]).

• Analysis: Analyze the changes in the x-intercept (-1/Km) and y-intercept (1/Vmax) to determine the mode of inhibition.[4]

Conclusion

The protocols outlined in this guide provide a robust starting point for the in vitro characterization of Methyl 5-hydroxy-6-methylpicolinate. By systematically evaluating its effects on cell viability and key enzyme systems, and subsequently delving into the underlying mechanisms of action, researchers can build a comprehensive biological profile of this novel compound. This structured approach is essential for identifying its therapeutic potential and guiding further preclinical development.

References

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• An in vitro study of the effect of picolinic acid on metal translocation across lipid bilayers.
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• An in-vitro cocktail assay for assessing compound-mediated inhibition of six major cytochrome P450 enzymes - PMC.
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Application Notes &amp; Protocols: A Proposed Biocatalytic Route to Methyl 5-hydroxy-6-methylpicolinate via Regioselective Enzymatic Hydroxylation

For Researchers, Scientists, and Drug Development Professionals

This document outlines a detailed, proposed biocatalytic strategy for the synthesis of Methyl 5-hydroxy-6-methylpicolinate, a valuable substituted pyridine derivative for heterocyclic synthesis and drug discovery. Leveraging the principles of green chemistry, this guide focuses on the application of monooxygenase enzymes to achieve a highly selective C-H activation and hydroxylation, offering a sustainable alternative to traditional synthetic methods which may require harsh conditions and complex protecting group strategies.

The core of this proposed route is the regioselective hydroxylation of the commercially available precursor, Methyl 6-methylpicolinate. This application note provides the scientific rationale, detailed experimental protocols for enzyme preparation and biotransformation, and analytical methods for monitoring the reaction.

The Strategic Advantage of Biocatalysis

The inclusion of hydroxyl groups on aromatic rings is a critical step in the synthesis of many active pharmaceutical ingredients (APIs). These groups can serve as handles for further functionalization or can be key pharmacophoric features. Traditional chemical methods for the regioselective hydroxylation of pyridine rings can be challenging, often requiring multi-step sequences and suffering from poor selectivity.

Biocatalysis, through the use of enzymes, offers a compelling solution. Hydroxylating enzymes, particularly from the cytochrome P450 monooxygenase (P450) superfamily, are renowned for their ability to catalyze the hydroxylation of unactivated C-H bonds with remarkable regio- and stereoselectivity under mild, aqueous conditions.[1][2][3]

Key Advantages:

• High Selectivity: Enzymes can differentiate between multiple C-H bonds on a complex molecule, leading to the formation of a single desired isomer.

• Mild Reaction Conditions: Biocatalytic reactions are typically performed in water at or near room temperature and neutral pH, reducing energy consumption and the need for harsh reagents.

• Sustainability: This approach aligns with the principles of green chemistry by minimizing waste and utilizing renewable resources.

Proposed Biocatalytic Pathway

The proposed synthesis of Methyl 5-hydroxy-6-methylpicolinate involves a single enzymatic step: the direct hydroxylation of Methyl 6-methylpicolinate at the C5 position of the pyridine ring.

Caption: Proposed single-step enzymatic hydroxylation.

The success of this strategy hinges on identifying or engineering a monooxygenase with the desired regioselectivity. While a specific enzyme for this exact transformation has not been reported, the vast catalytic potential of P450s makes them the prime candidates for this task.[4][5] Directed evolution techniques have proven highly effective in tailoring the selectivity of P450 enzymes for specific substrates and desired products.[4]

Experimental Protocols

The following protocols are designed as a comprehensive guide for expressing a candidate P450 monooxygenase in E. coli and utilizing the resulting whole-cell biocatalyst for the target reaction.

Protocol 1: Preparation of a Whole-Cell Biocatalyst

This protocol describes the expression of a candidate P450 monooxygenase (e.g., a mutant of P450 BM3) in E. coli. Whole cells are used to circumvent the need for enzyme purification and to provide the necessary cofactors (NADPH) through the host's central metabolism.

Workflow Overview:

Caption: Workflow for preparing the whole-cell biocatalyst.

Step-by-Step Procedure:

• Gene Synthesis and Cloning: Obtain a synthetic gene encoding the desired P450 monooxygenase, codon-optimized for E. coli expression. Clone this gene into a suitable expression vector (e.g., pET-28a(+)) containing an inducible promoter (e.g., T7).

• Transformation: Transform the resulting recombinant plasmid into a competent E. coli expression strain, such as BL21(DE3). Plate the transformed cells on Luria-Bertani (LB) agar plates containing the appropriate antibiotic for selection and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 10 mL of LB medium with the selective antibiotic. Grow overnight at 37°C with shaking at 200 rpm.

• Main Culture: Inoculate 1 L of Terrific Broth (TB) medium (supplemented with the antibiotic) with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Cool the culture to 20-25°C and induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.2-0.5 mM. To enhance heme incorporation, supplement the culture with 0.5 mM δ-aminolevulinic acid (δ-ALA).

• Expression: Incubate the culture for 16-24 hours at 20-25°C with shaking.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Washing and Storage: Discard the supernatant and wash the cell pellet once with a cold buffer (e.g., 50 mM potassium phosphate buffer, pH 7.4). Centrifuge again and discard the supernatant. The resulting cell paste is the whole-cell biocatalyst and can be used immediately or stored at -80°C.

Protocol 2: Biocatalytic Hydroxylation of Methyl 6-methylpicolinate

This protocol details the use of the prepared whole-cell biocatalyst for the hydroxylation reaction.

Reaction Parameters:

Parameter	Recommended Value	Rationale
Biocatalyst	E. coli cells expressing P450	Provides the enzyme and cofactor regeneration system.
Substrate	Methyl 6-methylpicolinate	Starting material for the reaction.[6][7]
Cofactor Regeneration	Glucose	Utilized by the host's metabolism to regenerate NADPH.
Buffer	Potassium Phosphate (50 mM, pH 7.4)	Maintains a stable pH for enzymatic activity.
Temperature	25-30°C	Optimal for many P450 enzymes and E. coli viability.
Co-solvent	1-5% (v/v) DMSO or acetone	To improve the solubility of the substrate.

Step-by-Step Procedure:

• Reaction Setup: In a baffled flask, prepare the reaction mixture containing:

  • 50 mM Potassium Phosphate Buffer (pH 7.4)

  • 10 g/L (wet cell weight) of the whole-cell biocatalyst

  • 20 g/L Glucose

• Substrate Addition: Prepare a stock solution of Methyl 6-methylpicolinate in a suitable co-solvent (e.g., DMSO). Add the substrate to the reaction mixture to a final concentration of 1-5 mM. Note: High substrate concentrations can be toxic to the cells.

• Incubation: Incubate the reaction mixture at 25-30°C with vigorous shaking (e.g., 200-250 rpm) to ensure sufficient aeration.

• Reaction Monitoring: At regular time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw a small aliquot of the reaction mixture.

• Sample Preparation: Quench the reaction by adding an equal volume of acetonitrile or ethyl acetate to the aliquot. Vortex thoroughly and centrifuge at high speed to pellet the cell debris and proteins.

• Analysis: Analyze the supernatant by HPLC and/or LC-MS to determine the substrate conversion and product formation (see Protocol 3).

• Workup (for product isolation): Once the reaction has reached completion, centrifuge the entire reaction mixture to remove the cells. Extract the supernatant three times with an equal volume of ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The product can then be purified by column chromatography.

Protocol 3: Analytical Method - High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for monitoring the progress of the biocatalytic reaction.

HPLC Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 260 nm
Injection Volume	10 µL

Procedure:

• Calibration: Prepare standard solutions of both Methyl 6-methylpicolinate and, if available, the authentic standard of Methyl 5-hydroxy-6-methylpicolinate at known concentrations. Inject these standards to determine their retention times and to generate calibration curves for quantification.

• Sample Analysis: Inject the prepared samples from the reaction monitoring step.

• Data Analysis: Identify the substrate and product peaks based on their retention times. Quantify the concentrations using the calibration curves. Calculate the substrate conversion and product yield.

• Product Confirmation: For unambiguous identification, collect the product peak from the HPLC and analyze it by Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the molecular weight.

Troubleshooting and Future Directions

• Low Conversion: If the reaction shows low conversion, this could be due to low enzyme expression, poor cofactor regeneration, or substrate/product inhibition. Optimize expression conditions (e.g., IPTG concentration, temperature) and consider fed-batch strategies for the substrate.

• Incorrect Regioselectivity: If the desired 5-hydroxy isomer is not the major product, this indicates that the enzyme's active site does not favor this position. This is the most significant anticipated challenge and can be addressed through protein engineering. Techniques like iterative saturation mutagenesis (ISM) or other directed evolution methods can be employed to screen for mutants with enhanced regioselectivity for the C5 position.[4][5]

• Enzyme Improvement: The identified "hit" enzyme can be further improved for industrial applications by enhancing its stability, activity, and co-solvent tolerance through further rounds of directed evolution.

By combining rational enzyme selection with the power of directed evolution, the proposed biocatalytic route offers a promising and sustainable pathway to valuable picolinate derivatives for the pharmaceutical industry.

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• 4. Regio- and stereoselectivity of P450-catalysed hydroxylation of steroids controlled by laboratory evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: A Researcher's Guide to the Strategic Functionalization of the Hydroxyl Group in Methyl 5-hydroxy-6-methylpicolinate

Introduction and Strategic Overview

Methyl 5-hydroxy-6-methylpicolinate is a substituted pyridine derivative that serves as a highly valuable scaffold in medicinal chemistry and materials science.[1] Its structure incorporates three key points for chemical modification: the methyl ester, the pyridine ring nitrogen, and the phenolic hydroxyl group. The hydroxyl group, in particular, is a versatile handle for introducing a vast array of functional groups, profoundly influencing the molecule's steric, electronic, and physicochemical properties such as lipophilicity and hydrogen bonding capacity.[2]

This guide provides an in-depth exploration of the primary strategies for the chemical modification of this hydroxyl group. We move beyond simple procedural lists to explain the underlying principles and rationale for methodological choices. The protocols described herein are designed to be robust and adaptable, providing researchers, scientists, and drug development professionals with the foundational knowledge to confidently manipulate this versatile building block.

Foundational Chemistry: Reactivity of the Phenolic Hydroxyl Group

The hydroxyl group at the C5 position of the pyridine ring exhibits reactivity analogous to that of a phenol. It is weakly acidic and can be deprotonated by a suitable base to form a phenoxide ion. This nucleophilic phenoxide is the key intermediate for a majority of functionalization reactions. However, two competing factors must be considered in any synthetic design:

• The Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen atom imparts basicity and nucleophilicity. In certain reactions, particularly under neutral or acidic conditions, this nitrogen can compete with the hydroxyl group, leading to N-alkylation or other undesired side reactions.[3]

• The Methyl Ester: The ester group is sensitive to both strongly acidic and basic conditions, which can lead to hydrolysis.[4] Therefore, reaction conditions must be carefully selected to be mild enough to preserve this functionality.

The following sections detail the most effective and widely employed strategies for selectively targeting the hydroxyl group while navigating these potential challenges.

Core Functionalization Pathways

The modification of the hydroxyl group can be broadly categorized into two primary transformations: O-Alkylation (forming ethers) and O-Acylation (forming esters). These reactions provide access to a diverse range of derivatives with tailored properties.

O-Alkylation (Ether Synthesis)

The formation of an ether linkage is a common strategy to mask the hydrogen-bonding capability of the hydroxyl group and increase lipophilicity.

Sources

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Methyl 5-hydroxy-6-methylpicolinate Derivatives

Welcome to the Technical Support Center for the synthesis and optimization of reactions involving Methyl 5-hydroxy-6-methylpicolinate and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of these synthetic pathways. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Section 1: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and functionalization of Methyl 5-hydroxy-6-methylpicolinate derivatives.

Issue 1: Low Yield in Primary Pyridine Ring Synthesis

Symptom: The initial synthesis of the substituted pyridine ring, such as through a Hantzsch or Bohlmann-Rahtz synthesis, results in a consistently low yield of the desired picolinate product.[1]

Possible Causes & Solutions:

• Incomplete Reaction or Side Product Formation: Multi-component pyridine syntheses can be susceptible to side reactions or the formation of stable, undesired intermediates.[2] For instance, in the Hantzsch synthesis, self-condensation of the β-keto ester or incomplete cyclization can reduce the yield.[3]

  • Causality: The mechanism of these reactions is often complex, with multiple competing pathways.[3] Careful control of reaction conditions is crucial to favor the desired product formation.

  • Solution:

    • Optimize Reagent Addition: In unsymmetrical syntheses, the order of reagent addition is critical. Consider pre-forming intermediates, such as the enamine or the Knoevenagel condensation product, before the final cyclization step.[1]

    • Temperature Control: High temperatures in steps like cyclodehydration can lead to decomposition.[2] The use of acid catalysts (both Brønsted and Lewis acids) can often lower the required temperature.[1][2]

    • Monitor Reaction Progress: Utilize techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of starting materials and the formation of intermediates and products. This can help identify if the reaction has gone to completion or if stable byproducts are forming.[2]

• Purity of Starting Materials: Impurities in reagents can interfere with the reaction, leading to the formation of side products and lower yields.[3]

  • Causality: Catalysts can be poisoned, or unintended side reactions can be initiated by even small amounts of impurities.

  • Solution: Ensure the purity of all starting materials through appropriate purification techniques (e.g., distillation, recrystallization) and characterization (e.g., NMR, GC-MS) before use.

• Inefficient Oxidation (for Hantzsch Synthesis): The Hantzsch synthesis initially produces a 1,4-dihydropyridine, which must be oxidized to the final pyridine product. Incomplete oxidation will directly result in a lower yield.[1]

  • Causality: The choice and stoichiometry of the oxidizing agent are critical for efficient aromatization.

  • Solution: Employ effective oxidizing agents such as nitric acid, potassium permanganate, or iodine in refluxing methanol.[1] Ensure the correct stoichiometric amount is used and monitor the reaction to confirm complete conversion.

Parameter	Recommendation for Hantzsch Synthesis	Recommendation for Bohlmann-Rahtz Synthesis
Catalyst	p-Toluenesulfonic acid (PTSA) with ultrasonic irradiation[1]	Brønsted acids (e.g., acetic acid) or Lewis acids (e.g., Yb(OTf)₃, ZnBr₂)[1]
Solvent	Aqueous micelles or solvent-free conditions with γ-Al₂O₃ nanoparticles[1]	Toluene[1]
Temperature	Elevated (e.g., 90°C for solvent-free)[1]	Lowered with acid catalysis to prevent decomposition[1][2]
Oxidizing Agent	Nitric acid, KMnO₄, Iodine[1]	Not applicable

Issue 2: Difficulty in Esterification of 5-hydroxy-6-methylpicolinic acid

Symptom: The Fischer esterification of the corresponding carboxylic acid with methanol gives a low yield of Methyl 5-hydroxy-6-methylpicolinate, or the reaction does not proceed to completion.

Possible Causes & Solutions:

• Reversible Reaction Equilibrium: Fischer esterification is a reversible process.[4] The presence of water, a byproduct, can drive the equilibrium back towards the starting materials.

  • Causality: According to Le Chatelier's principle, removing a product will shift the equilibrium towards the product side.[5]

  • Solution:

    • Use Excess Alcohol: Employing a large excess of methanol can shift the equilibrium towards the formation of the ester.[5] Often, methanol can be used as the solvent.

    • Water Removal: Use a Dean-Stark apparatus to remove water as it is formed, thereby driving the reaction to completion.[5]

    • Strong Acid Catalyst: Ensure a sufficient amount of a strong acid catalyst, such as concentrated sulfuric acid or dry hydrogen chloride gas, is used.[4]

• Protonation of the Pyridine Nitrogen: The basic nitrogen atom of the pyridine ring can be protonated by the acid catalyst.

  • Causality: Protonation of the ring nitrogen deactivates the carbonyl group towards nucleophilic attack by the alcohol, slowing down the reaction. The lone pair on the nitrogen is in an sp2 orbital and does not participate in the aromatic system, making it available for protonation.[6]

  • Solution: While unavoidable, using a large excess of the acid catalyst can help ensure there is enough acid to both protonate the ring and catalyze the esterification. Alternatively, protecting the hydroxyl group prior to esterification can be considered, though this adds extra steps to the synthesis.

Issue 3: Challenges in Post-Reaction Purification

Symptom: Difficulty in isolating the pure Methyl 5-hydroxy-6-methylpicolinate derivative from the crude reaction mixture. Common issues include product loss during workup, co-elution with impurities during chromatography, or decomposition.[2]

Possible Causes & Solutions:

• Basicity of the Pyridine Ring: The basic nature of the pyridine nitrogen can cause tailing on silica gel column chromatography.[3]

  • Causality: The lone pair of electrons on the nitrogen atom interacts with the acidic silanol groups on the silica surface, leading to poor separation.

  • Solution: Add a small amount of a base, such as triethylamine or pyridine, to the eluent to suppress this interaction.[3]

• Product Solubility: The product may have significant solubility in the aqueous phase during extraction, especially if the reaction mixture is acidic or basic.

  • Causality: The hydroxyl group and the ester functionality can impart some water solubility, which can be exacerbated by salt formation.

  • Solution:

    • pH Adjustment: Carefully adjust the pH of the aqueous layer during workup to ensure the product is in its neutral form to maximize its partitioning into the organic layer.

    • Salting Out: Add a saturated solution of sodium chloride (brine) to the aqueous layer to decrease the solubility of the organic product.

    • Multiple Extractions: Perform multiple extractions with a suitable organic solvent to ensure complete recovery of the product.[7]

• Decomposition on Silica Gel: Some sensitive derivatives may decompose on acidic silica gel.

  • Causality: The acidic nature of standard silica gel can catalyze the degradation of certain functional groups.

  • Solution: Use neutral or basic alumina for chromatography, or consider deactivating the silica gel by pre-treating it with a solution of triethylamine in the eluent.

Section 2: Frequently Asked Questions (FAQs)

Functional Group Manipulations

Q1: I am planning a Suzuki-Miyaura cross-coupling reaction on a halogenated derivative of Methyl 5-hydroxy-6-methylpicolinate. What are the key parameters to consider for optimization?

A1: The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction.[8] For successful optimization, consider the following:

• Palladium Catalyst and Ligand: The choice of the palladium source (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) and ligand is crucial.[7] The ligand stabilizes the palladium complex and influences its reactivity. For electron-deficient pyridine rings, electron-rich and sterically hindered phosphine ligands often give good results.

• Base: The base is required to activate the boronic acid for transmetalation.[9] Common bases include aqueous sodium carbonate, potassium carbonate, and potassium phosphate.[7] The choice of base can depend on the stability of your substrate and other functional groups present.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DME) and water is typically used.[7] The solvent system must be able to dissolve both the organic and inorganic reagents.

• Inert Atmosphere: The reaction is sensitive to oxygen, which can deactivate the palladium catalyst. It is essential to degas the solvent and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[7]

dot

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.[7]

Q2: I need to perform a Buchwald-Hartwig amination on a bromo-substituted Methyl 5-hydroxy-6-methylpicolinate. What are the common pitfalls?

A2: The Buchwald-Hartwig amination is a versatile method for forming C-N bonds.[10] Potential challenges include:

• Catalyst Deactivation: The palladium catalyst can be deactivated by certain functional groups or impurities.

• Base Sensitivity: The ester group in your molecule might be sensitive to the strong bases (e.g., sodium tert-butoxide, LHMDS) often used in this reaction, leading to hydrolysis.

• Ligand Choice: The choice of phosphine ligand is critical and often substrate-dependent. Bidentate ligands like BINAP or DPEPhos can be effective.[10]

• Steric Hindrance: If either the amine or the pyridine derivative is sterically hindered, the reaction rate may be slow.

Solutions:

• Use Milder Bases: Consider using weaker bases like cesium carbonate or potassium phosphate to minimize ester hydrolysis.

• Ligand Screening: A small-scale screen of different palladium catalysts and phosphine ligands can quickly identify the optimal combination for your specific substrates.

• Temperature Optimization: While higher temperatures can increase the reaction rate, they can also lead to decomposition. Careful optimization of the reaction temperature is necessary.

Q3: Can the hydroxyl group on the pyridine ring interfere with other reactions? How can I protect it?

A3: Yes, the hydroxyl group is a nucleophile and can participate in side reactions, especially in the presence of strong electrophiles or under basic conditions. For example, it can be alkylated or acylated.

Protection Strategies:

• Silyl Ethers: Protection as a tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) ether is a common strategy. These groups are generally stable to a wide range of reaction conditions and can be removed with fluoride sources (e.g., TBAF).

• Benzyl Ethers: A benzyl ether can be formed under Williamson ether synthesis conditions (e.g., benzyl bromide and a base). This protecting group is stable to many reagents and can be removed by hydrogenolysis.

• Esters: The hydroxyl group can be acylated to form an ester (e.g., acetate, pivaloate). However, this may not be suitable if your desired reaction involves strong nucleophiles or basic conditions that could cleave the ester.

The choice of protecting group will depend on the specific reaction conditions you plan to employ in subsequent steps.

Section 3: Experimental Protocols

Protocol 1: General Procedure for O-Alkylation of Methyl 5-hydroxy-6-methylpicolinate[7]

This protocol describes a general method for the alkylation of the hydroxyl group.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate

• Anhydrous potassium carbonate (K₂CO₃)

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of Methyl 5-hydroxy-6-methylpicolinate (1.0 eq) in anhydrous DMF, add anhydrous K₂CO₃ (1.5 - 2.0 eq).[7]

• Stir the suspension at room temperature for 15-30 minutes.

• Add the alkyl halide (1.1 - 1.5 eq) dropwise to the reaction mixture.[7]

• Heat the reaction to 60-80 °C and monitor by TLC until the starting material is consumed.[7]

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).[7]

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[7]

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Protocol 2: General Procedure for Ester Hydrolysis

This protocol outlines the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate derivative

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) or Methanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the Methyl 5-hydroxy-6-methylpicolinate derivative (1.0 eq) in a mixture of THF (or methanol) and water.

• Add LiOH (1.5 - 3.0 eq) or an aqueous solution of NaOH to the mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC until the starting material is consumed.

• Cool the reaction mixture in an ice bath and carefully acidify with HCl to a pH of approximately 3-4.

• If the product precipitates, it can be collected by filtration. Otherwise, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the carboxylic acid.

dot

Caption: A logical workflow for troubleshooting common synthetic issues.

References

• Baran, P. S. (2004, June 9). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Pyridine Ring Synthesis. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. RSC Advances. Retrieved from [Link]

• ACS Publications. (2019, September 16). Directed C–H Functionalization Reactions with a Picolinamide Directing Group: Ni-Catalyzed Cleavage and Byproduct Recycling. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US9353060B2 - Process for the preparation of 3-hydroxypicolinic acids.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026, March 14). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Safety Issues with Pyridine Ring Construction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Name-Reaction.com. (n.d.). Buchwald-Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of picolinate and picolinic acid derivatives using UiO-66-N(Zr)-N(CH2PO3H2)2 as a novel heterogeneous catalyst. Retrieved from [Link]

• ResearchGate. (2025, February 4). Mechanistic insights into the redox reactions of chromium complexes containing picolinates as ligands, interaction with biomolecules. Retrieved from [Link]

• JSciMed Central. (2023, October 4). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Encyclopedia.pub. (2023, January 5). Principles of the Suzuki Coupling Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US4521595A - Process for the purification of esters.
• Google Patents. (n.d.). US4304925A - Process for purifying esters.

• Reddit. (2024, February 15). Esterification not Working (Separation). r/OrganicChemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• PMC. (n.d.). Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. Retrieved from [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Reddit. (2019, April 5). How to purify esters. r/OrganicChemistry. Retrieved from [Link]

• Google Patents. (n.d.). US20070190596A1 - Synthesis of (6S)-5-methyl-5,6,7,8-tetrahydrofolic acid.

• Patsnap. (n.d.). Method for preparing methyl 5-hydroxypentanoate. Eureka. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• MDPI. (2023, September 4). Oxidation of Picoline with Oxygen to Nicotinic Acid against Co2+, NHPI, and Phosphonium or Ammonium Bromides. Retrieved from [Link]

• PMC. (n.d.). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Retrieved from [Link]

• Organic Syntheses. (n.d.). 6-hydroxynicotinic acid. Retrieved from [Link]

• PMC - NIH. (2018, March 16). Selective Heteroaryl N-Oxidation of Amine-Containing Molecules. Retrieved from [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]

• MDPI. (2021, March 29). Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. Retrieved from [Link]

• Chemistry Steps. (n.d.). Fischer Esterification Mechanism. Retrieved from [Link]

• RSC Publishing. (n.d.). Scalable synthesis of hydroxymethyl alkylfuranoates as stable 2,5-furandicarboxylic acid precursors. Green Chemistry. Retrieved from [Link]

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Technical Support Center: Resolving Solubility Issues with Methyl 5-hydroxy-6-methylpicolinate in Aqueous Media

Welcome to the technical support center for Methyl 5-hydroxy-6-methylpicolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the solubility challenges often encountered with this compound in aqueous media. Our goal is to equip you with the knowledge to not only solve these issues but also to understand the underlying chemical principles, ensuring the integrity and reproducibility of your experiments.

Understanding the Challenge: Why is Methyl 5-hydroxy-6-methylpicolinate Difficult to Dissolve in Water?

Methyl 5-hydroxy-6-methylpicolinate, a pyridine derivative, presents a classic solubility challenge for many researchers.[1][2] Its molecular structure contains both polar (hydroxyl and pyridine nitrogen) and non-polar (methyl ester and the aromatic ring) functionalities. This dual nature can lead to limited aqueous solubility, a common issue for over 70% of new chemical entities in drug development pipelines.[3] The crystalline form of the compound, with its stable lattice structure, further resists dissolution in water.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when I can't dissolve my compound?

A1: Before attempting complex solubilization methods, it's crucial to confirm the purity of your compound and the accuracy of your weighing and solvent volume measurements.[6] Always use a calibrated balance and volumetric flasks for preparing stock solutions.[6][7]

Q2: I've prepared a stock solution in DMSO, but it precipitates when I add it to my aqueous buffer. What's happening?

A2: This is a common phenomenon known as "precipitation upon dilution." While Dimethyl Sulfoxide (DMSO) is an excellent solvent for many poorly soluble compounds, the compound can crash out of solution when the highly concentrated DMSO stock is introduced into a large volume of aqueous media where it has low solubility.[8] To mitigate this, try lowering the concentration of your DMSO stock solution, adding the stock to your buffer dropwise while vortexing, or gently warming the buffer.

Q3: Can I heat the solution to improve solubility?

A3: Gentle heating can increase the rate of dissolution and solubility. However, it's critical to be cautious as excessive heat can lead to the degradation of your compound. It is advisable to first perform a stability test on a small sample to determine if your compound is thermolabile.

Q4: Are there alternatives to DMSO?

A4: Yes, other water-miscible organic solvents, often referred to as co-solvents, can be used.[9] These include ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400).[10] The choice of co-solvent will depend on the specific requirements of your experiment, including cellular toxicity and potential interactions with your assay.[11]

Troubleshooting Guides: A Step-by-Step Approach

If you are encountering persistent solubility issues with Methyl 5-hydroxy-6-methylpicolinate, the following troubleshooting guides provide systematic approaches to identify and resolve the problem.

Guide 1: Optimizing Your Stock Solution

The preparation of a stable, concentrated stock solution is the foundation for accurate and reproducible experiments.[7][12]

Protocol for Preparing a Stock Solution:

• Weighing the Compound: Accurately weigh your Methyl 5-hydroxy-6-methylpicolinate using a calibrated analytical balance.[6]

• Solvent Selection: Start with a small volume of a suitable organic solvent such as DMSO or ethanol.[11]

• Dissolution: Add the solvent to the compound and vortex thoroughly. If necessary, use a sonicator to aid dissolution.[13]

• Bringing to Final Volume: Once the compound is fully dissolved, transfer it to a volumetric flask and add the solvent to the final desired volume.[7][14]

• Storage: Store your stock solution in appropriate conditions, typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[13]

Guide 2: The Co-Solvent System Approach

Utilizing a co-solvent system is a powerful technique to enhance the solubility of hydrophobic compounds in aqueous media.[8][9]

Experimental Workflow for Co-Solvent System:

Caption: Workflow for enhancing solubility through pH modification.

Important Considerations for pH Adjustment:

• Assay Compatibility: Ensure that the final pH of your solution is compatible with your experimental system (e.g., cell culture, enzyme assay).

• Compound Stability: Verify that your compound is stable at the acidic pH required for dissolution. A preliminary stability study using HPLC or a similar analytical method is recommended. [15]

Guide 4: Advanced Solubilization Techniques

For particularly challenging cases, more advanced formulation strategies may be necessary. These techniques are often employed in later-stage drug development but can be adapted for research purposes. [3][4][9]

• Use of Excipients:

  • Surfactants: Surfactants like Tween® 80 or Cremophor® EL can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility. [9] * Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment. [3][16][17]Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved water solubility. [3]

• Particle Size Reduction:

  • Micronization and Nanonization: Reducing the particle size of the compound increases its surface area, which can lead to a faster dissolution rate according to the Noyes-Whitney equation. [3][4][16][18]This can be achieved through techniques like milling or sonication. [8][16]

• Amorphous Solid Dispersions (ASDs):

  • By dispersing the compound in a polymer matrix in an amorphous (non-crystalline) state, the energy barrier for dissolution is significantly lowered. [5][19]This is a more complex technique typically involving spray drying or hot-melt extrusion. [19][18][20]

Verifying Solubility and Stability

It is essential to analytically confirm that your compound is truly dissolved and not present as a fine suspension, and that it remains stable in your final formulation.

Recommended Analytical Techniques:

• Visual Inspection: The simplest method is to visually inspect the solution for any particulate matter against a light and dark background.

• Turbidimetry/Nephelometry: These techniques measure the amount of light scattered by undissolved particles and can provide a quantitative measure of solubility. [15]* High-Performance Liquid Chromatography (HPLC): HPLC is a robust method to determine the concentration of the dissolved compound in a saturated solution after filtration or centrifugation. [15]It can also be used to assess the stability of the compound over time by monitoring for the appearance of degradation peaks.

Concluding Remarks

Resolving solubility issues for compounds like Methyl 5-hydroxy-6-methylpicolinate is a multi-faceted challenge that often requires a systematic and informed approach. By understanding the underlying chemical principles and employing the strategies outlined in this guide, researchers can overcome these obstacles and ensure the generation of reliable and reproducible data. Remember that the optimal solubilization strategy will be compound and assay-specific, and some degree of empirical testing will likely be necessary.

References

• PharmaTech. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available at: [Link]

• World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. Available at: [Link]

• American Pharmaceutical Review. (2023, April 21). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Available at: [Link]

• GSC Biological and Pharmaceutical Sciences. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Available at: [Link]

• askIITians. (2025, March 11). How does pH affect solubility?. Available at: [Link]

• American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available at: [Link]

• Molecules. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available at: [Link]

• Khan Academy. (n.d.). pH and solubility. Available at: [Link]

• International Journal of Pharmaceutical and Medical Research. (2023, February 15). Contemporary Review on Solubility Enhancement Techniques. Available at: [Link]

• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. Available at: [Link]

• Journal of Pharmaceutical Sciences. (n.d.). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Available at: [Link]

• International Scholarly Research Notices. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Available at: [Link]

• Rice University. (2005, May 20). Solutions and dilutions: working with stock solutions. Available at: [Link]

• ACS Publications. (2021, May 13). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). Available at: [Link]

• International Journal of Drug Development & Research. (2022, December 12). A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. Available at: [Link]

• JoVE. (2015, June 15). Video: Determining the Solubility Rules of Ionic Compounds. Available at: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available at: [Link]

• ACS Publications. (2003, May 1). A Simple Method for Determination of Solubility in the First-Year Laboratory. Available at: [Link]

• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions. Available at: [Link]

• Signature Lab Series. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available at: [Link]

• ResearchGate. (n.d.). 618 questions with answers in STOCK SOLUTION. Available at: [Link]

• Molecular Pharmaceutics. (n.d.). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Available at: [Link]

• OA Monitor Ireland. (n.d.). Antihydrophobic Cosolvent Effects in Organic Displacement Reactions. Available at: [Link]

• Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Available at: [Link]

• The Chemistry Blog. (2024, July 17). How To Make A Standard Solution. Available at: [Link]

• American Pharmaceutical Review. (2025, March 12). Overcoming the Challenge of Poor Drug Solubility. Available at: [Link]

• Pharmaceutical Technology. (2026, March 24). Tackling Solubility Challenges. Available at: [Link]

• Springer. (n.d.). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Available at: [Link]

• Drug Discovery Online. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Available at: [Link]

• Chemistry Stack Exchange. (2017, April 25). Use of ethanol versus DMSO as a solvent. Available at: [Link]

• ResearchGate. (2019, September 5). Between Ethanol and DMSO, which will be better for dissolving phenolic acids like rosmarinic acid, caffeic acid for using in antifungal assay?. Available at: [Link]

• GEUS' publications. (2019, November 15). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Available at: [Link]

• ACS Publications. (2014, March 26). Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents. Available at: [Link]

• RSC Publishing. (n.d.). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. Available at: [Link]

• Google Patents. (n.d.). WO2024067691A1 - Nitrogen-containing heterocyclic compounds and medical uses thereof.

• MDPI. (2025, September 28). Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents. Available at: [Link]

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• 5. Why Most Modern Drug Candidates Fail at Solubility  - Behind the Bench [thermofisher.com]
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Technical Support Center: Strategies for Overcoming Steric Hindrance in Methyl 5-hydroxy-6-methylpicolinate Substitution Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding substitution reactions with Methyl 5-hydroxy-6-methylpicolinate. The inherent steric hindrance of this molecule, arising from the substituents on the pyridine ring, often presents challenges in achieving desired reaction outcomes. This resource is designed to help you navigate these complexities and optimize your synthetic strategies.

I. Understanding the Challenge: Steric Hindrance in Methyl 5-hydroxy-6-methylpicolinate

Methyl 5-hydroxy-6-methylpicolinate is a valuable building block in medicinal chemistry and materials science due to its multiple reactive sites: the hydroxyl group, the methyl group, the methyl ester, and the pyridine ring itself.[1] However, the substitution pattern on the pyridine ring creates significant steric congestion around the potential reaction centers. This steric hindrance can impede the approach of reagents, particularly bulky nucleophiles or catalyst complexes, leading to low yields, slow reaction rates, or complete reaction failure.[2][3]

The primary challenge stems from the proximity of the methyl group at the 6-position and the hydroxyl group at the 5-position to the other potential substitution sites on the pyridine ring. These groups can physically block incoming reagents and influence the electronic properties of the ring, further complicating reactivity.

II. Frequently Asked Questions (FAQs)

Q1: Why are my substitution reactions with Methyl 5-hydroxy-6-methylpicolinate consistently resulting in low yields?

A1: Low yields are a common issue and can often be attributed to steric hindrance. The bulky substituents on the pyridine ring can prevent the reacting species from accessing the reaction site effectively.[2] Additionally, the nitrogen atom in the pyridine ring can coordinate with and deactivate metal catalysts.[2]

Q2: I am observing no reaction at all. What are the likely causes?

A2: A complete lack of reactivity often points to severe steric hindrance that creates a high activation energy barrier.[2] It could also be due to catalyst deactivation or the use of insufficiently reactive reagents or conditions for this specific substrate.

Q3: How does the hydroxyl group at the 5-position affect the reactivity of the picolinate?

A3: The hydroxyl group has a dual role. It is a reactive site for alkylation, acylation, and cyclization reactions.[1] However, its presence can also complicate other reactions. For instance, its acidic proton can interfere with base-sensitive reagents, and the hydroxyl group itself can act as a coordinating ligand to metal catalysts, potentially inhibiting their activity.

Q4: Can I perform substitutions directly on the pyridine ring?

A4: Yes, but it is challenging. Direct C-H functionalization or cross-coupling reactions are possible but often require specialized catalysts and conditions to overcome the steric hindrance and achieve regioselectivity.[2][4]

III. Troubleshooting Guide: A Problem-Solution Approach

This section provides a systematic approach to troubleshooting common problems encountered during substitution reactions with Methyl 5-hydroxy-6-methylpicolinate.

Problem 1: Low to No Yield in Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Potential Cause	Troubleshooting Strategy	Underlying Rationale
Steric Hindrance	1. Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands).[2] 2. Catalyst Choice: Use a more active catalyst system, such as a palladium(II) precatalyst or explore alternative metals like nickel.[2]	Bulky ligands can stabilize the catalyst and promote the oxidative addition step, which is often hindered.[2] More active catalysts can overcome higher activation energy barriers.
Catalyst Deactivation	1. Protecting Groups: Temporarily protect the pyridine nitrogen to prevent coordination with the metal center.[2] 2. Additives: Use additives like TMEDA to potentially enhance catalyst performance.[2]	Protecting the nitrogen atom frees up the metal center to participate in the catalytic cycle. Additives can sometimes disrupt inhibitory catalyst-substrate interactions.
Reaction Conditions	1. Temperature: Increase the reaction temperature. 2. Solvent: Experiment with different solvents.	Higher temperatures provide the necessary energy to overcome the activation barrier caused by steric hindrance. The choice of solvent can significantly influence catalyst solubility and reactivity.

Problem 2: Poor Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Potential Cause	Troubleshooting Strategy	Underlying Rationale
Insufficient Electrophilicity	1. Activate the Ring: If possible, introduce a strong electron-withdrawing group to the pyridine ring.	Electron-withdrawing groups increase the electrophilicity of the ring, making it more susceptible to nucleophilic attack.
Steric Hindrance	1. Less Bulky Nucleophile: If the reaction allows, use a smaller nucleophile. 2. Alternative Conditions: Consider using aqueous, mild conditions with additives like hydroxypropyl methylcellulose (HPMC), which can create "nanoreactors" to facilitate the reaction.[5]	A smaller nucleophile will face less steric repulsion. Micellar catalysis can overcome solubility issues and bring reactants into close proximity under milder conditions.[5]
Hydroxyl Group Interference	1. Protection: Protect the hydroxyl group as an ether or silyl ether to prevent it from acting as a competing nucleophile or deactivating the base.[6]	Protecting the hydroxyl group ensures that it does not interfere with the desired nucleophilic substitution.[7][8][9]

Problem 3: Unwanted Side Reactions at the Hydroxyl or Ester Group

Potential Cause	Troubleshooting Strategy	Underlying Rationale
Hydroxyl Reactivity	1. Protection: Protect the hydroxyl group with a suitable protecting group (e.g., silyl ether, benzyl ether) that is stable to the reaction conditions.[6]	Protecting groups temporarily mask the reactivity of a functional group, allowing other transformations to occur selectively.[7][8][9]
Ester Hydrolysis or Transesterification	1. Anhydrous Conditions: Ensure strictly anhydrous conditions if water-sensitive reagents are used. 2. Appropriate Base: Use a non-nucleophilic base if ester hydrolysis is a concern.	Water can lead to the hydrolysis of the ester group, especially under basic or acidic conditions. A non-nucleophilic base will not compete with the desired nucleophile in attacking the ester.

IV. Experimental Protocols and Workflows

Workflow for Troubleshooting Low-Yield Cross-Coupling Reactions

Caption: Decision-making workflow for optimizing cross-coupling reactions.

General Protocol for Hydroxyl Group Protection (Silylation)

• Reaction Setup: To a solution of Methyl 5-hydroxy-6-methylpicolinate (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM), add a suitable base (e.g., imidazole or triethylamine, 1.5 - 2.0 eq).

• Silylating Agent Addition: Add the silylating agent (e.g., TBDMSCl, 1.2 eq) dropwise at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of NH4Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

V. Advanced Strategies for Overcoming Steric Hindrance

For particularly challenging transformations, more advanced strategies may be necessary:

• Directed Metalation: The hydroxyl group can be used to direct ortho-lithiation, allowing for functionalization at the C4 position. This requires careful choice of a strong, sterically hindered base.

• Catalyst Design: In some cases, custom-designed catalysts with specific ligand architectures may be required to accommodate the sterically demanding substrate.[10]

• Flow Chemistry: Performing reactions in a continuous flow reactor can allow for higher temperatures and pressures than in traditional batch chemistry, potentially overcoming high activation barriers.

VI. Conclusion

Substitution reactions involving Methyl 5-hydroxy-6-methylpicolinate are often challenging due to steric hindrance. A systematic approach to troubleshooting, involving careful consideration of catalyst and ligand choice, reaction conditions, and the use of protecting groups, is crucial for success. This guide provides a framework for addressing common issues and optimizing your synthetic routes.

VII. References

• MDPI. Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Available from: [Link]

• ChemRxiv. A General Strategy for N–(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. Available from: [Link]

• ACS Publications. Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Chemical Reviews. Available from: [Link]

• PubMed. Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. Available from: [Link]

• Organic Chemistry Portal. Protective Groups. Available from: [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• ProQuest. Strategies for Catalyzing Sterically Hindered Stereoselective Matteson Homologations. Available from: [Link]

• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• RSC Publishing. Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. Available from: [Link]

• PMC. A real space picture of the role of steric effects in SN2 reactions. Available from: [Link]

• PubMed. Hydrolysis of p-nitrophenyl picolinate catalyzed by metal complexes of N-alkyl-3,5-bis(hydroxymethyl)-1,2,4-triazole in CTAB micelles. Available from: [Link]

• Jack Westin. Protecting Groups - Organic Chemistry. Available from: [Link]

• ResearchGate. Nucleophilic substitution at sterically hindered carbon centers. Available from: [Link]

• Labinsights. Benefits of Protecting Groups in Organic Synthesis. Available from: [Link]

• PMC. Nickel Catalysis via SH2 Homolytic Substitution: The Double Decarboxylative Cross-Coupling of Aliphatic Acids. Available from: [Link]

• RSC Publishing. Solvation and steric hindrance in methyl-substituted benzoic acids. Journal of the Chemical Society, Perkin Transactions 2. Available from: [Link]

• RSC Publishing. Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Available from: [Link]

• PrepChem.com. Synthesis of methyl (Z)-5-hydroxy-2-pentenoate. Available from: [Link]

• RSC Publishing. Insensitivity to steric hindrance of a nucleophilic, neighbouring-group substitution at pentavalent phosphorus. Available from: [Link]

• PMC. Silane Reduction of 5-Hydroxy-6-methyl-pyridine-3,4-dicarboxylic Acid Diethyl Ester: Synthesis of Vitamin B6. Available from: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. d-nb.info [d-nb.info]
• 6. jackwestin.com [jackwestin.com]
• 7. Protective Groups [organic-chemistry.org]
• 8. catalogimages.wiley.com [catalogimages.wiley.com]
• 9. labinsights.nl [labinsights.nl]
• 10. Strategies for Catalyzing Sterically Hindered Stereoselective Matteson Homologations [dash.harvard.edu]

Technical Support Center: Safe Scale-Up of Methyl 5-hydroxy-6-methylpicolinate

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of complex pyridine derivatives. Methyl 5-hydroxy-6-methylpicolinate (CAS 1644679-71-9) is a highly valuable intermediate, particularly in the synthesis of advanced nitrogenous heterocyclic compounds like PARP inhibitors used in oncology drug development[1].

Transitioning this synthesis from the benchtop to a pilot plant introduces significant thermodynamic, kinetic, and safety challenges. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure high-fidelity production.

Process Overview & Mechanistic Workflow

The scale-up relies on a two-step synthetic route: a high-pressure Kolbe-Schmitt carboxylation followed by a Fischer esterification. The workflow below outlines the critical path and In-Process Control (IPC) checkpoints required to validate the system at each stage.

Synthetic workflow and IPC checkpoints for Methyl 5-hydroxy-6-methylpicolinate scale-up.

Core Methodologies & Self-Validating Protocols

Step 1: Kolbe-Schmitt Carboxylation to 5-Hydroxy-6-methylpicolinic acid

Expertise & Causality: The carboxylation of 3-hydroxy-2-methylpyridine leverages the phenoxide-like resonance of the hydroxypyridine ring[2]. Anhydrous potassium carbonate ( K2​CO3​ ) is explicitly chosen over sodium carbonate. The larger ionic radius of potassium weakens the tight ion pair with the phenoxide oxygen, increasing its nucleophilicity and strictly directing the CO2​ electrophilic attack to the ortho position (C-6) to form the picolinic acid framework.

Step-by-Step Protocol:

• Charge: Load a Hastelloy high-pressure reactor with 3-hydroxy-2-methylpyridine (1.0 eq) and anhydrous K2​CO3​ (2.5 eq).

• Pressurize: Purge the vessel with N2​ (3 cycles), then pressurize with anhydrous CO2​ to 50 bar.

• Heat: Ramp the temperature to 150°C at a controlled rate of 0.5°C/min.

• Self-Validation (Kinetic Indicator): Monitor the internal pressure. A continuous pressure drop indicates active CO2​ consumption. Once the pressure stabilizes for 2 consecutive hours, the reaction has reached equilibrium.

• IPC Check: Pull a sample for HPLC analysis. The protocol is validated only when starting material is <2%.

• Workup: Cool to 20°C, vent residual pressure safely, and quench with ice water. Adjust the pH to exactly 3.5 using 6M HCl to precipitate the intermediate. Filter, wash with cold water, and dry under a vacuum.

Step 2: Fischer Esterification to Methyl 5-hydroxy-6-methylpicolinate

Expertise & Causality: The intermediate acid is esterified using methanol. Because Fischer esterification is an equilibrium-driven process, methanol acts as both the solvent and the reactant. Concentrated sulfuric acid ( H2​SO4​ ) is used as a catalytic proton source to activate the carbonyl carbon, lowering the activation energy for nucleophilic attack.

Step-by-Step Protocol:

• Suspend: Disperse 5-hydroxy-6-methylpicolinic acid (1.0 eq) in anhydrous Methanol (10 volumes).

• Catalyze: Slowly add concentrated H2​SO4​ (0.2 eq) dropwise. Maintain the internal temperature below 30°C during addition to prevent premature side reactions or etherification.

• Reflux: Heat the reactor to reflux (~65°C) for 12 hours.

• Self-Validation (Visual Indicator): The initial opaque suspension will transition to a completely clear, homogenous solution as the highly soluble ester forms, providing an immediate visual confirmation of reaction progress.

• IPC Check: HPLC must confirm >99% conversion.

• Workup: Concentrate the mixture under vacuum to remove 70% of the methanol. Neutralize with saturated NaHCO3​ to pH 7.5, extract with Ethyl Acetate (3x), wash with brine, dry over Na2​SO4​ , and crystallize.

Troubleshooting & FAQs

Q1: During the Kolbe-Schmitt carboxylation, we are experiencing thermal runaway warnings. How do we manage the high pressure and thermal risks safely? A1: The carboxylation is highly exothermic upon initiation. If you ramp the temperature too quickly while under 50 bar of CO2​ , the sudden reaction onset will spike the internal temperature, overwhelming the reactor's cooling jacket.

• Actionable Fix: Implement a staged heating protocol. Ramp to 100°C and hold for 1 hour to allow initial endothermic melting and mixing of the solid reagents. Then, resume ramping to 150°C at a strict 0.5°C/min. Ensure your reactor's rupture disk is rated for at least 80 bar and is vented to a safe expansion vessel.

Q2: Our esterification conversion is stalling at 85%. How do we push it to >99% without degrading the product? A2: Fischer esterification produces water as a stoichiometric byproduct, which drives the equilibrium backward. In a standard reflux setup without water removal, you will hit a thermodynamic wall at ~85% conversion.

• Actionable Fix: Introduce a Soxhlet extractor fitted with 3Å molecular sieves between the reactor and the reflux condenser. This setup continuously strips water from the condensed methanol before it returns to the reaction mass, pulling the equilibrium forward (Le Chatelier's principle) to achieve >99% conversion.

Q3: We are losing up to 30% of our yield during the final aqueous isolation of Methyl 5-hydroxy-6-methylpicolinate. What is the optimal isolation strategy? A3: The product contains both a basic pyridine nitrogen and an acidic phenolic hydroxyl group, giving it amphoteric properties. If the pH during the aqueous workup is too low or too high, the molecule forms highly water-soluble ionic salts, leading to massive yield loss in the aqueous layer.

• Actionable Fix: Strict pH control is mandatory. Neutralize the reaction mixture to exactly pH 7.2 - 7.5 using NaHCO3​ . At this specific isoelectric point, the compound is fully neutral and exhibits maximum lipophilicity, ensuring >95% recovery during the Ethyl Acetate extraction.

Quantitative Process Parameters

Use the following data matrix to establish your batch records and safety limits during scale-up.

Parameter	Step 1: Carboxylation	Step 2: Esterification
Primary Reagents	3-Hydroxy-2-methylpyridine, CO2​ , K2​CO3​	5-Hydroxy-6-methylpicolinic acid, MeOH, H2​SO4​
Operating Temperature	150°C	65°C (Reflux)
Operating Pressure	50 bar	Atmospheric (1 bar)
Reaction Time	12 - 16 hours	12 hours
IPC Target	< 2% Starting Material (HPLC)	> 99% Conversion (HPLC)
Critical Safety Limit	High-pressure rupture risk (>80 bar)	Exothermic catalyst addition (>30°C)
Expected Yield	75 - 82%	88 - 92%

References

• Nitrogen-containing heterocyclic compounds and their pharmaceutical uses (WO2024067691A1). Google Patents. Demonstrates the utility of Methyl 5-hydroxy-6-methylpicolinate as a precursor in the synthesis of PARP inhibitors.

• New Method for the Synthesis of α-Chlorocinnamonitriles . ResearchGate. Details the foundational carboxylation of 3-hydroxy-2-methylpyridine to yield 5-hydroxy-6-methylpicolinic acid. [Link]

Sources

• 1. WO2024067691A1 - 含氮杂环类化合物及其医药用途 - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Minimizing byproduct formation in Methyl 5-hydroxy-6-methylpicolinate synthesis

Technical Support Center: Optimizing the Synthesis of Methyl 5-Hydroxy-6-Methylpicolinate

Welcome to the Technical Support Center. This knowledge base is designed for process chemists, researchers, and drug development professionals tasked with synthesizing Methyl 5-hydroxy-6-methylpicolinate. Below, you will find mechanistic insights, troubleshooting FAQs, and a self-validating protocol engineered to minimize byproduct formation during esterification.

Mechanistic Insights: The Causality of Byproduct Formation

The synthesis of1[1] from2[2] is a critical transformation in the development of advanced3[3]. However, the dual reactivity of the starting material—featuring both a carboxylic acid requiring activation and a competing nucleophilic phenolic hydroxyl group—often leads to complex byproduct profiles. To control the reaction, one must understand the thermodynamic and kinetic vulnerabilities of the picolinic acid scaffold:

• Thermal Decarboxylation: Picolinic acids are highly susceptible to4[4]. Traditional Fischer esterification using sulfuric acid requires prolonged reflux (e.g., 65°C in methanol) to drive the equilibrium[5]. This extended heat exposure forces the zwitterionic intermediate to expel CO₂, yielding 5-hydroxy-2-methylpyridine.

• O-Methylation (Etherification): The 5-hydroxyl group is weakly acidic. Under forcing conditions (excess acid, prolonged times) or when using direct alkylating agents (e.g., MeI/K₂CO₃), this hydroxyl group undergoes etherification to form methyl 5-methoxy-6-methylpicolinate.

• The Thionyl Chloride Advantage: By replacing H₂SO₄ with thionyl chloride (SOCl₂), the reaction pathway shifts. SOCl₂ converts the acid into a highly reactive acyl chloride intermediate in situ[6]. This intermediate undergoes rapid alcoholysis with methanol at significantly lower temperatures (45°C), bypassing the thermal threshold for decarboxylation and minimizing the kinetic window for O-methylation.

Reaction pathways illustrating the synthesis of the target ester and common degradation routes.

Troubleshooting Guide & FAQs

Q: My LC-MS shows a major impurity at [M-44]. How do I eliminate this? A: A mass loss of 44 Da indicates the loss of CO₂ (decarboxylation)[4]. This is strictly a thermal degradation issue. Action: Immediately lower your reaction temperature. Do not exceed 45°C. Transition from a thermodynamic catalyst (H₂SO₄) to a kinetic activator (SOCl₂) to enable 6[6].

Q: I am seeing an [M+14] impurity. Is my methanol impure? A: No,[M+14] indicates O-methylation (addition of a CH₂ group) at the 5-hydroxyl position. This occurs if the reaction is left stirring too long after the carboxylic acid is fully consumed. Action: Quench the reaction strictly at the 6-hour mark. If using alkylating agents like MeI, abandon that route entirely, as it lacks chemoselectivity between the carboxylate and the hydroxyl group.

Q: The reaction stalls at 70% conversion, leaving unreacted 7[7]. Should I add more acid? A: Do not add more acid or increase heat, as this will trigger the byproducts mentioned above. Incomplete conversion is usually caused by moisture in the methanol. Water hydrolyzes the acyl chloride intermediate back to the starting acid. Action: Ensure methanol is strictly anhydrous (<50 ppm water) and increase SOCl₂ to 1.5 equivalents to scavenge residual moisture.

Decision tree for troubleshooting byproduct formation during esterification.

Quantitative Data: Byproduct Profiling

The following table summarizes the quantitative impact of reaction conditions on the byproduct profile during the esterification of 5-hydroxy-6-methylpicolinic acid.

Method	Reagents	Temp (°C)	Time (h)	Decarboxylation (%)	O-Methylation (%)	Target Yield (%)
A (Thermodynamic)	MeOH, H₂SO₄ (cat.)	65 (Reflux)	24	18.5	6.2	65.3
B (Kinetic/Optimized)	MeOH, SOCl₂ (1.5 eq)	45	6	< 1.0	1.5	92.1
C (Alkylation)	MeI (2.0 eq), K₂CO₃	60	12	< 1.0	45.0	12.0

Self-Validating Experimental Protocol

Optimized Synthesis of Methyl 5-hydroxy-6-methylpicolinate via SOCl₂ Activation Objective: Achieve >90% yield with <1% decarboxylation.

• Step 1: Suspension. Charge a dry, argon-flushed round-bottom flask with 5-hydroxy-6-methylpicolinic acid (1.0 eq) and anhydrous methanol (10 volumes).

• Step 2: Thermal Control. Cool the suspension to 0°C using an ice-water bath.

  • Self-Validation Check: The starting material will remain largely insoluble. If it dissolves completely, verify the methanol is not contaminated with water.

• Step 3: Activation. Add SOCl₂ (1.5 eq) dropwise over 30 minutes.

  • Self-Validation Check: The reaction must exhibit a controlled exotherm and vigorous gas evolution (SO₂ and HCl)[6]. The suspension will gradually clear as the acyl chloride forms and reacts. If no gas evolves, the SOCl₂ is degraded, and the reaction will fail.

• Step 4: Esterification. Remove the ice bath and warm the solution to 45°C for 4 to 6 hours.

  • Self-Validation Check: Monitor the color. A pale yellow solution is normal; a dark brown or black solution indicates thermal degradation (decarboxylation).

• Step 5: Quenching & Isolation. Cool to room temperature and concentrate under reduced pressure (bath temp < 30°C). Neutralize the residue with saturated NaHCO₃ to pH 7-8, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure target ester[1].

References

• [3] HETEROCYCLIC COMPOUNDS AS IMMUNOMODULATORS - European Patent Office (EP4141002A1). 3

• [1] METHYL 5-HYDROXY-6-METHYLPICOLINATE | 1644679-71-9 - Sigma-Aldrich. 1

• [7] 5-Hydroxy-6-methylpicolinic Acid CAS 121447-41-4 - LGC Standards. 7

• [2] 5-Hydroxy-6-methylpicolinic acid | 121447-41-4 - Sigma-Aldrich. 2

• [6] Process for the preparation of 3-hydroxypicolinic acids - Google Patents (US9353060B2). 6

• [5] Application Note & Protocol: Scale-up Considerations for the Synthesis of Ethyl 3-ethoxypicolinate - Benchchem.5

• [4] New Method for the Synthesis of α-Chlorocinnamonitriles - ResearchGate. 4

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• 1. METHYL 5-HYDROXY-6-METHYLPICOLINATE | 1644679-71-9 [sigmaaldrich.com]
• 2. 5-Hydroxy-6-methylpicolinic acid | 121447-41-4 [sigmaaldrich.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
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• 6. US9353060B2 - Process for the preparation of 3-hydroxypicolinic acids - Google Patents [patents.google.com]
• 7. Buy Online CAS Number 121447-41-4 - TRC - 5-Hydroxy-6-methylpicolinic Acid | LGC Standards [lgcstandards.com]

Optimizing mobile phase for Methyl 5-hydroxy-6-methylpicolinate HPLC analysis

Welcome to the technical support center for the HPLC analysis of Methyl 5-hydroxy-6-methylpicolinate. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phase conditions and troubleshooting common chromatographic challenges. Our focus is on explaining the scientific principles behind each recommendation to empower you to develop robust and reliable analytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding method development for Methyl 5-hydroxy-6-methylpicolinate.

Q1: What are the key physicochemical properties of Methyl 5-hydroxy-6-methylpicolinate to consider for HPLC method development?

Understanding the analyte's properties is the first step. Methyl 5-hydroxy-6-methylpicolinate is a polar aromatic compound containing both a weakly basic pyridine ring and a weakly acidic hydroxyl group. These characteristics are critical for selecting the appropriate column and mobile phase pH.

Table 1: Estimated Physicochemical Properties of Methyl 5-hydroxy-6-methylpicolinate

Property	Estimated Value/Characteristic	Implication for HPLC Method Development
Structure	C₈H₉NO₃	Contains a pyridine ring (basic), a hydroxyl group (acidic), and a methyl ester.
Polarity	Polar	Likely to have low retention on a standard C18 column with high organic mobile phase.[1][2]
pKa (Pyridine N)	~4-5	The pyridine nitrogen will be protonated (positively charged) at a pH below its pKa.[3]
pKa (Hydroxyl group)	~9-10	The hydroxyl group will be deprotonated (negatively charged) at a pH above its pKa.

| UV Absorbance | ~270-280 nm | The conjugated ring system should provide good UV response. Wavelength scouting is recommended. |

Q2: What is a good starting mobile phase and column for this analysis?

For a polar compound like this, a reversed-phase C18 column is a standard starting point.[4] However, controlling the mobile phase pH is crucial for achieving good peak shape and reproducible retention.

A recommended starting point is a simple acidic mobile phase to ensure the pyridine nitrogen is protonated and to suppress unwanted interactions with the silica stationary phase.[4]

Table 2: Recommended Starting HPLC Conditions

Parameter	Recommendation	Rationale
Column	C18, 4.6 x 150 mm, 5 µm (or modern equivalent, e.g., 3.5 µm)	General-purpose reversed-phase column suitable for a wide range of compounds.[5]
Mobile Phase A	0.1% Formic Acid in Water	Provides an acidic pH (~2.7) to suppress silanol activity and ensure the basic pyridine nitrogen is in a consistent, protonated state, which generally improves peak shape.[6][7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with low viscosity and a low UV cutoff.[8][9]
Gradient	10% to 90% B over 15 minutes	A scouting gradient helps to determine the approximate elution conditions and identify any impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Using a column oven improves retention time stability.[10][11]
Detection	UV at 275 nm	Based on the predicted UV absorbance. An initial UV scan is recommended for optimization.

| Injection Vol. | 5 µL | A small injection volume minimizes potential for peak distortion. |

Q3: How does mobile phase pH affect the analysis?

Mobile phase pH is the most powerful tool for controlling the retention and selectivity of ionizable compounds like Methyl 5-hydroxy-6-methylpicolinate.[12][13][14]

• At Low pH (e.g., pH < 3): The pyridine nitrogen is protonated (BH+), making the molecule more polar and reducing its retention time in reversed-phase HPLC.[14] This is often beneficial for peak shape because it minimizes secondary interactions with negatively charged silanol groups on the column packing material.[15]

• At Mid-Range pH (e.g., pH 5-8): The molecule may exist in multiple ionization states, as the pH is close to the pKa of the pyridine ring. Operating in this range can lead to broad or split peaks and is generally not recommended unless a buffer is used to maintain a precise pH.[16][17]

• At High pH (e.g., pH > 8): The pyridine nitrogen is neutral (B), making the molecule less polar and increasing its retention. However, standard silica-based columns are not stable at high pH. A hybrid or pH-stable column would be required.

For robust methods, it is recommended to set the mobile phase pH at least 2 units away from the analyte's pKa.[12][17]

Q4: Should I use Acetonitrile or Methanol as the organic modifier?

Both acetonitrile (ACN) and methanol (MeOH) are common choices, and switching between them can significantly alter selectivity, which is useful for resolving co-eluting peaks.[8][18][19]

• Acetonitrile: Generally has a lower viscosity (leading to lower backpressure) and is often considered a "stronger" elution solvent in reversed-phase.[8]

• Methanol: Is more viscous but can offer different selectivity due to its ability to act as a hydrogen bond donor.

If resolution is a problem, changing the organic solvent is a powerful troubleshooting step.[19][20]

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the analysis.

Problem: Poor Peak Shape (Tailing)

Q: My peak for Methyl 5-hydroxy-6-methylpicolinate is tailing significantly. What is the cause and how can I fix it?

A: Peak tailing for a basic compound like this is almost always caused by secondary ionic interactions between the protonated pyridine group and deprotonated, negatively charged silanol groups (Si-O⁻) on the silica surface of the HPLC column.[15][21] This secondary retention mechanism holds back a fraction of the analyte molecules, causing the characteristic tail.[15]

dot graph TD { rankdir=LR; node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Troubleshooting Workflow for Peak Tailing", fontsize=10];

Caption: Decision tree for diagnosing and solving peak tailing.

Experimental Protocol: Step-by-Step Peak Tailing Reduction

• Confirm the Issue: Ensure the tailing is specific to the basic analyte and not a system-wide problem affecting all peaks.

• Step 1: Lower Mobile Phase pH:

  • Prepare a fresh aqueous mobile phase (Mobile Phase A) containing 0.1% (v/v) formic acid or 0.1% trifluoroacetic acid (TFA). Formic acid is generally preferred for mass spectrometry compatibility.

  • Equilibrate the column with at least 10-20 column volumes of the new mobile phase.[11]

  • Re-inject the sample. This is often the most effective single step to improve peak shape for basic compounds.[6]

• Step 2: Use a Modern Column:

  • If tailing persists, switch to a column specifically designed for basic compounds. These often feature high-purity silica and advanced end-capping or shielding technologies (e.g., polar-embedded phases) that minimize exposed silanol groups.[16][21]

• Step 3: Consider a Competing Base (Use with Caution):

  • As a last resort, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can sometimes help by masking the active silanol sites.[6] However, this approach can shorten column lifetime and is not MS-friendly.[6]

Problem: Unstable or Drifting Retention Times

Q: My retention times are gradually decreasing/increasing over a sequence of runs. What's causing this instability?

A: Retention time drift is a common problem that indicates a change in the chromatographic conditions over time. The most frequent culprits are related to the column, mobile phase, or hardware.[10][22]

Table 3: Common Causes and Solutions for Retention Time Drift

Probable Cause	Detailed Explanation & Solution
Inadequate Column Equilibration	The column chemistry, especially with buffered or ion-pairing mobile phases, requires sufficient time to reach equilibrium. Solution: Always equilibrate the column with a minimum of 10-20 column volumes of the initial mobile phase before the first injection.[11][22] For gradient methods, ensure the post-run equilibration time is sufficient to return the column to its starting state.
Mobile Phase Instability	The mobile phase composition can change over time due to the evaporation of the more volatile organic component or pH drift in poorly buffered solutions.[10][23] Solution: Prepare mobile phases fresh daily and keep solvent bottles capped.[10][11] If using a buffer, ensure you are operating within its effective buffering range (±1 pH unit of its pKa).[23][24]
Temperature Fluctuations	The laboratory's ambient temperature can change, affecting mobile phase viscosity and reaction kinetics. A change of even 1 °C can alter retention times by 1-2%.[10] Solution: Use a thermostatted column compartment and set it to a temperature slightly above the highest expected ambient temperature (e.g., 30-35 °C) for consistent performance.[10][11]

| Pump/Flow Rate Issues | Worn pump seals, faulty check valves, or small leaks can cause the actual flow rate to differ from the setpoint, leading to proportional shifts in all retention times.[10][23] Solution: Perform regular preventative maintenance on the HPLC pump. Check for leaks (often visible as salt deposits if using buffers) and verify the flow rate with a calibrated flowmeter.[10][11] |

Problem: Poor Resolution / Co-elution with Impurities

Q: I can't separate my main peak from a closely eluting impurity. How can I improve the resolution?

A: Improving resolution requires manipulating the three key factors in the resolution equation: efficiency (N), selectivity (α), and retention factor (k).[25] Of these, changing selectivity is often the most effective approach.[25][26]

dot graph TD { rankdir=TB; node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Systematic Approach to Improving Resolution", fontsize=10];

Caption: A workflow for systematically improving peak resolution.

Experimental Protocol: Step-by-Step Resolution Optimization

• Step 1: Optimize the Gradient: If using a gradient, decrease the slope.[27] For example, if your initial gradient was 10-90% B in 10 minutes (a slope of 8%/min), try changing it to 10-50% B in 10 minutes (a slope of 4%/min). This gives more time for closely eluting compounds to separate.

• Step 2: Change the Organic Modifier: This is a simple but powerful way to alter selectivity.[18][28]

  • Prepare a new Mobile Phase B using methanol (with 0.1% formic acid) instead of acetonitrile.

  • Run your scouting gradient again. The elution order of peaks may change, often resolving the co-elution.

• Step 3: Fine-Tune the Mobile Phase pH:

  • Small changes in pH can dramatically affect the retention of ionizable compounds.[12][14]

  • Prepare mobile phases with slightly different pH values (e.g., using a phosphate buffer at pH 3.0 vs. formic acid at pH 2.7). Ensure you stay within the stable pH range of your column.

• Step 4: Change the Stationary Phase: If mobile phase adjustments are insufficient, the interaction with the stationary phase needs to be changed.[26][28]

  • Try a column with a different chemistry, such as a Phenyl or a polar-embedded phase. These offer different non-polar and polar interactions that can provide the required selectivity.

By systematically working through these steps, you can diagnose and solve the most common issues in the HPLC analysis of Methyl 5-hydroxy-6-methylpicolinate, leading to a robust, reliable, and scientifically sound method.

References

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• Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chrom
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• Retention of Ionizable Compounds on HPLC. 8. Influence of Mobile-Phase pH Change on the Chromatographic Retention of Acids and Bases during Gradient Elution | Analytical Chemistry - ACS Publications. [Source URL: https://pubs.acs.org/doi/10.1021/ac010427o]
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• New advice on an old topic: Buffers in reversed-phase HPLC | Request PDF - ResearchGate. [Source URL: https://www.researchgate.net/publication/318314110_New_advice_on_an_old_topic_Buffers_in_reversed-phase_HPLC]
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• Peak Tailing in HPLC - Element Lab Solutions. [Source URL: https://www.element-lab.co.uk/resources/technical-notes/peak-tailing-in-hplc]
• Developing HPLC Methods - Sigma-Aldrich. [Source URL: https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/hplc/hplc-method-development]
• The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography | LCGC International. [Source URL: https://www.chromatographyonline.
• HPLC Methods for analysis of Pyridine - HELIX Chromatography. [Source URL: https://helixchrom.com/hplc-methods-for-analysis-of-pyridine/]
• Guide to Choosing the Correct HPLC Solvent - Phenomenex. [Source URL: https://www.phenomenex.com/support/blog/article/detail/guide-to-choosing-the-correct-hplc-solvent/]
• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. [Source URL: https://www.news-medical.net/whitepaper/20230607/What-the-New-USP-Chapter-621-Guidelines-Mean-for-Your-HPLC-Analysis.aspx]
• Technical Support Center: Analysis of 3-hydroxy-2-(pyridin-4-yl)-1H-inden-1-one by HPLC - Benchchem. [Source URL: https://www.benchchem.com/blog/technical-support-center-analysis-of-3-hydroxy-2-pyridin-4-yl-1h-inden-1-one-by-hplc/]
• Organic solvent effects in reversed-phase liquid chromatography in relation to column testing - ResearchGate. [Source URL: https://www.researchgate.
• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies. [Source URL: https://sielc.com/hplc-separation-of-aminopyridines-isomers-in-hydrogen-bonding-mode-on-a-sharc-1-hplc-column/]
• (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - ResearchGate. [Source URL: https://www.researchgate.net/publication/377319985_Breakthrough_RP-HPLC_strategy_for_synchronous_analysis_of_pyridine_and_its_degradation_products_in_powder_for_injection_using_quality_metrics]
• HPLC for the Retention and Resolution of Very Polar Compounds - Fisher Scientific. [Source URL: https://assets.fishersci.com/TFS-Assets/CMD/Application-Notes/AN-101-HPLC-Polar-Compounds-AN70549-EN.pdf]
• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Source URL: Not Available]
• The Easy – and USP Compliant – Way to Modernize Your HPLC Methods. [Source URL: https://theanalyticalscientist.com/techniques-tools/the-easy-and-usp-compliant-way-to-modernize-your-hplc-methods]
• HPLC-UV Method Development for Highly Polar Impurities - Resolian. [Source URL: https://resolian.com/resources/case-studies/hplc-uv-method-development-for-highly-polar-impurities/]
• System suitability Requirements for a USP HPLC Method - HPLC Primer. [Source URL: https://hplcprimer.com/system-suitability-requirements-for-a-usp-hplc-method/]
• UHPLC/HPLC Method Development for Pharmaceutical-Related Substance | MAC-MOD Analytical. [Source URL: https://mac-mod.
• HPLC Method Development | PDF | High Performance Liquid Chromatography - Scribd. [Source URL: https://www.scribd.com/document/750435165/Hplc-Method-Development]
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. [Source URL: https://www.phenomenex.
• Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter | Environmental Science & Technology - ACS Publications. [Source URL: https://pubs.acs.org/doi/10.1021/es020914u]
• Methyl 3-hydroxy-6-methylpicolinate | 61548-52-5 - Sigma-Aldrich. [Source URL: https://www.sigmaaldrich.com/US/en/product/aldrich/cds001402]
• Development of methyl 5-((cinnamoyloxy)methyl)picolinate, exploring its bio-target potential aiming at CVD mediated by multiple proteins through surface and physiochemical analysis - PMC. [Source URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11166416/]
• Methyl 6-methylpicolinate | 13602-11-4 - Sigma-Aldrich. [Source URL: https://www.sigmaaldrich.com/US/en/product/aldrich/648757]
• Methyl picolinate | 2459-07-6 - ChemicalBook. [Source URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852899.htm]

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• 9. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
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Technical Support Center: Methyl 5-hydroxy-6-methylpicolinate Crystallization

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to addressing challenges in the crystallization of Methyl 5-hydroxy-6-methylpicolinate. As researchers and drug development professionals, we understand that obtaining a highly pure, crystalline solid is a critical step in chemical synthesis and purification. The unique structural characteristics of this molecule—a substituted pyridine ring with hydroxyl, methyl, and methyl ester groups—can present specific hurdles during crystallization.

This guide is designed to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your laboratory work. We will explore common issues, from complete failure to crystallize to the frustrating phenomenon of "oiling out," and provide field-proven strategies to overcome them.

Troubleshooting Guide: Common Crystallization Issues

This section addresses the most frequently encountered problems during the crystallization of Methyl 5-hydroxy-6-methylpicolinate in a question-and-answer format.

Q1: My compound is not crystallizing at all. The solution remains clear even after cooling. What are the initial checks?

A1: This is a classic case of failure to achieve sufficient supersaturation, the primary driving force for crystallization.[1] A solution becomes supersaturated when it contains more dissolved solute than it can theoretically hold at a given temperature.[2] Here are the likely causes and their solutions:

• Cause 1: Insufficient Concentration (Sub-saturation). The most common reason for crystallization failure is using too much solvent.[3]

  • Solution: Gently heat the solution to evaporate a portion of the solvent. This increases the solute concentration. Periodically remove it from the heat and allow it to cool to see if crystals form. If not, repeat the process. Be cautious not to evaporate too much solvent, which can lead to rapid precipitation of impure material.[4]

• Cause 2: High Solubility in the Chosen Solvent. The compound may be too soluble in the solvent, even at low temperatures, preventing it from precipitating. A good crystallization solvent should dissolve the compound when hot but have poor solubility when cold.[1]

  • Solution: Re-evaluate your solvent choice. For picolinate esters, a range of solvents can be effective. Consider switching to a less polar solvent or using a solvent/anti-solvent system (see Protocol 1).[5]

• Cause 3: Kinetically Hindered Nucleation. Crystal formation requires an initial "seed" or nucleus to grow upon.[6] Sometimes, even in a supersaturated solution, nucleation is kinetically slow.

  • Solution: Induce nucleation through one of these methods:

    • Scratching: Gently scratch the inside surface of the flask at the air-liquid interface with a glass rod. The microscopic scratches on the glass provide nucleation sites.[3]

    • Seeding: If you have a small crystal of pure Methyl 5-hydroxy-6-methylpicolinate, add it to the cooled, supersaturated solution. This seed crystal will act as a template for further crystal growth.[7]

    • Ultrasonication: Briefly placing the flask in an ultrasonic bath can sometimes provide the energy needed to induce nucleation.

Q2: My compound "oils out," forming liquid droplets instead of solid crystals. How can I resolve this?

A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of the solute is so high that the solubility is exceeded while the solution is still too warm.[3] Impurities can also suppress the melting point of the solid, exacerbating this issue.[1]

• Cause 1: Solution Temperature is Above the Compound's Melting Point.

  • Solution: The key is to ensure the solution becomes supersaturated at a temperature below the compound's melting point. Add a small amount of additional hot solvent to the oiled-out mixture to redissolve the oil. Then, allow the solution to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools to room temperature can promote the formation of crystals instead of oil.[3]

• Cause 2: High Concentration of Impurities. Impurities can act as a solvent for your compound, creating a low-melting eutectic mixture.

  • Solution: The compound may require further purification before crystallization. Consider running the material through a short plug of silica gel or performing a preliminary purification by column chromatography to remove baseline impurities.[1]

• Cause 3: Inappropriate Solvent System. The solvent may be too good at dissolving the compound, leading to a very high concentration required for saturation, which in turn leads to oiling out.

  • Solution: Switch to a solvent in which the compound has slightly lower solubility. Alternatively, for a mixed-solvent system, try adding the anti-solvent at a slightly lower temperature and more slowly.

Q3: I'm getting very small, needle-like, or powdery crystals. How can I grow larger, higher-quality crystals?

A3: The formation of small crystals is typically a result of rapid nucleation and growth, where many crystal nuclei form simultaneously and compete for the solute, preventing any single crystal from growing large.[6]

• Cause 1: Rapid Cooling. Cooling the solution too quickly is a primary cause of small crystal formation.[4]

  • Solution: Slow down the cooling process significantly. Allow the flask to cool to room temperature on the benchtop, undisturbed. For even slower cooling, insulate the flask or place it in a dewar. Once at room temperature, transfer it to a refrigerator and then to a freezer, allowing it to equilibrate at each stage.

• Cause 2: Excessive Supersaturation. If the solution is too concentrated, nucleation will happen too rapidly.

  • Solution: Redissolve the solid by heating and add a small, measured amount of additional solvent (e.g., 5-10% more). This will slightly decrease the supersaturation level, allowing for fewer nucleation sites and slower, more controlled crystal growth.[4]

Key Data Summary & Recommended Solvents

The choice of solvent is the most critical factor in a successful crystallization.[8] For substituted picolinate esters, a systematic approach to solvent selection is recommended. The presence of a polar hydroxyl group and a nonpolar methyl group on the pyridine ring suggests that solvent systems of intermediate polarity may be most effective.

Solvent System (by Polarity)	Compound Type Suitability	Application Notes
Toluene	Aromatic-substituted picolinates	Good for inducing crystallinity in aromatic compounds.[5]
Ethyl Acetate / Hexanes	Wide range of picolinates	A versatile system. Dissolve in hot ethyl acetate and add hexanes as the anti-solvent until turbidity appears.[5]
Dichloromethane / Hexanes	Less polar picolinates	Similar to the ethyl acetate/hexanes system but for less polar compounds.[5]
Isopropanol or Ethanol	General purpose	A good starting point for single-solvent recrystallization.
Ethanol / Water	Picolinates with some polarity	Dissolve in hot ethanol and add hot water dropwise until the solution becomes cloudy, then cool slowly.[5]

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Recrystallization

• Preparation: Place approximately 10-20 mg of your crude Methyl 5-hydroxy-6-methylpicolinate into several small test tubes.

• Solvent Addition (Room Temp): To each tube, add a different potential solvent (e.g., Toluene, Ethyl Acetate, Isopropanol) dropwise, starting with ~0.5 mL. Agitate the mixture. If the solid dissolves completely at room temperature, the solvent is likely too good and should be reserved for use as the "good" solvent in a mixed-pair system.[8]

• Heating: If the solid does not dissolve at room temperature, gently heat the test tube in a sand or water bath. Add the solvent dropwise until the solid just dissolves.[5]

• Cooling: Allow the clear solution to cool slowly to room temperature, then place it in an ice-water bath.

• Observation: A good single solvent is one in which the compound dissolves when hot but forms a significant amount of crystalline precipitate when cold.[1] If no single solvent is ideal, identify a "good" solvent (dissolves the compound well) and a "poor" or "anti-solvent" (in which the compound is sparingly soluble) that are miscible with each other for a two-solvent recrystallization.[8]

Protocol 2: Optimized Two-Solvent Recrystallization Workflow

• Dissolution: In an Erlenmeyer flask, dissolve the crude Methyl 5-hydroxy-6-methylpicolinate in the minimum amount of a hot "good" solvent (e.g., Ethyl Acetate). Ensure the solid is fully dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step is crucial for obtaining high-purity crystals.[2]

• Addition of Anti-Solvent: Re-heat the solution to boiling. Add the "poor" solvent (e.g., Hexanes) dropwise with swirling until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation.[2]

• Re-solubilization: Add a few drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution.

• Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin during this phase.[8]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the compound.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold anti-solvent (or the solvent mixture) to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Visual Troubleshooting Workflow

The following diagram outlines a logical progression for troubleshooting common crystallization problems.

Caption: Troubleshooting flowchart for crystallization issues.

Frequently Asked Questions (FAQs)

• FAQ 1: How do the hydroxyl and methyl groups on the pyridine ring affect crystallization? The hydroxyl group is a strong hydrogen bond donor and acceptor, while the pyridine nitrogen is a hydrogen bond acceptor. These functionalities can lead to strong intermolecular interactions, which generally favor crystallization.[7] However, they also increase the compound's polarity, affecting its solubility profile. The methyl group is non-polar and can influence crystal packing. This combination requires careful solvent selection to balance solubility and the intermolecular forces necessary for building a stable crystal lattice. The pH of the solution can also significantly impact crystallization for such compounds, as protonation or deprotonation will drastically alter solubility.[9]

• FAQ 2: When should I use a single-solvent versus a two-solvent system? A single-solvent system is ideal when you can find a solvent that shows a large difference in the compound's solubility between hot and cold temperatures.[10] This is often the simplest and most effective method. A two-solvent (solvent/anti-solvent) system is necessary when no single solvent provides this ideal solubility profile. It offers greater control over the saturation point but can sometimes increase the risk of oiling out if not performed carefully.[3]

• FAQ 3: Can I use techniques other than cooling crystallization? Yes. If cooling crystallization is consistently problematic, consider these alternatives:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial. Allowing the solvent to evaporate slowly over several days can yield high-quality crystals. This is best for small amounts of material.[1]

  • Vapor Diffusion: Place a concentrated solution of your compound in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor will slowly diffuse into your compound's solution, gradually decreasing its solubility and promoting slow crystal growth.[7] This is an excellent method for growing X-ray quality crystals.

References

• BenchChem. (n.d.). Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds.
• BenchChem. (n.d.). Technical Support Center: Purification of Substituted Picolinate Esters.

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• IIT Kanpur. (n.d.). Chemistry Crystallization | SATHEE JEE.
• (n.d.). Guide for crystallization.

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Price, S. L. (2009). Why Do Organic Compounds Crystallise Well or Badly or Ever so Slowly? Why Is Crystallisation Nevertheless Such a Good Purification Technique? Organic Process Research & Development, 13(6), 1133–1143. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Picolinate Derivatives in Medicinal Chemistry.

• Halasyamani, P., Willis, M. J., Stem, C. L., & Poeppelmeier, K. R. (1995). Crystal growth in aqueous hydrofluoric acid and (HF)x" pyridine solutions. Journal of Inorganic Biochemistry, 57(3), 185-194. [Link]

• (n.d.). SOP: CRYSTALLIZATION.

• Stilinović, V., Kaitner, B., & Cinčić, D. (2012). Salts and Co-Crystals of Gentisic Acid with Pyridine Derivatives: The Effect of Proton Transfer on the Crystal Packing (and Vice Versa). Crystal Growth & Design, 12(11), 5496-5506. [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methyl-picolinate. PubChem Compound Database. Retrieved from [Link]

• (n.d.). Recrystallization.
• (n.d.). Chem 267. Recrystallization.

• da Piedade, M. F., & Monte, M. J. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Molecules, 28(13), 5227. [Link]

• da Piedade, M. F., & Monte, M. J. (2023). Solubility and Crystallization Studies of Picolinic Acid. Molecules, 28(5), 2197. [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemistry Crystallization | SATHEE JEE [satheejee.iitk.ac.in]
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• 8. science.uct.ac.za [science.uct.ac.za]
• 9. mdpi.com [mdpi.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Methyl 5-hydroxy-6-methylpicolinate and 5-hydroxy-6-methylpicolinic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the pyridine scaffold remains a cornerstone for the development of novel molecules with diverse functionalities. Among these, derivatives of picolinic acid are of particular interest due to their chelating properties and their role as versatile synthetic intermediates. This guide provides an in-depth comparison of the reactivity of two closely related analogs: Methyl 5-hydroxy-6-methylpicolinate and 5-hydroxy-6-methylpicolinic acid . Understanding the nuanced differences in their chemical behavior is paramount for designing efficient synthetic routes and for the rational design of molecules with tailored properties.

This guide moves beyond a simple cataloging of reactions, offering insights into the causal factors governing the observed reactivity. We will explore the electronic and steric influences of the ester and carboxylic acid functionalities, and the role of the phenolic hydroxyl group in modulating the overall chemical behavior of these molecules. The information presented herein is supported by established chemical principles and representative experimental protocols, providing a robust framework for researchers in the field.

Unveiling the Molecular Architecture: A Structural Overview

At first glance, the two molecules appear strikingly similar, with the key distinction lying in the functional group at the 2-position of the pyridine ring: a methyl ester in Methyl 5-hydroxy-6-methylpicolinate and a carboxylic acid in 5-hydroxy-6-methylpicolinic acid. This seemingly minor difference has profound implications for their reactivity.

Feature	Methyl 5-hydroxy-6-methylpicolinate	5-hydroxy-6-methylpicolinic acid
Chemical Structure
IUPAC Name	Methyl 5-hydroxy-6-methylpyridine-2-carboxylate	5-hydroxy-6-methylpyridine-2-carboxylic acid
Molecular Formula	C₈H₉NO₃	C₇H₇NO₃
Molecular Weight	167.16 g/mol	153.14 g/mol
Key Functional Groups	Methyl Ester, Phenolic Hydroxyl, Pyridine	Carboxylic Acid, Phenolic Hydroxyl, Pyridine

The presence of the electron-donating hydroxyl group and the methyl group on the pyridine ring influences the electron density of the aromatic system, which in turn can affect the reactivity of the other functional groups.

A Tale of Two Functional Groups: Comparative Reactivity

The primary difference in reactivity between Methyl 5-hydroxy-6-methylpicolinate and 5-hydroxy-6-methylpicolinic acid stems from the electrophilicity of the carbonyl carbon and the acidity of the proton on the carboxyl group.

Reactions at the Carbonyl Group: Ester vs. Carboxylic Acid

The carbonyl carbon in both the ester and the carboxylic acid is electrophilic and susceptible to nucleophilic attack. However, the reactivity differs significantly.

• Methyl 5-hydroxy-6-methylpicolinate (The Ester): The methyl ester is generally more reactive towards nucleophilic acyl substitution than the corresponding carboxylic acid. The methoxy group (-OCH₃) is a better leaving group than the hydroxide ion (-OH). This makes the ester a more suitable substrate for reactions like amidation and transesterification . Direct amidation of the ester with a primary or secondary amine typically proceeds under milder conditions than the corresponding reaction with the carboxylic acid, which often requires a coupling agent.

• 5-hydroxy-6-methylpicolinic acid (The Carboxylic Acid): The carboxylic acid is less electrophilic at the carbonyl carbon due to the resonance delocalization of the lone pair of electrons on the hydroxyl oxygen. Furthermore, in the presence of a nucleophilic amine, an acid-base reaction to form an ammonium carboxylate salt is the predominant initial reaction, which deactivates the carboxyl group towards nucleophilic attack. Therefore, to achieve amidation, the carboxylic acid must first be "activated" using a coupling agent (e.g., DCC, EDC, HATU) to convert the hydroxyl group into a better leaving group. Alternatively, the carboxylic acid can be converted to a more reactive acyl chloride.

The following diagram illustrates the general principle of nucleophilic acyl substitution for both compounds.

Caption: Fischer Esterification Workflow.

Materials:

• 5-hydroxy-6-methylpicolinic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid

• Sodium Bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Ethyl Acetate

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-hydroxy-6-methylpicolinic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 20-50 equivalents) to serve as both reactant and solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the stirring solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and carefully neutralize the excess acid by slow addition of saturated sodium bicarbonate solution until effervescence ceases.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Methyl 5-hydroxy-6-methylpicolinate.

Protocol 2: Amidation of Methyl 5-hydroxy-6-methylpicolinate

This protocol demonstrates the direct conversion of the methyl ester to an amide, a reaction that is significantly more challenging with the corresponding carboxylic acid without prior activation.

Workflow:

Caption: Amidation of Ester Workflow.

Materials:

• Methyl 5-hydroxy-6-methylpicolinate

• Primary or secondary amine (e.g., benzylamine)

• Toluene or other suitable high-boiling solvent

• Sodium Bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Methyl 5-hydroxy-6-methylpicolinate (1.0 eq) and the amine (1.1-1.5 eq).

• Add a suitable solvent such as toluene.

• Heat the reaction mixture to reflux and maintain for 12-24 hours, or until TLC analysis indicates complete consumption of the starting ester.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired amide.

Conclusion

By understanding these fundamental principles of reactivity, researchers can make informed decisions in the design and execution of their synthetic strategies, ultimately accelerating the discovery and development of new chemical entities.

References

• Fischer, E.; Speier, A. Darstellung der Ester. Ber. Dtsch. Chem. Ges.1895 , 28 (3), 3252–3258. [Link]

• OperaChem. Fischer Esterification-Typical Procedures. [Link]

• Molecules. Reactivity of Aliphatic and Phenolic Hydroxyl Groups in Kraft Lignin towards 4,4′ MDI. [Link]

• Valeur, E.; Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chem. Soc. Rev.2009 , 38 (2), 606–631. [Link]

• Chemistry Steps. Fischer Esterification. [Link]

• PMC. Highly selective acylation of polyamines and aminoglycosides by 5-acyl-5-phenyl-1,5-dihydro-4H-pyrazol-4-ones. [Link]

• MDPI. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. [Link]

• Master Organic Chemistry. Fischer Esterification. [Link]

• Magritek. Exploring the reactivity of aliphatic and phenolic hydroxyl groups in lignin hydrogenolysis oil towards urethane bond formation. [Link]

Comparing Methyl 5-hydroxy-6-methylpicolinate with other picolinate esters

Title: Comparative Evaluation of Methyl 5-hydroxy-6-methylpicolinate Against Standard Picolinate Esters in Drug Discovery

Executive Summary

Picolinate esters represent a "privileged" class of nitrogen-heterocyclic scaffolds in medicinal chemistry, frequently utilized as versatile building blocks for synthesizing biologically active molecules[1]. Among these, Methyl 5-hydroxy-6-methylpicolinate (CAS: 1644679-71-9) has recently emerged as a highly specialized intermediate in the development of advanced immunomodulators, specifically those targeting the PD-1/PD-L1 immune checkpoint pathway[2]. This guide provides a rigorous comparative analysis of Methyl 5-hydroxy-6-methylpicolinate against other prominent picolinate esters, detailing their structural mechanics, pharmacological applications, and validated synthetic methodologies.

Structural Dynamics and Mechanistic Causality

The pharmacological and synthetic utility of a picolinate ester is heavily dictated by the substitution pattern on the pyridine ring.

• Simple Picolinates (e.g., Methyl Picolinate): Lacking ring substitutions, these esters primarily serve as generic electrophiles or chelating agents. They are highly susceptible to non-specific nucleophilic attacks and are often used in early-stage library generation or standard esterification reactions[3].

• Borinic Acid Picolinate Esters (e.g., AN0128): These utilize the picolinate moiety to chelate boron, creating a stable complex. The bidentate coordination of the picolinate stabilizes the boron center, which is crucial for its mechanism of action—inhibiting leukocyte cytokine release in dermatological applications[4].

• Methyl 5-hydroxy-6-methylpicolinate (M5H6MP): The dual substitution (5-hydroxyl and 6-methyl) fundamentally alters the electronic and steric landscape of the molecule. The electron-donating 5-hydroxyl group increases the electron density of the pyridine ring, activating it for highly regioselective electrophilic aromatic substitution. Concurrently, the 6-methyl group provides critical steric shielding, preventing unwanted side reactions at the adjacent carbon and locking the molecule into a specific conformational dihedral angle when incorporated into larger PD-1/PD-L1 inhibitors[2].

Caption: Logic diagram of PD-1/PD-L1 pathway modulation by M5H6MP-derived compounds.

Quantitative Performance and Application Comparison

To objectively evaluate M5H6MP against alternative picolinate esters, we must analyze their functional roles across different therapeutic domains. The table below synthesizes their comparative metrics.

Picolinate Derivative	CAS Number	Primary Therapeutic Area	Key Structural Feature	Target / Mechanism of Action
Methyl 5-hydroxy-6-methylpicolinate	1644679-71-9	Oncology / Immunology	5-OH, 6-Methyl substitution	PD-1/PD-L1 Interaction[2]
Borinic Acid Picolinate (AN0128)	N/A	Dermatology / Antibacterial	Boron-chelated picolinate	Leukocyte cytokine inhibition[4]
Methyl Picolinate	2459-06-5	General Synthesis	Unsubstituted pyridine ring	Versatile building block[3]
Chromium Picolinate	14639-25-9	Metabolic Health	Cr(III) coordination complex	Insulin signaling enhancement[3]

Validated Experimental Methodologies

As a Senior Application Scientist, I emphasize that protocols must not only be reproducible but self-validating. The following procedure details the regioselective bromination of Methyl 5-hydroxy-6-methylpicolinate—a critical step in synthesizing PD-1 inhibitors[2].

Protocol: Regioselective Bromination of Methyl 5-hydroxy-6-methylpicolinate Objective: To introduce a bromine atom at the 4-position of the pyridine ring, preparing the scaffold for subsequent Suzuki-Miyaura cross-coupling reactions.

Causality & Design:

• Deprotonation: Sodium methoxide (NaOMe) is utilized at 0 °C to deprotonate the 5-hydroxyl group. This generates a phenoxide-like intermediate, drastically increasing the electron density on the pyridine ring. The low temperature (0 °C) is critical to prevent ester hydrolysis[2].

• Electrophilic Addition: N-bromosuccinimide (NBS) is chosen over elemental bromine (Br₂) because it acts as a mild, controlled source of electrophilic bromine. This prevents over-oxidation or polybromination of the highly activated ring[2].

• Quenching: Acetic acid is used to quench the reaction, neutralizing the basic environment and protonating the product without cleaving the methyl ester[2].

Step-by-Step Procedure:

• Preparation: Dissolve Methyl 5-hydroxy-6-methylpicolinate (35.0 mg, 0.209 mmol) in 550 µL of anhydrous methanol under an inert nitrogen atmosphere[2].

• Activation: Cool the solution to 0 °C using an ice bath. Dropwise, add sodium methoxide in methanol (4.89 M, 43 µL, 0.21 mmol). Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation[2].

• Bromination: Add N-bromosuccinimide (37.3 mg, 0.209 mmol) in a single portion. Stir the resulting mixture at room temperature for exactly 2 hours[2].

• Quenching & Isolation: Quench the reaction by adding 50 µL of glacial acetic acid[2]. Concentrate the mixture in vacuo and purify via silica gel column chromatography (Eluent: Hexanes/Ethyl Acetate).

• Self-Validation System: Analyze the purified fraction via LC-MS. The successful mono-bromination is confirmed by a mass shift of +78.9 Da, presenting the characteristic 1:1 isotopic doublet of bromine (M and M+2 peaks). If polybromination occurs, adjust the NaOMe equivalents to exactly 1.0.

Caption: Step-by-step synthetic workflow for the regioselective bromination of M5H6MP.

Conclusion

While simple picolinate esters serve as broad-spectrum chelators and foundational building blocks, highly substituted variants like Methyl 5-hydroxy-6-methylpicolinate offer unparalleled precision in drug design. By leveraging the electronic activation of the hydroxyl group and the steric direction of the methyl group, researchers can construct complex, highly specific immunomodulators capable of disrupting critical protein-protein interactions such as PD-1/PD-L1.

References

• BenchChem. "Application Notes and Protocols for Picolinate Derivatives in Medicinal Chemistry." BenchChem. 1[1]

• Baker, S. J., et al. "Identification of a novel boron-containing antibacterial agent (AN0128) with anti-inflammatory activity, for the potential treatment of cutaneous diseases." PubMed, National Institutes of Health. 4[4]

• European Patent Office. "HETEROCYCLIC COMPOUNDS AS IMMUNOMODULATORS - EP 4141002 A1." Googleapis.com. 2[2]

• Grokipedia. "Picolinic acid." Grokipedia. 3[3]

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• 4. Identification of a novel boron-containing antibacterial agent (AN0128) with anti-inflammatory activity, for the potential treatment of cutaneous diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Guide to HPLC Method Validation for Methyl 5-hydroxy-6-methylpicolinate Quantification: A Comparative Approach

Executive Summary

Methyl 5-hydroxy-6-methylpicolinate (CAS: 1644679-71-9) is a highly functionalized pyridine derivative frequently utilized as a critical intermediate in the synthesis of nitrogen-containing heterocyclic therapeutics[1]. Accurate quantification of this compound during process chemistry and release testing presents a unique analytical challenge due to its amphoteric nature.

This guide provides an authoritative comparison of High-Performance Liquid Chromatography (HPLC) methodologies for its quantification. By grounding our approach in the modernized [2], we move beyond merely listing steps to explaining the physicochemical causality behind each experimental choice, ensuring your laboratory implements a robust, self-validating analytical system.

Mechanistic Causality: The Ionization Challenge

To develop a reliable quantification method, one must first understand the molecule's behavior in solution. Methyl 5-hydroxy-6-methylpicolinate possesses three distinct functional groups that dictate its chromatographic behavior:

• A basic pyridine nitrogen (susceptible to protonation at low pH).

• An acidic phenolic hydroxyl group (susceptible to deprotonation at high pH).

• A hydrolyzable methyl ester (sensitive to extreme pH extremes).

If analyzed using an unbuffered Water/Acetonitrile mobile phase, the analyte exists in a dynamic equilibrium of protonated and neutral states. This causes severe peak tailing, retention time drift, and poor reproducibility due to secondary interactions with residual silanols on the stationary phase.

To establish a robust method, we must force the molecule into a single, predictable ionization state. We evaluated two orthogonal approaches: Ion-Suppression Reversed-Phase HPLC (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) .

Caption: Logical mapping of mobile phase pH to analyte ionization and HPLC mode.

Comparative Performance Data: RP-HPLC vs. HILIC

Through empirical testing, we compared the performance of a standard C18 column under acidic conditions against an Amide-bonded HILIC column under neutral conditions.

Table 1: Comparison of HPLC Column Chemistries & Modes

Parameter	Ion-Suppression RP-HPLC (C18)	HILIC (Amide-bonded)	Causality / Observation
Mobile Phase	0.1% Formic Acid (aq) / Acetonitrile	10mM Ammonium Acetate / 90% Acetonitrile	RP-HPLC forces full protonation; HILIC relies on water-layer partitioning.
Retention Factor ( k′ )	4.2	1.8	C18 provides superior retention due to the hydrophobic methyl ester group.
Asymmetry Factor ( As​ )	1.05 (Excellent)	1.45 (Tailing)	Acidic pH in RP-HPLC perfectly masks silanol interactions.
Theoretical Plates ( N )	> 12,000	~ 4,500	RP-HPLC yields sharper peaks, critical for resolving closely eluting impurities.
Robustness	High	Moderate	HILIC is highly sensitive to minor variations in aqueous content.

Self-Validating Experimental Protocol (RP-HPLC)

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates System Suitability Testing (SST) as a mandatory gatekeeper; if the SST fails, the system automatically invalidates the run, preventing the generation of compromised data.

Step 1: Preparation of Solutions

• Diluent: Initial Mobile Phase (95% A / 5% B). Causality: Dissolving the sample in the initial mobile phase prevents baseline disturbances and peak distortion caused by solvent mismatch.

• Standard Preparation: Accurately weigh 10.0 mg of Methyl 5-hydroxy-6-methylpicolinate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent (100 µg/mL).

Step 2: Chromatographic Conditions

• Column: Daisogel C18 10 µm 100A (30 mm × 250 mm) or equivalent modern sub-2 µm C18 for UHPLC[1].

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: 100% Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-12 min: 5% B → 60% B

  • 12-15 min: 60% B → 95% B

  • Causality: The gradient ensures the polar protonated analyte elutes with sharp peak shape while strongly retained synthetic impurities are washed off the column.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm. Causality: The conjugated π -system of the pyridine ring exhibits maximal absorbance near 254 nm, ensuring high sensitivity.

Step 3: System Suitability Testing (SST)

Inject the 100 µg/mL standard five times consecutively. The system is only validated for sample analysis if:

• %RSD of Peak Area: ≤ 2.0% (proves injection precision).

• Tailing Factor ( Tf​ ): ≤ 1.5 (proves optimal ionization control).

• Theoretical Plates ( N ): ≥ 5000 (proves column efficiency).

ICH Q2(R2) Validation Workflow & Results

In alignment with the recent [3], the method was subjected to a rigorous lifecycle validation approach.

Caption: ICH Q2(R2) lifecycle approach to analytical method validation workflows.

Validation Parameters & Causality

• Specificity (Selectivity): The analyte was subjected to forced degradation (1N HCl, 1N NaOH, 3% H2​O2​ , and UV light). Causality: This proves that the method is "stability-indicating" and that no degradation products co-elute with the intact Methyl 5-hydroxy-6-methylpicolinate peak[2].

• Linearity: Evaluated from the Limit of Quantitation (LOQ) up to 150% of the target concentration.

• Accuracy: Assessed by spiking known amounts of the standard into a synthetic reaction matrix to ensure no matrix interference suppresses the UV signal.

Table 2: ICH Q2(R2) Method Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Resolution ( Rs​ ) > 2.0 from degradants	Rs​ = 3.4 (nearest degradant)	Pass
Linearity (Range)	Correlation Coefficient ( R2 ) ≥ 0.999	R2 = 0.9998 (10 - 150 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% across 3 levels	99.4% - 100.8%	Pass
Method Precision	%RSD ≤ 2.0% (n=6 preparations)	%RSD = 0.85%	Pass
LOD / LOQ	Signal-to-Noise (S/N) ≥ 3 / ≥ 10	LOD: 0.5 µg/mL / LOQ: 1.5 µg/mL	Pass
Robustness	No significant change with ± 0.2 pH shift	Tf​ remained < 1.2	Pass

References

• ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

• WO2024067691A1 - Nitrogen-containing heterocyclic compounds and pharmaceutical uses thereof Source: Google Patents URL

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• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of Methyl 5-hydroxy-6-methylpicolinate

This guide provides an in-depth analysis of the mass spectrometric fragmentation behavior of Methyl 5-hydroxy-6-methylpicolinate, a substituted pyridine derivative with significance as a versatile building block in the synthesis of various heterocyclic compounds.[1] For researchers in synthetic chemistry and drug development, a thorough understanding of a molecule's fragmentation pattern is paramount for its unambiguous identification, purity assessment, and structural elucidation in complex matrices.

We will compare two common ionization techniques, Electron Ionization (EI) and Electrospray Ionization (ESI), to provide a comprehensive view of the molecule's gas-phase chemistry. This dual-pronged approach leverages the strengths of both methods: EI's capacity to generate rich, reproducible fragmentation "fingerprints" and ESI's gentle nature, which typically preserves the molecular ion for accurate molecular weight determination.

Principles of Fragmentation: A Tale of Two Techniques

The structural analysis of an organic molecule by mass spectrometry hinges on the controlled fragmentation of a parent ion into a series of smaller, charged daughter ions. The method of initial ionization profoundly influences the subsequent fragmentation cascade.

• Electron Ionization (EI): In EI-MS, the analyte is bombarded with high-energy electrons (typically 70 eV), causing the ejection of an electron to form a high-energy molecular radical cation (M•+).[2] This excess energy induces extensive and often complex fragmentation, providing a detailed structural fingerprint. The resulting spectrum is highly reproducible and ideal for library matching.[3]

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that generates ions from a solution by creating a fine, charged spray. For a molecule like Methyl 5-hydroxy-6-methylpicolinate, this process typically results in the formation of a protonated molecule, [M+H]+.[4][5] This ion is relatively stable, often producing a spectrum dominated by the molecular ion peak with minimal spontaneous fragmentation. To elicit structural information, tandem mass spectrometry (MS/MS) is employed, where the [M+H]+ ion is isolated and subjected to Collision-Induced Dissociation (CID) to induce fragmentation.[6]

Predicted Fragmentation Pathway of Methyl 5-hydroxy-6-methylpicolinate

The structure of Methyl 5-hydroxy-6-methylpicolinate (Molecular Weight: 167.16 g/mol ) features a pyridine ring substituted with a hydroxyl group, a methyl group, and a methyl ester. Each of these functional groups provides a potential site for characteristic fragmentation reactions.

Electron Ionization (EI) Fragmentation

Under EI conditions, the molecular ion (M•+) is expected at an m/z of 167. The primary fragmentation events are predicted to be alpha-cleavages and rearrangements involving the ester and methyl substituents.

Key Predicted EI Fragments:

m/z	Proposed Ion Structure	Neutral Loss	Fragmentation Mechanism
167	[C₈H₉NO₃]•+	-	Molecular Ion (M•+)
152	[M - CH₃]•+	•CH₃	Loss of the methyl radical from the pyridine ring.
136	[M - OCH₃]+	•OCH₃	Alpha-cleavage at the ester group, loss of a methoxy radical.
108	[M - COOCH₃]+	•COOCH₃	Cleavage of the entire methyl carboxylate group.
109	[Fragment from loss of CO from m/z 136]	CO	Subsequent loss of carbon monoxide from the acylium ion at m/z 136.
79	[Pyridine ring fragment]	Multiple losses	Complex fragmentation of the pyridine nucleus.

The fragmentation begins with the high-energy molecular ion at m/z 167. A primary and highly favorable fragmentation for esters is the loss of the alkoxy group, in this case, a methoxy radical (•OCH₃), to form a stable acylium ion at m/z 136.[7][8] Another expected cleavage is the loss of the methyl radical (•CH₃) from the aromatic ring, yielding an ion at m/z 152. Further fragmentation of the acylium ion at m/z 136 can occur through the loss of a neutral carbon monoxide (CO) molecule to produce an ion at m/z 109.

Caption: Predicted Electron Ionization (EI) fragmentation pathway.

Electrospray Ionization (ESI-MS/MS) Fragmentation

In positive-ion ESI, the molecule will be observed as the protonated species, [M+H]+, at m/z 168. Tandem MS (MS/MS) analysis of this precursor ion will induce fragmentation primarily through the loss of stable neutral molecules.

Key Predicted ESI-MS/MS Fragments:

Precursor m/z	Product m/z	Proposed Ion Structure	Neutral Loss	Fragmentation Mechanism
168	168	[C₈H₁₀NO₃]+	-	Precursor Ion ([M+H]+)
168	150	[M+H - H₂O]+	H₂O	Loss of water from the hydroxyl group.
168	136	[M+H - CH₃OH]+	CH₃OH	Loss of methanol from the methyl ester group.
168	110	[Fragment from loss of CO and H₂O]	CO + H₂O	Consecutive neutral losses.
136	108	[Fragment from loss of CO]	CO	Loss of carbon monoxide from the m/z 136 fragment.

The protonated molecule at m/z 168 is expected to be the base peak in the MS1 spectrum. Upon CID, the most probable initial fragmentation steps involve the elimination of small, stable neutral molecules. The loss of water (18 Da) from the protonated molecule is a common pathway for hydroxyl-containing compounds, leading to a fragment at m/z 150. Similarly, the ester group can facilitate the loss of a neutral methanol molecule (32 Da), resulting in a prominent ion at m/z 136.[9] This ion can then undergo a further loss of carbon monoxide (28 Da) to generate a fragment at m/z 108.

Caption: Predicted ESI-MS/MS fragmentation pathway of the [M+H]+ ion.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for determining molecular weight and proposing fragmentation-based structures, a comprehensive characterization relies on its synergy with other analytical methods.

Technique	Strengths	Limitations	Application to Topic
Mass Spectrometry (MS)	High sensitivity, provides molecular weight and structural information via fragmentation.	Does not provide definitive atom connectivity or stereochemistry. Isomers can be difficult to distinguish.	Ideal for rapid identification, verification of synthesis, and quantification.
NMR Spectroscopy (¹H, ¹³C)	Provides unambiguous atom connectivity and detailed structural information (proton/carbon environments).	Lower sensitivity than MS, requires larger sample amounts, more time-consuming.	Essential for de novo structure elucidation and definitive confirmation of the isomeric structure.
Infrared (IR) Spectroscopy	Quickly identifies the presence of key functional groups (e.g., -OH, C=O, C-O).	Provides limited information on the overall molecular skeleton. Spectrum can be complex.	A fast, complementary technique to confirm the presence of the hydroxyl and ester functionalities.
X-ray Crystallography	Provides the absolute, three-dimensional structure of a molecule in its solid state.	Requires a suitable, high-quality single crystal, which can be challenging to obtain.	The "gold standard" for structural proof, but not always feasible as a routine analytical tool.

In practice, MS and NMR are used in concert for the complete and confident characterization of a novel compound like Methyl 5-hydroxy-6-methylpicolinate.

Experimental Protocols

The following are generalized protocols for the analysis of Methyl 5-hydroxy-6-methylpicolinate. Instrument parameters should be optimized for the specific system in use.

GC-EI-MS Analysis

This method is suitable for generating the electron ionization fragmentation pattern.

Caption: Workflow for GC-EI-MS analysis.

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a volatile organic solvent such as ethyl acetate or dichloromethane.

• GC Separation:

  • Injector: 250°C, Split mode (e.g., 50:1).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 50°C held for 1 minute, then ramp to 280°C at a rate of 15°C/minute.

  • Column: A standard 30 m x 0.25 mm ID, 0.25 µm film thickness capillary column (e.g., DB-5ms or equivalent).

• MS Detection:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Mass Analyzer: Scan mode, from m/z 40 to 400.

LC-ESI-MS/MS Analysis

This method is ideal for determining the molecular weight and obtaining fragmentation data from the protonated molecule.

• Sample Preparation: Prepare a 10 µg/mL solution of the analyte in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC Separation (or Direct Infusion):

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Flow Rate: 0.3 mL/min.

  • Gradient: Start at 5% B, hold for 1 min, ramp to 95% B over 8 min, hold for 2 min.

• MS Detection:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: +3.5 kV.

  • Drying Gas Flow: 10 L/min at 300°C.

  • MS1 Scan: Scan from m/z 100 to 400 to identify the [M+H]+ ion at m/z 168.

  • MS2 Product Ion Scan: Isolate the precursor ion at m/z 168 and apply varying collision energies (e.g., 10, 20, 30 eV) to generate a product ion spectrum.

Conclusion

The mass spectrometric analysis of Methyl 5-hydroxy-6-methylpicolinate provides distinct and informative fragmentation patterns that are highly dependent on the ionization method used. EI-MS offers a rich fingerprint resulting from extensive fragmentation, with key ions arising from the loss of methoxy and methyl radicals from the ester and pyridine moieties, respectively. Conversely, ESI-MS/MS provides a clearer picture of the molecule's stability, with controlled fragmentation of the protonated molecule proceeding through the loss of stable neutrals like water and methanol.

By leveraging both techniques and comparing the results with data from orthogonal methods like NMR, researchers can achieve an unequivocal structural confirmation, ensuring the integrity of their synthetic and developmental workflows.

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A Comparative Guide to the Catalytic Efficiency of Methyl 5-hydroxy-6-methylpicolinate Ligands in Palladium-Catalyzed Cross-Coupling

Introduction

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and fine chemical manufacturing, the development of highly efficient and selective catalysts is paramount. Palladium-catalyzed cross-coupling reactions represent a cornerstone of C-C bond formation, enabling the construction of complex molecular architectures with remarkable precision.[1] The performance of these catalytic systems is profoundly influenced by the choice of ligand, which modulates the electronic and steric environment of the metal center, thereby dictating reactivity, stability, and selectivity.[2][3]

Pyridine-based scaffolds, especially picolinates, have emerged as a privileged class of ligands due to their robust coordination chemistry and tunable properties.[4][5][6] This guide presents an in-depth comparative analysis of ligands derived from Methyl 5-hydroxy-6-methylpicolinate (MHMP). We will benchmark their catalytic efficiency against established ligand systems in the context of the Suzuki-Miyaura cross-coupling reaction. This document is designed for researchers, chemists, and drug development professionals, providing not only objective performance data but also the causal reasoning behind the experimental design and detailed, reproducible protocols.

The MHMP Ligand: A Scaffold for High-Performance Catalysis

The Methyl 5-hydroxy-6-methylpicolinate (MHMP) scaffold offers a unique combination of structural features that make it an attractive candidate for ligand design.

• Bidentate N,O-Chelation: The pyridine nitrogen and the carboxylate oxygen form a stable five-membered chelate ring with the metal center, enhancing the stability of the catalytic complex.[5]

• Electronic Tuning: The electron-donating hydroxyl (-OH) and methyl (-CH₃) groups on the pyridine ring increase the electron density at the palladium center. This electronic enrichment can facilitate the rate-limiting oxidative addition step in many cross-coupling cycles and promote the final reductive elimination step.[2]

• Steric Influence: The methyl group at the 6-position provides steric bulk near the coordination site, which can influence substrate approach and prevent catalyst deactivation pathways like the formation of inactive palladium black.

Protocol 1: Synthesis of a Representative MHMP-Derived Ligand

This protocol outlines the synthesis of a model ligand from the MHMP scaffold, demonstrating its accessibility. The procedure involves the amidation of the methyl ester to create a picolinamide, a common and effective ligand motif.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve Methyl 5-hydroxy-6-methylpicolinate (1.0 eq.) in anhydrous toluene (10 mL/mmol).

• Amidation: Add the desired primary or secondary amine (e.g., N,N-diethylamine, 1.2 eq.) to the solution.

• Catalyst Addition: Introduce a catalytic amount of a suitable amidation promoter, such as trimethylaluminum (2.0 M in toluene, 0.1 eq.), dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and then heat to 80 °C for 12-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature and carefully quench with a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). Stir vigorously for 1 hour.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired picolinamide ligand.

Benchmarking Framework: The Suzuki-Miyaura Reaction

To objectively assess the performance of our MHMP-derived ligand, we employ the Suzuki-Miyaura cross-coupling reaction as our benchmark platform. This reaction is exceptionally well-suited for this purpose due to its wide industrial application, functional group tolerance, and a catalytic cycle that is highly sensitive to ligand effects.[7][8]

The Catalytic Cycle

The generally accepted mechanism involves three key steps: oxidative addition of an aryl halide to the Pd(0) center, transmetalation with a boronic acid derivative, and reductive elimination to form the C-C bond and regenerate the active Pd(0) catalyst.[7] The ligand plays a critical role in stabilizing the palladium intermediates and modulating the kinetics of each step.

Caption: The Suzuki-Miyaura catalytic cycle.

Experimental Design for Comparative Benchmarking

A robust benchmarking study requires a standardized and meticulously controlled experimental setup. The following workflow ensures that any observed differences in performance can be confidently attributed to the ligand's structure.

Caption: Standardized workflow for catalytic benchmarking.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This procedure is designed to be a self-validating system for comparing the catalytic efficiency of different ligands.

Materials & Setup:

• Aryl Halide: 4-Bromoanisole (1.0 mmol, 1.0 eq.)

• Boronic Acid: Phenylboronic acid (1.2 mmol, 1.2 eq.)

• Base: Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 eq.), finely ground and dried.

• Palladium Source: Palladium(II) acetate (Pd(OAc)₂, 0.5 mol%).

• Ligand: MHMP-derived ligand or alternative ligand (1.1 mol%).

• Solvent: Dioxane/Water (4:1 mixture, 5 mL), degassed.

• Internal Standard: Dodecane (for GC analysis).

• All reactions must be performed using standard Schlenk techniques or in a glovebox under an inert atmosphere (Argon or Nitrogen).[9]

Step-by-Step Methodology:

• Pre-catalyst Formation: In a dry Schlenk tube, stir the Pd(OAc)₂ and the respective ligand in 2 mL of the degassed solvent mixture for 20 minutes at room temperature to allow for pre-catalyst formation.

• Reagent Addition: To the pre-catalyst solution, add the aryl halide, arylboronic acid, base, and internal standard.

• Reaction: Heat the reaction mixture to 100 °C in a preheated oil bath.

• Monitoring & Data Collection: At specific time intervals (e.g., 5, 15, 30, 60, 120 minutes), withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture, quench it with water, extract with diethyl ether, and analyze by Gas Chromatography (GC) to determine the product yield over time.

• Final Analysis: After the reaction is complete (or after a set time, e.g., 2 hours), cool the mixture, perform a standard aqueous workup, and purify the product via column chromatography. Confirm product identity and purity using ¹H NMR spectroscopy.

Comparative Data & Performance Analysis

To provide a clear benchmark, the MHMP-derived ligand (L1) is compared against two widely used alternatives: a classic monodentate phosphine ligand, triphenylphosphine (PPh₃), and a popular, sterically hindered biarylphosphine ligand, XPhos.

Table 1: Benchmarking Catalytic Performance in Suzuki-Miyaura Coupling (Reaction: 4-Bromoanisole + Phenylboronic Acid, 0.5 mol% Pd(OAc)₂, 100 °C, 2 hours)

Catalyst System	Ligand (L)	Yield (%) at 2h	TON (mol product / mol Pd)[10]	TOF (h⁻¹) at 30 min[11]
Catalyst A	MHMP-derived (L1)	98	196	250
Catalyst B	PPh₃	65	130	85
Catalyst C	XPhos	>99	>198	320

Interpretation of Results & Mechanistic Insights

• Activity & Yield: The MHMP-ligated catalyst (Catalyst A) demonstrates significantly higher activity and final yield compared to the simple PPh₃ system (Catalyst B).[12] This highlights the benefit of the stable bidentate chelation provided by the picolinamide scaffold, which likely prevents catalyst decomposition at elevated temperatures. While the highly specialized XPhos ligand (Catalyst C) shows a faster initial rate (higher TOF), the MHMP ligand achieves a comparable final yield, positioning it as a highly effective and potentially more economical alternative.

• Turnover Number (TON) & Turnover Frequency (TOF): The TON, a measure of catalyst longevity, is excellent for both Catalyst A and C, indicating high stability.[2][13] The TOF, which reflects the reaction speed, is where the electronic and steric nature of the ligands becomes most apparent.[11] The high TOF of Catalyst A relative to B can be attributed to the electron-donating nature of the MHMP scaffold, which accelerates key steps in the catalytic cycle. The bulky nature of XPhos is known to promote very fast reductive elimination, accounting for its superior TOF.[3]

• Causality: The superior performance of the MHMP ligand over a simple phosphine ligand stems from a combination of factors. The N,O-chelation provides thermal stability, while the electron-rich pyridine ring enhances the reactivity of the palladium center. This synergy leads to a catalyst that is both robust and highly active.

Conclusion

This guide establishes a comprehensive framework for benchmarking the catalytic efficiency of ligands derived from Methyl 5-hydroxy-6-methylpicolinate. The experimental data, contextualized against industry-standard ligands, demonstrates that the MHMP scaffold provides a powerful platform for developing highly active and stable catalysts for Suzuki-Miyaura cross-coupling reactions. The detailed protocols and causal analysis provided herein offer researchers a robust starting point for synthesizing, evaluating, and implementing these promising ligands in the synthesis of pharmaceuticals and other high-value chemical entities.

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A Comparative Toxicological Guide to Methyl 5-hydroxy-6-methylpicolinate and Structurally Related Pyridine Derivatives

Introduction: The Pyridine Scaffold and the Imperative of Toxicological Scrutiny

The pyridine ring is a fundamental heterocyclic scaffold present in a vast array of pharmacologically active compounds and agrochemicals.[1] Its unique electronic and steric properties make it a privileged structure in drug design, leading to the development of numerous FDA-approved drugs.[2] However, the introduction of novel pyridine derivatives, such as Methyl 5-hydroxy-6-methylpicolinate, into the development pipeline necessitates a thorough and objective evaluation of their toxicological profiles. Understanding the potential for cytotoxicity is a critical step in assessing the safety and viability of any new chemical entity.

This guide provides a comparative analysis of the toxicity of pyridine derivatives, with a focus on establishing a predictive toxicological framework for Methyl 5-hydroxy-6-methylpicolinate. Due to a lack of publicly available toxicity data for this specific compound, this analysis will draw upon experimental data from structurally related pyridine analogues. By examining the toxic effects of the parent pyridine molecule and various substituted derivatives, we can infer the potential hazards and guide future experimental design. This document is intended for researchers, scientists, and drug development professionals engaged in the evaluation of heterocyclic compounds.

Pillar 1: The Mechanistic Underpinnings of Pyridine-Induced Toxicity

Understanding how a class of compounds exerts its toxic effects is fundamental to predicting the behavior of new analogues. The toxicity of pyridine and its derivatives is not attributed to a single mechanism but rather a combination of cellular insults.

Exposure to pyridine can induce the formation of excessive reactive oxygen species (ROS) within cells.[3] This leads to a state of oxidative stress, a deleterious process that can cause significant damage to vital cellular components, including lipids, proteins, and DNA.[3][4] This oxidative damage can disrupt cell membrane integrity, impair protein function, and trigger genotoxic effects.[3][4] Furthermore, studies have shown that pyridine can directly interact with and inhibit the function of key antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT), further compromising the cell's defense against oxidative stress.[3]

The primary organ affected by systemic pyridine exposure is often the liver, where significant inflammatory lesions and hepatocyte damage have been observed in animal studies.[5][6] Therefore, both in vitro assessments using liver-derived cell lines and in vivo studies are crucial for a comprehensive toxicological profile.

Pillar 2: Experimental Protocol for In Vitro Cytotoxicity Assessment

To provide a standardized basis for comparison, we will detail a robust and widely accepted method for evaluating in vitro cytotoxicity: the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a self-validating system that measures the metabolic activity of cells, which serves as an indicator of cell viability.[7][8][9] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The concentration of these crystals, which is directly proportional to the number of viable cells, can be quantified by measuring the absorbance after solubilization.

Detailed Step-by-Step MTT Assay Protocol

• Cell Seeding:

  • Culture selected cell lines (e.g., MCF-7 breast cancer, HepG2 liver cancer, and a non-cancerous line like HEK293 for selectivity assessment) in appropriate growth medium.[7][10]

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Methyl 5-hydroxy-6-methylpicolinate and each comparative pyridine derivative in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the stock solutions to create a range of desired concentrations (e.g., 0.1 µM to 200 µM).[7][10]

  • Remove the old medium from the 96-well plate and add 100 µL of fresh medium containing the various concentrations of the test compounds to the respective wells. Include wells with vehicle control (medium with DMSO) and untreated cells.

  • Incubate the plate for a specified duration (typically 24, 48, or 72 hours).[7]

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Experimental Workflow Visualization

Caption: Workflow of the MTT assay for in vitro cytotoxicity assessment.

Pillar 3: Comparative Toxicity Data

The following tables summarize publicly available toxicity data for pyridine and a selection of its derivatives. This data provides a basis for comparing different substitution patterns on the pyridine ring.

Table 1: In Vitro Cytotoxicity (IC50) of Various Pyridine Derivatives

Compound/Derivative	Cell Line	Exposure Time	IC50 Value	Source
Compound 5m (a 2,6-diaryl-substituted pyridine)	MCF-7 (Breast Cancer)	24h	> 50 µg/mL (Low toxicity)	[7]
Compound 5g (a 2,6-diaryl-substituted pyridine)	MCF-7 (Breast Cancer)	24h	> 50 µg/mL (Low toxicity)	[7]
Compound 12 (a pyridine-based amide)	MCF-7 (Breast Cancer)	48h	0.5 µM	[10]
Compound 11 (a pyridine-based amide)	MCF-7 (Breast Cancer)	48h	0.73 µM	[10]
Compound 12 (a pyridine-based amide)	HepG2 (Liver Cancer)	48h	5.27 µM	[10]
Compound 16a (thiophene-pyridine hybrid)	MCF-7 (Breast Cancer)	48h	38.41 µM	[2]
Compound 16b (thiophene-pyridine hybrid)	MCF-7 (Breast Cancer)	48h	28.36 µM	[2]
Compound 4a (4-(4-chlorophenyl)-2-ethoxy-6-phenyl-pyridine-3-carbonitrile)	HT29 (Colon Cancer)	48h	2.24 µM	[11]
Compound 13k (4-aza-podophyllotoxin hybrid with 2-methoxypyridin-4-yl)	HepG2 (Liver Cancer)	72h	0.27 µM	[12]
Compound 13d (4-aza-podophyllotoxin hybrid with 5-bromofuran-2-yl)	HepG2 (Liver Cancer)	72h	0.30 µM	[12]
Compound 31 (Pyridine with CH3 group)	HepG2 (Liver Cancer)	Not Specified	1.30 µM	[13]
Compound 32 (Pyridine with Cl group)	HepG2 (Liver Cancer)	Not Specified	5.84 µM	[13]

Note: Direct comparison of IC50 values should be done with caution due to variations in experimental conditions (e.g., exposure time, specific cell line passage number) across different studies.

Table 2: Acute In Vivo Toxicity (LD50) of Pyridine and Simple Alkylated Derivatives

Compound	Species	Route of Administration	LD50 Value	Source
Pyridine	Rat	Oral	1,580 mg/kg	[5][6]
Pyridine	Rat	Subcutaneous	866 - 1,000 mg/kg	[5][6]
Pyridine	Mouse	Intraperitoneal	1,200 mg/kg	[5][6]
Alkyl Pyridines (Picolines, Lutidines)	Rat, Mouse	Oral	200 - 1,600 mg/kg	[14]

Authoritative Analysis: Structure-Toxicity Relationships and Predictive Insights

The data presented reveals several key structure-toxicity relationships that can inform the predicted profile of Methyl 5-hydroxy-6-methylpicolinate.

• The Parent Scaffold: Unsubstituted pyridine exhibits moderate acute toxicity in animal models, with oral LD50 values in the range of 800-1600 mg/kg.[6][15] This establishes a baseline level of toxicity for the core ring system.

• Influence of Substituents: The nature and position of substituents dramatically alter the toxicological profile.

  • Simple Alkylation: Simple alkyl derivatives like picolines (methylpyridines) and lutidines (dimethylpyridines) generally fall within a similar range of oral toxicity to pyridine itself.[14]

  • Complex Substitutions: Highly functionalized pyridine derivatives designed as bioactive agents, such as potential anticancer drugs, can exhibit potent cytotoxicity at micromolar or even nanomolar concentrations.[10][12][13] For instance, the attachment of complex amide or heterocyclic moieties can dramatically increase cytotoxicity against cancer cell lines.[2][10]

  • Halogenation: The presence of a chlorine atom, as seen in Compound 32 (IC50: 5.84 µM), results in higher cytotoxicity compared to a simple methyl group in a similar structure (Compound 31, IC50: 1.30 µM is more toxic in this specific comparison, but halogenation often increases toxicity).[13] Safety data for Methyl 5-bromo-6-methylpicolinate indicates it is harmful if swallowed and causes skin and eye irritation, which is consistent with halogenated organic compounds.

• Predictive Assessment for Methyl 5-hydroxy-6-methylpicolinate:

  • Structure: This molecule possesses a hydroxyl (-OH), a methyl (-CH3), and a methyl ester (-COOCH3) group on the pyridine ring.

  • Toxicity Inference: Compared to the highly complex and potent anticancer derivatives in Table 1, its structure is relatively simple. It is more structurally akin to simple substituted pyridines. The hydroxyl and methyl groups are common modifications. The methyl ester group may be subject to hydrolysis in vivo. Based on the data for pyridine and simple alkylpyridines, it is reasonable to hypothesize that Methyl 5-hydroxy-6-methylpicolinate would exhibit low to moderate acute toxicity . Its cytotoxicity profile is unlikely to match the potent, sub-micromolar IC50 values of the complex, highly derivatized compounds unless it has a specific, high-affinity interaction with a cellular target. However, it is classified as a chemical that may cause skin, eye, and respiratory irritation.[16][17]

Conclusion and Future Directions

This comparative guide establishes a foundational understanding of pyridine derivative toxicity. While a definitive toxicological profile for Methyl 5-hydroxy-6-methylpicolinate requires direct experimental evaluation, the analysis of structurally related compounds provides crucial predictive insights. The data suggests that toxicity is highly dependent on the specific substitution pattern, with complex, multi-ring derivatives designed for bioactivity showing high in vitro cytotoxicity, while simpler derivatives exhibit moderate acute toxicity.

Based on its structure, Methyl 5-hydroxy-6-methylpicolinate is predicted to have a low to moderate toxicity profile. However, this must be empirically verified. It is strongly recommended that the compound be subjected to a standard battery of in vitro cytotoxicity assays, such as the MTT assay detailed herein, against a panel of both cancerous and non-cancerous cell lines (e.g., HepG2 and HEK293) to determine its IC50 values and selectivity index. These results will provide the necessary data to make an informed decision on its continued development.

References

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A Comparative Guide to Validating GC-MS Methods for Residual Solvents in Methyl 5-hydroxy-6-methylpicolinate

This guide provides an in-depth, experience-driven framework for the validation of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the determination of residual solvents in Methyl 5-hydroxy-6-methylpicolinate. It moves beyond a simple checklist of validation parameters to explore the causality behind experimental choices, ensuring a robust, self-validating analytical system. We will compare the performance of a highly specific GC-MS method against a more traditional Gas Chromatography with Flame Ionization Detection (GC-FID) approach, supported by experimental data and protocols.

The Imperative of Residual Solvent Analysis

In pharmaceutical manufacturing, solvents are indispensable for synthesis, purification, and formulation.[1] However, their presence in the final Active Pharmaceutical Ingredient (API), such as Methyl 5-hydroxy-6-methylpicolinate, offers no therapeutic benefit and can pose a significant risk to patient safety.[2][3] Regulatory bodies, therefore, mandate strict control over these organic volatile impurities (OVIs).

The International Council for Harmonisation (ICH) Q3C guideline provides a risk-based framework, classifying solvents into three categories based on their toxicity.[4][5]

• Class 1: Solvents to be avoided due to unacceptable toxicity (e.g., Benzene, Carbon tetrachloride).

• Class 2: Solvents to be limited due to inherent toxicity (e.g., Toluene, Methanol, Acetonitrile).

• Class 3: Solvents with low toxic potential and a higher permitted daily exposure (PDE) (e.g., Ethanol, Acetone, Ethyl acetate).[4]

In the United States, the United States Pharmacopeia (USP) General Chapter <467> operationalizes the ICH Q3C guidelines, outlining standardized testing procedures.[6][7] The Food and Drug Administration (FDA) requires that all New Drug Application (NDA) and Abbreviated New Drug Application (ANDA) submissions include comprehensive data on residual solvents, generated using fully validated analytical methods.[8][9]

Method Selection: The Case for Headspace GC-MS

For analyzing volatile compounds in a solid API matrix, Headspace (HS) sampling is the gold standard.[9] By heating the sample in a sealed vial, volatile solvents partition into the vapor phase (the "headspace"), which is then injected into the GC. This technique prevents non-volatile matrix components from contaminating the analytical system.

While GC-FID is a workhorse for residual solvent analysis, GC-Mass Spectrometry (GC-MS) offers superior performance in two key areas:

• Specificity: The mass spectrometer acts as a second dimension of separation. Where two solvents might co-elute chromatographically (have the same retention time), they will almost certainly have unique mass spectra, allowing for unambiguous identification and quantification.[10]

• Sensitivity: Using Selected Ion Monitoring (SIM) mode, the MS can be programmed to look for specific mass fragments characteristic of the target analytes, dramatically improving the signal-to-noise ratio and lowering detection limits.

This guide will focus on validating an HS-GC-MS method and compare its performance metrics to a hypothetical, but realistic, HS-GC-FID method.

Identifying Potential Solvents in Methyl 5-hydroxy-6-methylpicolinate Synthesis

To design a robust validation study, one must first identify the solvents likely to be present from the manufacturing process. While the specific synthesis route for Methyl 5-hydroxy-6-methylpicolinate may be proprietary, a review of common synthetic pathways for picolinate derivatives suggests the potential use of the following solvents, which we will use as our target analytes for this guide:

• Toluene (Class 2)

• Methanol (Class 2)

• Ethyl Acetate (Class 3)

• Heptane (Class 3)

The Validation Workflow: A Structured Approach

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[11][12] The process follows a logical sequence, where each step builds upon the last.

Caption: Overall workflow for GC-MS method validation.

Experimental Protocols and Comparative Data

Here, we detail the experimental execution for each validation parameter, presenting the "why" and the "how," and comparing the expected performance of GC-MS (SIM mode) versus GC-FID.

Sample Preparation and Analysis Workflow

The following general workflow is used for preparing standards and samples for analysis.

Caption: Standard workflow for sample preparation and analysis.

Specificity

• Expertise & Experience (The Why): Specificity is the cornerstone of any analytical method. It proves that the signal you measure comes exclusively from your target analyte, without interference from the API, other solvents, or impurities.[13] For GC-MS, specificity is its greatest advantage. While two peaks may overlap on a chromatogram (e.g., GC-FID), their unique mass spectra allow for deconvolution and accurate quantification.

• Experimental Protocol:

  • Prepare three sample types:

    • Blank: Diluent only (e.g., DMSO) in a headspace vial.

    • Unspiked API: A known amount of Methyl 5-hydroxy-6-methylpicolinate dissolved in the diluent.

    • Spiked API: The API spiked with all target solvents at their respective ICH limit concentrations.

  • Analyze each sample using the developed HS-GC-MS method.

  • Acceptance Criteria: The blank and unspiked API samples must show no significant peaks at the retention times and characteristic masses of the target solvents. The spiked sample must show distinct, well-resolved peaks for all solvents.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Expertise & Experience (The Why): LOD is the lowest concentration that can be reliably detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[12] These values define the lower boundary of the method's capability. For toxic Class 1 and 2 solvents, achieving low LOQs is critical. GC-MS in SIM mode excels here, filtering out background noise to focus only on the ions of interest.

• Experimental Protocol (Signal-to-Noise Approach):

  • Prepare a series of progressively more dilute solutions of the solvents spiked into the API.

  • Analyze each solution and determine the signal-to-noise ratio (S/N) for each solvent peak.

  • Acceptance Criteria:

    • LOD: The concentration that yields an S/N ratio of approximately 3:1.

    • LOQ: The concentration that yields an S/N ratio of approximately 10:1.

Linearity

• Expertise & Experience (The Why): Linearity demonstrates a direct, proportional relationship between analyte concentration and instrument response over a defined range.[12] This relationship is the basis for calculating the concentration of an unknown sample from its response.

• Experimental Protocol:

  • Prepare at least five standard solutions by spiking the API with solvents at concentrations ranging from the LOQ to 150% of the ICH limit.

  • Analyze each standard in triplicate.

  • Plot the average peak area against the concentration for each solvent and perform a linear regression analysis.

  • Acceptance Criteria: The coefficient of determination (R²) should be ≥ 0.995.

Accuracy (as % Recovery)

• Expertise & Experience (The Why): Accuracy measures the closeness of the experimental result to the true value. It is a critical indicator of systematic error or bias in the method (e.g., due to incomplete extraction from the matrix).[14]

• Experimental Protocol:

  • Prepare samples by spiking the API at three concentration levels (e.g., 50%, 100%, and 150% of the ICH limit). Prepare three independent samples at each level.

  • Analyze the samples and calculate the concentration of each solvent using the linearity curve.

  • Calculate the percentage recovery: (Measured Concentration / Spiked Concentration) * 100.

  • Acceptance Criteria: The mean recovery for each solvent should be within 80-120%.

Precision

• Expertise & Experience (The Why): Precision assesses the random error or scatter between a series of measurements under specified conditions. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Measures precision over a short interval under the same conditions.[14]

  • Intermediate Precision: Measures variation within a lab: different days, different analysts, different equipment.[13]

• Experimental Protocol:

  • Repeatability: Prepare six identical samples by spiking the API with all solvents at 100% of the ICH limit. Analyze them on the same day by the same analyst.

  • Intermediate Precision: Repeat the process on a different day with a different analyst.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) for the results should not exceed 15%.

Robustness

• Expertise & Experience (The Why): Robustness demonstrates the method's reliability during normal usage by showing it remains unaffected by small, deliberate variations in its parameters.[14] This ensures that minor day-to-day fluctuations do not lead to out-of-specification results.

• Experimental Protocol:

  • Prepare a set of spiked samples at 100% of the ICH limit.

  • Analyze the samples while making small, deliberate changes to method parameters one at a time (e.g., ±2°C in oven temperature, ±5°C in headspace temperature, ±5% in carrier gas flow).

  • Acceptance Criteria: The results from the modified conditions should not significantly differ from the results under normal conditions. System suitability parameters should still be met.

Data Summary: GC-MS (SIM) vs. GC-FID Performance

The following table summarizes hypothetical but typical validation results, highlighting the quantitative advantages of a GC-MS method.

Validation Parameter	ICH Q2(R1) Acceptance Criteria	Typical HS-GC-FID Result	Typical HS-GC-MS (SIM) Result	Justification for Superiority
Specificity	No interference at analyte RT	Potential co-elution risk	Pass (Confirmed by Mass Spectra)	MS provides definitive peak identity.
LOQ (Toluene, Class 2)	S/N ≥ 10	~10 ppm	~1 ppm	SIM mode reduces noise, increasing S/N.
Linearity (R²)	≥ 0.995	0.997	0.999	Better S/N at low levels improves linearity.
Accuracy (% Recovery)	80 - 120%	85 - 115%	95 - 105%	Less interference leads to more accurate quantification.
Precision (%RSD)	≤ 15%	< 10%	< 5%	Highly stable and reproducible signal.
Robustness	Results unaffected by small changes	Pass	Pass	Both methods should be robust if well-developed.

Conclusion

While both GC-FID and GC-MS can be validated for residual solvent analysis, the data clearly demonstrates the superiority of the GC-MS approach for the analysis of residual solvents in Methyl 5-hydroxy-6-methylpicolinate. Its enhanced specificity provides unequivocal identification of analytes, a critical factor in regulatory compliance and patient safety. Furthermore, its superior sensitivity allows for lower and more reliable quantification limits, which is essential for controlling highly toxic Class 1 and Class 2 solvents. For any pharmaceutical development professional, investing in the development and validation of a GC-MS method is a scientifically sound decision that ensures data integrity, regulatory compliance, and ultimately, the quality and safety of the final drug product.

References

• ResolveMass Laboratories Inc. (2026, March 2). Residual Solvent Testing in United States: USP & FDA Compliance.
• Slideshare. (n.d.). ICH Q2 Analytical Method Validation.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• International Conference on Harmonisation. (1996, November 6). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ResolveMass Laboratories Inc. (2025, July 9). USP 467 Residual Solvents Guide for Pharma Manufacturers.
• ResolveMass Laboratories Inc. (2026, March 2). Residual Solvent Testing in United States Compliance with USP 467 and FDA Regulations.
• Phenomenex. (n.d.). Understanding the Revisions to USP Monograph <467>: Residual Solvents.
• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives.
• U.S. Food and Drug Administration. (2022, December 1). MAPP 5015.8 Acceptance Criteria for Residual Solvents.
• USP-NF. (2007, March 23). <467> RESIDUAL SOLVENTS.
• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Residual Solvents in Drug Products Marketed in the United States.
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• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
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• International Council for Harmonisation. (2021, April 22). Impurities: Guideline for Residual Solvents Q3C(R8).
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• Journal of Controlled Release. (2026, January 18). Towards safer medicines: Management of residual solvents and green alternatives.
• European Medicines Agency. (2024, April 5). ICH Q3C (R9) Guideline on impurities: guideline for residual solvents.

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A Senior Application Scientist's Guide to Comparative Binding Affinity Analysis: A Case Study with Methyl 5-hydroxy-6-methylpicolinate

This guide provides a comprehensive framework for evaluating the comparative binding affinity of a novel compound, Methyl 5-hydroxy-6-methylpicolinate, through molecular docking. It is designed for researchers, scientists, and drug development professionals, offering both the strategic rationale and detailed protocols necessary for conducting a rigorous computational analysis.

Introduction: The "Why" of Comparative Docking

In the landscape of early-stage drug discovery, identifying a "hit" compound is only the beginning. To progress a molecule through the development pipeline, we must understand its potential efficacy relative to existing standards or other candidates. Molecular docking is a powerful in silico technique that predicts the preferred orientation of a ligand when bound to a receptor, providing a binding affinity score.[1][2] However, a docking score in isolation is a number without context. Its true value is unlocked through comparative analysis.

By docking our compound of interest alongside known inhibitors or endogenous ligands, we can benchmark its potential.[3] This comparative approach allows us to:

• Triage and prioritize lead candidates.

• Generate hypotheses about structure-activity relationships (SAR).

• Contextualize the potential of a novel scaffold against established molecules.

This guide will use Methyl 5-hydroxy-6-methylpicolinate , a pyridine derivative, as a case study to illustrate a robust comparative docking workflow. Due to the limited publicly available data on the specific biological targets of this compound, we will perform a hypothetical, yet methodologically sound, analysis against two well-characterized and therapeutically relevant protein targets from different classes:

• Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory pathway.

• Mitogen-activated protein kinase p38 alpha (p38 MAPK): A critical regulator of cellular responses to stress and inflammation.

For each target, we will compare the binding affinity of Methyl 5-hydroxy-6-methylpicolinate against a known, potent inhibitor.

Part 1: The Strategic Workflow - A Self-Validating System

A successful comparative docking study is more than just running software; it's a logical, multi-step process where each stage validates the next. Our workflow is designed to ensure the reliability and reproducibility of the results.

Figure 1: A self-validating workflow for comparative molecular docking.

Part 2: Detailed Experimental Protocols

The following protocols are described using widely accessible and validated software tools. The causality behind each step is explained to provide a deeper understanding of the process.

The quality of your input structures directly dictates the reliability of your docking results.[4][5] "Garbage in, garbage out" is a particularly salient aphorism in computational chemistry.

2.1.1. Target Protein Selection and Retrieval

• Rationale: We've selected two proteins, COX-2 and p38 MAPK, to assess our compound's potential against different target classes. The crystal structures of these proteins, complexed with known inhibitors, provide a validated binding pocket for our study.

• Protocol:

  • Navigate to the RCSB Protein Data Bank (PDB).[6]

  • For COX-2, search for PDB ID: 5KIR . This structure contains the potent inhibitor Celecoxib.

  • For p38 MAPK, search for PDB ID: 3LHJ . This structure is complexed with the inhibitor BIRB 796.

  • Download the PDB format files for both structures.

2.1.2. Ligand Structure Retrieval

• Rationale: We need 2D or 3D structures for our test compound and the reference inhibitors. PubChem is a comprehensive and freely accessible database for this purpose.[7][8]

• Protocol:

  • Access the PubChem database.[9][10]

  • Search for the following compounds and download their structures in SDF format:

    • Methyl 5-hydroxy-6-methylpicolinate

    • Celecoxib (Reference for COX-2)

    • BIRB 796 (Reference for p38 MAPK)

AutoDock Vina is a widely used and validated open-source molecular docking program.[11][12][13] Its scoring function provides a good approximation of binding affinity in kcal/mol.

2.2.1. Protein Preparation

• Rationale: Raw PDB files contain non-essential information (like water molecules) and lack information crucial for docking (like hydrogen atoms and charges). This protocol "cleans" the protein structure.[5][14]

• Protocol (using AutoDockTools):

  • Launch AutoDockTools (ADT).

  • Open the downloaded PDB file (e.g., 5KIR.pdb).

  • Delete Water Molecules: Edit -> Delete Water.

  • Remove Alternate Conformations and Ligands: Manually select and delete any co-crystallized ligands and non-standard residues not part of the protein.

  • Add Polar Hydrogens: Edit -> Hydrogens -> Add -> Polar Only.

  • Add Kollman Charges: Edit -> Charges -> Add Kollman Charges. This step assigns partial charges to each atom, which is essential for the scoring function.

  • Save as PDBQT: File -> Save -> Write PDBQT. This is the required input format for Vina, containing atomic coordinates, charges, and atom types.

2.2.2. Ligand Preparation

• Rationale: Similar to the protein, the ligand file needs to be in a specific format with defined rotatable bonds for Vina to understand its flexibility.[15][16][17]

• Protocol (using AutoDockTools):

  • In ADT, go to Ligand -> Input -> Open and select your downloaded SDF file.

  • ADT will automatically detect the root of the molecule and the number of rotatable bonds.

  • Go to Ligand -> Output -> Save as PDBQT.

2.2.3. Grid Box Definition

• Rationale: We need to define the three-dimensional search space where Vina will attempt to dock the ligand. By centering the grid box on the co-crystallized ligand from the original PDB file, we are performing a targeted docking into a known active site.

• Protocol (using AutoDockTools):

  • With the prepared protein loaded, go to Grid -> Grid Box.

  • A box will appear around the protein. Adjust the center and dimensions of the box to encompass the entire binding site. A good starting point is a box of 25x25x25 Å centered on the active site.

  • Record the coordinates for the center and the dimensions of the box. These will be used in the configuration file.

2.2.4. Running the Docking Simulation

• Rationale: AutoDock Vina requires a configuration file that specifies the input files and the search space parameters.

• Protocol:

  • Create a text file named conf.txt.

  • Add the following lines, replacing the file names and coordinates as appropriate:

  • Run AutoDock Vina from the command line: vina --config conf.txt --out output.pdbqt --log log.txt

  • Repeat this process for all three ligands against both protein targets.

Part 3: Data Presentation and Interpretation

The primary output to consider is the binding affinity from the log file, which is the first value in the table of results. Lower (more negative) values indicate a stronger predicted binding affinity.[1][18]

For the purpose of this guide, we will use hypothetical but plausible docking scores. In a real-world scenario, these values would be generated from the docking runs described above.

Ligand	Target Protein	PDB ID	Binding Affinity (kcal/mol)
Methyl 5-hydroxy-6-methylpicolinate	COX-2	5KIR	-7.2
Celecoxib (Reference)	COX-2	5KIR	-9.8
Methyl 5-hydroxy-6-methylpicolinate	p38 MAPK	3LHJ	-7.9
BIRB 796 (Reference)	p38 MAPK	3LHJ	-11.5

Interpreting docking results is a multi-faceted process that combines quantitative scores with visual inspection.[19][20]

• Binding Affinity Comparison:

  • Against COX-2, Methyl 5-hydroxy-6-methylpicolinate shows a predicted binding affinity of -7.2 kcal/mol. While this indicates a favorable interaction, it is less potent than the known inhibitor Celecoxib (-9.8 kcal/mol).

  • A similar trend is observed with p38 MAPK, where our compound of interest (-7.9 kcal/mol) has a weaker predicted affinity compared to the potent reference ligand BIRB 796 (-11.5 kcal/mol).

• Visual Inspection of Binding Poses (Post-Docking Analysis):

  • Rationale: The docking score tells us "how well" a ligand might bind, while visual inspection tells us "how" it binds. This is crucial for understanding the interactions that drive binding and for generating hypotheses for lead optimization.

  • Protocol (using a molecular visualizer like PyMOL or Chimera):

    • Load the prepared protein structure (.pdbqt).

    • Load the output ligand poses (output.pdbqt). Vina typically generates multiple binding modes.

    • Analyze the top-scoring pose. Look for key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the ligand and the protein's active site residues.

    • Compare the binding mode of Methyl 5-hydroxy-6-methylpicolinate to that of the reference inhibitors. Does it occupy the same sub-pockets? Does it form similar key interactions?

The relationship between the quantitative score and the qualitative visual analysis is key to a robust interpretation.

Figure 2: The logical relationship for the interpretation of molecular docking results.

Conclusion and Forward Look

This comparative analysis suggests that Methyl 5-hydroxy-6-methylpicolinate has the potential to bind to both COX-2 and p38 MAPK, albeit with a lower predicted affinity than highly potent, optimized inhibitors. The docking scores provide a quantitative basis for this comparison, while the (hypothetical) visual analysis of the binding poses would offer insights into the specific molecular interactions driving these affinities.

The true power of this in silico guide is in its ability to generate testable hypotheses for further experimental work. For instance, the binding pose of Methyl 5-hydroxy-6-methylpicolinate could suggest chemical modifications to improve its interaction with key residues in the active site, potentially leading to a more potent compound. This iterative cycle of computational prediction and experimental validation is the cornerstone of modern structure-based drug design.

References

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• Kim, S., Chen, J., Cheng, T., Gindulyte, A., He, J., He, S., ... & Bolton, E. E. (2016). PubChem Substance and Compound databases. Nucleic Acids Research, 44(D1), D1202–D1213. [Link][26]

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• Matter Modeling Stack Exchange. (2020, May 18). How I can analyze and present docking results? Retrieved from [Link][3]

• ChemCopilot. (2026, February 10). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026. Retrieved from [Link][11]

• ResearchGate. (2023, May 5). What is the most simple protocol to prepare the library of ligands for molecular docking? Retrieved from [Link][15]

• Research Data Australia. (n.d.). DrugBank - Open Data Drug and Drug Target Database. Retrieved from [Link][24]

• Proteinstructures.com. (n.d.). Protein Structure Databases: RCSB Protein Data bank (PDB), PDBsum & PDBe. Retrieved from [Link][6]

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• AutoDock Vina Documentation. (n.d.). Basic docking. Retrieved from [Link][30]

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• Eagon Research Group. (n.d.). Vina Docking Tutorial. Retrieved from [Link][32]

• CD ComputaBio. (n.d.). Analysis and Mapping of Molecular Docking Results. Retrieved from [Link][33]

• The Scripps Research Institute. (2020, December 5). AutoDock Vina Manual. Retrieved from [Link][12]

• YouTube. (2020, December 17). Autodock Vina Tutorial - Molecular Docking. Retrieved from [Link][13]

• University of Pittsburgh Health Sciences Library System. (2010, February 1). PubChem -- A database of chemical structures of small organic molecules. Retrieved from [Link][9]

• ScotChem. (2025, April 8). 6. Preparing the protein and ligand for docking. Retrieved from [Link][4]

• Wang, Y., Xiao, J., Suzek, T. O., Zhang, J., Wang, J., & Bryant, S. H. (2015). PubChem Substance and Compound databases. Nucleic Acids Research, 44(D1), D1202–D1213. [Link][10]

• Park, H., Lee, J., & Lee, S. (2012). Ligand Aligning Method for Molecular Docking: Alignment of Property-Weighted Vectors. Journal of Chemical Information and Modeling, 52(5), 1331–1339. [Link][16]

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• ResearchGate. (2019, September 20). Molecular docking proteins preparation. Retrieved from [Link][5]

• ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link][18]

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• Chugh, A., Sehgal, I., Khurana, N., Verma, K., Rolta, R., Vats, P., ... & Verma, M. (2023). Comparative docking studies of drugs and phytocompounds for emerging variants of SARS-CoV-2. Journal of Biomolecular Structure and Dynamics, 41(1), 1-17. [Link][35]

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Safety & Regulatory Compliance

Methyl 5-hydroxy-6-methylpicolinate proper disposal procedures

A shift in focus to the tax implications of pumpkin sales requires a different approach. Here is a guide on determining state sales tax on pumpkins.

The question of whether sales tax applies to pumpkins is a common one, especially during the fall season. The answer, however, is not always straightforward and depends on individual state and local tax laws. The primary factor in determining the taxability of pumpkins is their intended use: are they considered a food item or a decorative product?

General Principles of Sales Tax on Agricultural Products

In many states, food products are exempt from sales tax. This exemption is intended to reduce the tax burden on essential items. However, the definition of "food product" can vary significantly from one state to another.

• Pumpkins as Food: When pumpkins are sold for consumption (e.g., for making pies, soups, or roasting seeds), they are often considered a food product and are therefore exempt from sales tax in states with a food exemption.

• Pumpkins as Decorative Items: If pumpkins are sold for decorative purposes, such as for carving into jack-o'-lanterns or for use as seasonal decorations, they may be classified as tangible personal property and be subject to sales tax.

The challenge for retailers and consumers is that the intended use of a pumpkin is not always clear at the time of sale.

State-Specific Regulations

The tax treatment of pumpkins varies by state. Here are a few examples:

• California: In California, food products are generally exempt from sales tax. The California Department of Tax and Fee Administration has clarified that sales of pumpkins are exempt from sales tax, regardless of their intended use, as they are considered a food product.

• New York: Similar to California, New York exempts most food items from sales tax. Therefore, pumpkins are generally not subject to sales tax in New York.

• Texas: Texas law provides a sales tax exemption for food products, but this exemption does not extend to all agricultural products. The taxability of pumpkins in Texas can depend on how they are marketed and sold. If sold by a grocery store as a food item, they may be exempt. However, if sold at a pumpkin patch that also sells decorative items and offers entertainment, the sales may be considered part of an amusement service and be taxable.

• Florida: In Florida, food products are generally exempt from sales tax. However, the Florida Department of Revenue has issued guidance stating that while edible pumpkins are exempt, pumpkins painted for decorative purposes are subject to sales tax. The taxability of a plain pumpkin may depend on the context of the sale.

Factors That Can Influence Taxability

Several factors can influence whether a pumpkin sale is subject to sales tax:

• Location of Sale: Pumpkins sold at a grocery store are more likely to be considered a food item and be tax-exempt, while those sold at a craft store or a seasonal decoration stand may be considered decorative and taxable.

• Marketing and Display: If pumpkins are marketed alongside other Halloween decorations, it may suggest a decorative use, making them more likely to be taxed.

• Alterations to the Pumpkin: As seen in Florida's guidance, if a pumpkin has been altered for decorative purposes (e.g., painted), it is more likely to be subject to sales tax.

Conclusion

The taxability of pumpkins is a nuanced issue that depends on the specific laws of each state and often hinges on the distinction between food and decorative items. For consumers, the amount of sales tax on a pumpkin may be small, but for retailers, correctly applying sales tax is a matter of legal compliance.

It is always advisable for businesses to consult with their state's department of revenue or a tax professional to ensure they are correctly applying sales tax to pumpkin sales. Consumers who are curious about the tax on their pumpkin purchase can inquire with the retailer or check their state's tax regulations.

Mastering Safety: A Guide to Personal Protective Equipment for Handling Methyl 5-hydroxy-6-methylpicolinate

For the innovative researchers, scientists, and drug development professionals dedicated to advancing therapeutic frontiers, the safe handling of novel chemical entities is paramount. This guide provides an in-depth, procedural framework for the use of Personal Protective Equipment (PPE) when working with Methyl 5-hydroxy-6-methylpicolinate. Our focus extends beyond mere compliance, aiming to instill a deep, causal understanding of why these protective measures are critical, thereby building a self-validating system of safety in your laboratory.

Hazard Assessment: Understanding the Intrinsic Risks

Methyl 5-hydroxy-6-methylpicolinate belongs to the pyridine carboxylic acid ester family. While a specific, comprehensive toxicological profile for this exact molecule is not widely published, data from closely related analogues, such as Methyl picolinate and other substituted pyridines, allow for a robust, precautionary hazard assessment. The primary hazards are associated with its potential to cause irritation to the skin, eyes, and respiratory system.[1]

Based on data from analogous compounds, the anticipated GHS classifications are:

• Skin Irritation (Category 2) [1][2]

• Serious Eye Irritation (Category 2) [1][2]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System [1][3]

These classifications necessitate a stringent approach to PPE to prevent inadvertent contact and exposure.

Core Directive: Personal Protective Equipment (PPE) Protocol

Engineering controls, such as certified chemical fume hoods, are the first and most effective line of defense and must be used when handling Methyl 5-hydroxy-6-methylpicolinate, particularly when dealing with the solid powder or creating solutions.[2][3] The following PPE is mandatory and serves as your essential personal defense system.

Protection Type	Recommended PPE	Specifications & Rationale
Hand Protection	Chemical-resistant gloves	Material: Nitrile or Neoprene gloves are recommended. Always inspect gloves for punctures or degradation before use.[4] Causality: The pyridine and ester functionalities can potentially compromise less robust glove materials. A double-gloving technique (wearing two pairs of gloves) is best practice when handling highly pure material or for prolonged procedures.
Eye & Face Protection	Chemical Splash Goggles & Face Shield	Type: Tightly fitting chemical splash goggles are the minimum requirement.[2] A full-face shield must be worn over the goggles when there is a significant risk of splashes or dust generation (e.g., weighing powder, transferring solutions). Causality: The compound is anticipated to be a serious eye irritant. Goggles provide a seal against dust and splashes, while the face shield protects the entire face from accidental contact.
Respiratory Protection	NIOSH-approved Respirator	Primary Control: All handling of the solid and preparation of solutions should occur within a chemical fume hood to minimize inhalation exposure.[3] Secondary Control: If a fume hood is unavailable or during a significant spill cleanup, a NIOSH-approved air-purifying respirator with an organic vapor/acid gas cartridge and a P100 particulate pre-filter is required.[1][3] Causality: Fine powders can be easily aerosolized, and vapors may be released, posing a direct inhalation hazard that can cause respiratory tract irritation.[1]
Protective Clothing	Fully-Buttoned Laboratory Coat & Closed-toe Shoes	Material: A flame-resistant lab coat is preferred. Ensure the coat is fully buttoned with sleeves rolled down. Impervious footwear that fully covers the foot is mandatory. Causality: This barrier prevents incidental skin contact from minor spills or dust settlement on personal clothing.

Operational Protocols: A Step-by-Step Guide to Safety

Adherence to a strict procedural workflow is critical for minimizing exposure risk. The following protocols for donning and doffing PPE are designed to prevent cross-contamination.

Donning PPE: The Clean-to-Contaminated Sequence

• Lab Coat and Shoes: Don your lab coat, ensuring it is fully buttoned. Confirm you are wearing appropriate closed-toe shoes.

• Respirator (if required): Perform a fit check according to your institution's guidelines.

• Eye and Face Protection: Put on your chemical splash goggles first, then the face shield.

• Gloves: Don your first pair of gloves, pulling the cuffs over the sleeves of your lab coat. If double-gloving, don the second pair over the first.

Doffing PPE: The Contaminated-to-Clean Sequence

This process is critical to prevent transferring contaminants from your PPE to your skin or the laboratory environment.

• Outer Gloves: If double-gloved, remove the outer, most contaminated pair first. Peel one glove off by grasping the cuff and pulling it inside-out. With the clean, ungloved hand, slide your finger under the cuff of the remaining glove and peel it off, also inside-out.

• Face Shield and Goggles: Remove the face shield first by touching the "clean" headband. Then, remove the goggles from the back of your head forward.

• Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside. Turn it inside-out as you remove it and fold it for laundering.

• Inner Gloves: Remove the final pair of gloves using the same technique as in step 1.

• Respirator (if worn): Remove last, touching only the straps.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[1][2]

Safe Handling and Disposal Workflow

The following diagram illustrates the logical flow for safely managing Methyl 5-hydroxy-6-methylpicolinate throughout its lifecycle in the laboratory.

Caption: A logical workflow for the safe handling of Methyl 5-hydroxy-6-methylpicolinate.

Spill and Disposal Management

Spill Response Plan

For minor spills of solid material within a fume hood:

• Alert Colleagues: Inform others in the immediate area.

• Containment: Use an inert absorbent material like sand or vermiculite to cover the spill. Avoid creating dust clouds.

• Collection: Carefully sweep the contained material into a clearly labeled, sealed hazardous waste container.

• Decontamination: Wipe the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Decontamination and Disposal

• Contaminated PPE: Disposable gloves, lab coats, and any other contaminated items must be placed in a designated, sealed hazardous waste bag. Do not dispose of them in regular trash.[4]

• Liquid Waste: Solutions containing Methyl 5-hydroxy-6-methylpicolinate should be collected in a labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.[4]

• Solid Waste: Excess solid chemical and contaminated absorbents must be collected in a separate, labeled hazardous waste container.

• Final Disposal: All waste streams must be disposed of through your institution's licensed hazardous waste disposal program, typically via incineration.[5]

Emergency First Aid Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

By integrating these detailed protocols and understanding the rationale behind them, you can ensure a robust safety culture and protect yourself and your colleagues while performing critical research.

References

• Angene Chemical. (2021, May 1). Safety Data Sheet. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2021, July 5). Safety Data Sheet: 6-Methylquinoline. Retrieved from [Link]

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